D-Asparagine methyl ester hydrochloride

• CAS: 1272755-18-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of D-Asparagine Methyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

D-Asparagine methyl ester hydrochloride is a derivative of the amino acid D-asparagine, utilized in biochemical research and pharmaceutical development. Its applications include serving as a building block in peptide synthesis and in the formulation of drugs, particularly those targeting neurological disorders. This guide provides a comprehensive overview of the primary methods for its synthesis and purification, complete with detailed experimental protocols and comparative data.

Synthesis Methodologies

The synthesis of D-asparagine methyl ester hydrochloride is primarily achieved through the esterification of D-aspartic acid or D-asparagine. The most common and effective methods involve the use of an alcohol in the presence of an acid catalyst. The key approaches are:

• Fischer Esterification using Acid Catalysis: This classic method involves reacting the amino acid with methanol in the presence of a strong acid catalyst such as hydrochloric acid (HCl), sulfuric acid (H₂SO₄), or thionyl chloride (SOCl₂).

• Trimethylchlorosilane (TMSCl) in Methanol: A milder and often more convenient method that uses TMSCl to facilitate the esterification reaction at room temperature.

Experimental Protocols

Protocol 1: Synthesis via Trimethylchlorosilane (TMSCl) and Methanol

This method is noted for its mild reaction conditions and good to excellent yields.[1][2]

Materials:

• D-Aspartic Acid

• Anhydrous Methanol (MeOH)

• Trimethylchlorosilane (TMSCl)

• Tetrahydrofuran (THF)

• Diethyl ether

Procedure:

• In a 250 mL three-necked flask equipped with a drying tube (filled with anhydrous calcium chloride) and a thermometer, add 80-100 mL of anhydrous methanol.[3]

• Slowly add 12.5-17.4 mL of trimethylchlorosilane to the methanol at room temperature with stirring.[3]

• Add approximately 10 g of D-aspartic acid to the mixture.[3]

• Continue stirring the reaction mixture at room temperature for about 12 hours.[3]

• Monitor the reaction completion using Thin Layer Chromatography (TLC).[3]

• Once the reaction is complete, concentrate the solution to about one-fifth of its original volume using a rotary evaporator.[3]

• Add 40-50 mL of tetrahydrofuran (THF) and stir the mixture in an ice bath for 30 minutes to induce crystallization.[3]

• Filter the resulting precipitate.

• Wash the collected solid three times with 30 mL of diethyl ether.[3]

• Dry the final product in an oven at 50°C.[3]

Protocol 2: Synthesis via Sulfuric Acid Catalysis

This protocol describes the synthesis of the related L-asparagine, which can be adapted for the D-enantiomer. It utilizes sulfuric acid as the catalyst.[4]

Materials:

• D-Aspartic Acid

• Methanol (MeOH)

• Sulfuric Acid (H₂SO₄)

• Aqueous Ammonia (17% and 28%)

Procedure:

• Prepare a slurry of 66.6 g of D-aspartic acid in 295 mL of methanol.[4]

• Add 33 mL of 98% sulfuric acid to the slurry.[4]

• Heat the mixture at 50°C for 3 hours.[4]

• Cool the solution to 30°C and adjust the pH to 6.5 by adding sufficient 17% aqueous ammonia.[4]

• Concentrate the solvent by stripping until the pot temperature reaches 75°C.[4]

• Add 60 mL of water and continue to strip under vacuum to remove all methanol.[4]

• Add another 50 mL of water, then cool the mixture to 25°C.[4]

• Add 160 mL of 17% aqueous ammonia and stir.

• To purify, the crude product can be recrystallized from hot water after adjusting the pH to the isoelectric point (around 5.4) with acid.[4]

Data Presentation

The following table summarizes the quantitative data from various synthesis methods for amino acid methyl esters, providing a basis for comparison.

Method	Reactants	Reaction Time	Yield	Reference
TMSCl/Methanol	D-Aspartic Acid, TMSCl, Methanol	~12 hours	95-98%	[3]
Sulfuric Acid/Methanol	L-Aspartic Acid, H₂SO₄, Methanol	3 hours (heating)	Not specified directly for ester, but final asparagine yield was 28.3g from 66.5g aspartic acid	[4]
Thionyl Chloride/Methanol	General Amino Acids	Not specified	Good to excellent	[1]
HCl/Methanol	General Amino Acids	Not specified	Good to excellent	[1]

Purification Protocols

Purification of D-Asparagine methyl ester hydrochloride is crucial to remove unreacted starting materials and byproducts. The most common method is recrystallization.

General Recrystallization Procedure:

• Dissolve the crude D-Asparagine methyl ester hydrochloride in a minimal amount of a suitable hot solvent. For asparagine derivatives, water is often used.[4]

• If necessary, treat the hot solution with activated charcoal to remove colored impurities.

• Filter the hot solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the purified crystals under vacuum.

An alternative to direct recrystallization is precipitation. As described in the TMSCl protocol, after the reaction, the product can be precipitated by adding a less polar solvent like THF, followed by washing with an even less polar solvent such as diethyl ether.[3]

Visualizations

Experimental Workflow for Synthesis and Purification

Caption: Workflow for D-Asparagine Methyl Ester Hydrochloride Synthesis and Purification.

References

• 1. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. CN103224437A - Amino acid methyl ester hydrochloride preparation - Google Patents [patents.google.com]
• 4. US5326908A - Process for the preparation of asparagine - Google Patents [patents.google.com]

In-Depth Technical Guide to the Physicochemical Properties of D-Asparagine Methyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Asparagine methyl ester hydrochloride is a derivative of the non-proteinogenic amino acid D-asparagine, holding significance in biochemical research and pharmaceutical development. Its utility as a building block in peptide synthesis and as a precursor in the synthesis of more complex molecules necessitates a thorough understanding of its physicochemical properties. This technical guide provides a comprehensive overview of the known properties of D-Asparagine methyl ester hydrochloride, including its chemical identity, physical characteristics, and stability. Detailed experimental protocols for its synthesis and analysis are also presented to support its application in research and development.

Chemical Identity and Physical Properties

D-Asparagine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of D-asparagine. The presence of the hydrochloride salt enhances its solubility in aqueous media compared to its free base form.

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Reference(s)
IUPAC Name	methyl (2R)-2,4-diamino-4-oxobutanoate;hydrochloride	[1]
Synonyms	D-Asn-OMe·HCl, (R)-Methyl 2,4-diamino-4-oxobutanoate hydrochloride	[2]
CAS Number	129902-07-4, 1272755-18-6	[1][3]
Molecular Formula	C₅H₁₁ClN₂O₃	[1]
Molecular Weight	182.61 g/mol	[4]
Appearance	White to yellow solid; Off-white powder	[1][4]
Melting Point	Not explicitly reported. The melting point of the parent compound, D-Asparagine, is 234-235 °C.	[5][6]
Solubility	Soluble in water. Quantitative data in common solvents is not readily available. L-asparagine has a reported solubility of 2.94 g/100 mL in water at 25 °C.	[7]
Storage Conditions	2-8 °C, in a well-closed container.	[3][8]

Spectroscopic Data

Detailed spectroscopic data for D-Asparagine methyl ester hydrochloride is not widely published. The following information is based on data for related compounds and general principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H and ¹³C NMR spectra for the parent compound, L-asparagine, are available and can serve as a reference for interpreting the spectra of its methyl ester derivative.[3] The key differences expected in the spectra of D-Asparagine methyl ester hydrochloride would be the presence of a singlet corresponding to the methyl ester protons (~3.7 ppm in ¹H NMR) and a corresponding signal for the methyl carbon in the ¹³C NMR spectrum (~52 ppm).[9]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of D-Asparagine methyl ester hydrochloride is expected to exhibit characteristic absorption bands for its functional groups. Based on the FTIR spectrum of L-Asparagine and general values for esters, the following peaks can be anticipated[10][11]:

• ~3400-3200 cm⁻¹: N-H stretching vibrations of the primary amine and amide.

• ~3000-2800 cm⁻¹: C-H stretching vibrations of the aliphatic backbone and methyl group.

• ~1740 cm⁻¹: C=O stretching vibration of the methyl ester.

• ~1680 cm⁻¹: C=O stretching vibration of the primary amide (Amide I band).

• ~1600 cm⁻¹: N-H bending vibration of the primary amine.

• ~1400-1200 cm⁻¹: C-O stretching vibration of the ester.

Mass Spectrometry (MS)

The mass spectrum of D-Asparagine methyl ester hydrochloride would show a molecular ion peak corresponding to the free base (C₅H₁₀N₂O₃, MW: 146.14 g/mol ).[12] Common fragmentation patterns for amino acid esters involve the loss of the alkoxy group (-OCH₃) and cleavage adjacent to the carbonyl group.[13] Fragmentation of the asparagine side chain may also be observed.[14]

Experimental Protocols

Synthesis of D-Asparagine Methyl Ester Hydrochloride

A general and efficient method for the synthesis of amino acid methyl ester hydrochlorides involves the use of trimethylchlorosilane (TMSCl) in methanol.[4]

Workflow for the Synthesis of D-Asparagine Methyl Ester Hydrochloride

Caption: General workflow for the synthesis of D-Asparagine methyl ester hydrochloride.

Detailed Protocol:

• Suspend D-asparagine (1 equivalent) in anhydrous methanol.

• Slowly add trimethylchlorosilane (1.3-1.8 equivalents) to the suspension at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature for 12-15 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Add a suitable anti-solvent, such as diethyl ether, to precipitate the D-Asparagine methyl ester hydrochloride.

• Collect the solid product by filtration.

• Wash the product with the anti-solvent to remove any remaining impurities.

• Dry the final product under vacuum.

Analytical Methods

General HPLC Method Development Workflow

Caption: A typical workflow for developing an HPLC method for D-Asparagine methyl ester hydrochloride.

Amino acid esters are susceptible to hydrolysis, particularly under basic or strongly acidic conditions. The stability of D-Asparagine methyl ester hydrochloride in solution should be carefully evaluated, especially for quantitative applications.[17] The primary degradation product would be D-aspartic acid. The rate of hydrolysis is influenced by pH, temperature, and buffer composition.[18]

Applications in Research and Development

Peptide Synthesis

D-Asparagine methyl ester hydrochloride can serve as a starting material for the incorporation of D-asparagine residues into peptides. However, the use of unprotected asparagine derivatives in solid-phase peptide synthesis (SPPS) can lead to side reactions, most notably the formation of a succinimide (aspartimide) intermediate under basic conditions used for Fmoc-deprotection.[19][20] This can result in racemization and the formation of β-peptide linkages.

Aspartimide Formation Pathway

Caption: Side reactions of D-Asparagine during solid-phase peptide synthesis.

To mitigate these side reactions, it is highly recommended to use a side-chain protected D-asparagine derivative, such as Fmoc-D-Asn(Trt)-OH, during SPPS.[21]

Biological Activity of D-Asparagine Derivatives

While D-amino acids are less common than their L-counterparts in higher organisms, they play important biological roles. D-Aspartate, a related compound, has been shown to have neuroendocrine properties.[15] Derivatives of D-asparagine may act as competitive inhibitors of enzymes that metabolize L-asparagine, such as asparaginase, an enzyme used in cancer therapy.[22] The biological activities of D-Asparagine methyl ester are an area of ongoing research, with potential applications in modulating cellular processes where L-asparagine metabolism is critical, such as in certain cancers that are dependent on extracellular asparagine.[23][24]

Conclusion

D-Asparagine methyl ester hydrochloride is a valuable chemical entity for research and development, particularly in the fields of peptide chemistry and medicinal chemistry. This guide has summarized its key physicochemical properties and provided detailed experimental protocols to facilitate its synthesis and analysis. A critical consideration for its use, especially in peptide synthesis, is the potential for side reactions, which can be effectively managed through the use of appropriate protecting group strategies. Further investigation into the specific biological activities of D-Asparagine methyl ester hydrochloride may reveal novel therapeutic applications.

References

• 1. -HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Analysis of Active Drug and Amino Acids in a Formulation | SIELC Technologies [sielc.com]
• 3. hmdb.ca [hmdb.ca]
• 4. chemimpex.com [chemimpex.com]
• 5. hmdb.ca [hmdb.ca]
• 6. (-)-Asparagine | C4H8N2O3 | CID 6267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. D-Asparagine methyl ester | C5H10N2O3 | CID 2756570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. HPLC methods for determination of D-aspartate and N-methyl-D-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Tailoring hydrogel degradation and drug release via neighboring amino acid controlled ester hydrolysis - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 19. benchchem.com [benchchem.com]
• 20. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Molecular Analysis of L-Asparaginases for Clarification of the Mechanism of Action and Optimization of Pharmacological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Differential integrated stress response and asparagine production drive symbiosis and therapy resistance of pancreatic adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Asparagine Plays a Critical Role in Regulating Cellular Adaptation to Glutamine Depletion - PMC [pmc.ncbi.nlm.nih.gov]

Stability of D-Asparagine Methyl Ester Hydrochloride in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability of D-Asparagine methyl ester hydrochloride in aqueous solutions. Due to the limited availability of direct stability studies on this specific compound in publicly accessible literature, this document synthesizes information from studies on analogous compounds, including L-asparagine, other amino acid esters, and related molecules. The principles of ester hydrolysis and asparagine deamidation form the core of the stability considerations presented herein.

Introduction

D-Asparagine methyl ester hydrochloride is a derivative of the D-enantiomer of the amino acid asparagine. While L-amino acids are the canonical building blocks of proteins, D-amino acids are increasingly recognized for their physiological roles, particularly in the nervous and endocrine systems.[1][2] As with many pharmaceutical and research compounds, understanding the stability of D-Asparagine methyl ester hydrochloride in aqueous media is critical for its formulation, storage, and application. The hydrochloride salt form is generally more stable for storage and handling compared to the free base.[3]

The primary degradation pathways anticipated for D-Asparagine methyl ester hydrochloride in aqueous solutions are the hydrolysis of the methyl ester and the deamidation of the side-chain amide. These reactions are significantly influenced by pH and temperature.

Predicted Degradation Pathways

The degradation of D-Asparagine methyl ester hydrochloride in an aqueous environment is expected to proceed through two main reactions:

• Ester Hydrolysis: The methyl ester group is susceptible to hydrolysis, yielding D-Asparagine and methanol. This reaction can be catalyzed by both acid and base.

• Deamidation: The amide group on the side chain of the asparagine moiety can undergo deamidation to form a carboxylic acid. This process can occur via two distinct pH-dependent mechanisms.[4][5]

These pathways are not mutually exclusive and can occur concurrently, leading to a mixture of degradation products.

pH-Dependent Deamidation Mechanisms

The deamidation of asparagine residues is a well-documented chemical modification. The reaction mechanism is highly dependent on the pH of the solution.[5][6]

• Acid-Catalyzed Direct Hydrolysis (Low pH): Under acidic conditions (typically pH < 5), the side-chain amide undergoes direct hydrolysis to form an aspartyl residue.[5][7]

• Succinimide Intermediate Formation (Neutral to Basic pH): At neutral to basic pH, the deamidation proceeds through the formation of a cyclic succinimide (or aminobutanedioimide) intermediate.[5][6] This intermediate is then susceptible to hydrolysis, which can occur at either of its two carbonyl groups, leading to the formation of both α-aspartyl (aspartate) and β-aspartyl (isoaspartate) residues. The formation of the isoaspartate is often favored.[6]

The following diagram illustrates the key degradation pathways.

Figure 1. Predicted degradation pathways of D-Asparagine methyl ester.

Factors Influencing Stability

The rate of degradation of D-Asparagine methyl ester hydrochloride is primarily influenced by pH and temperature.

Effect of pH

The pH of the aqueous solution is a critical determinant of both the rate and the mechanism of degradation.

• Acidic Conditions (pH 1-4): In highly acidic solutions, direct hydrolysis of both the ester and the side-chain amide is expected. Generally, amino acid esters exhibit greater stability at lower pH values.[8]

• Neutral Conditions (pH 6-8): Around neutral pH, the degradation is likely to be dominated by the formation of the succinimide intermediate, leading to deamidation. Ester hydrolysis will also occur.

• Basic Conditions (pH > 8): Under basic conditions, both ester hydrolysis and deamidation via the succinimide intermediate are significantly accelerated.[6][9]

Effect of Temperature

As with most chemical reactions, an increase in temperature will accelerate the rate of both ester hydrolysis and deamidation. Therefore, for optimal stability, aqueous solutions of D-Asparagine methyl ester hydrochloride should be stored at reduced temperatures, such as 2-8°C.[10][11]

Quantitative Stability Data (Hypothetical)

Table 1: Hypothetical Half-life (t½) of D-Asparagine Methyl Ester Hydrochloride in Aqueous Solution at 25°C

pH	Predicted Primary Degradation Pathway(s)	Estimated Half-life (t½)
2.0	Ester Hydrolysis, Direct Amide Hydrolysis	Weeks to Months
5.0	Ester Hydrolysis, Succinimide Formation	Days to Weeks
7.4	Succinimide Formation, Ester Hydrolysis	Hours to Days
9.0	Rapid Succinimide Formation, Rapid Ester Hydrolysis	Minutes to Hours

Table 2: Hypothetical Percentage of D-Asparagine Methyl Ester Hydrochloride Remaining After 24 Hours in Aqueous Solution

Temperature	pH 4.0	pH 7.4
4°C	> 99%	~95%
25°C	~98%	~70%
40°C	~90%	< 30%

Experimental Protocols for Stability Assessment

A robust stability study of D-Asparagine methyl ester hydrochloride would involve the use of a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC), to separate and quantify the parent compound from its degradation products.

General Experimental Workflow

The following diagram outlines a typical workflow for a stability study.

Figure 2. General workflow for a stability study.

Sample Preparation for Stability Study

• Buffer Preparation: Prepare a series of aqueous buffers covering the desired pH range (e.g., pH 2, 4, 7.4, 9).

• Stock Solution: Prepare a concentrated stock solution of D-Asparagine methyl ester hydrochloride in an appropriate solvent (e.g., water or a suitable buffer).

• Stability Samples: Dilute the stock solution with the prepared buffers to the final target concentration for the stability study.

• Storage: Store the stability samples in tightly sealed containers at the specified temperatures, protected from light.

HPLC Method for Analysis

A reversed-phase HPLC method with UV detection would be suitable for monitoring the stability of D-Asparagine methyl ester hydrochloride. The method should be capable of separating the parent compound from its expected degradation products (D-Asparagine, D-Aspartic acid methyl ester, D-Isoaspartic acid methyl ester, D-Aspartic acid, and D-Isoaspartic acid).

• Column: A C18 column (e.g., ODS-Hypersil, 250 x 4.6 mm, 5 µm) is a common choice.[12]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile) would likely be effective.[12]

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) is suitable for compounds lacking a strong chromophore.

• Method Validation: The analytical method should be validated according to ICH guidelines to ensure it is stability-indicating. This includes forced degradation studies (acid, base, oxidation, heat, light) to demonstrate that the method can resolve the degradation products from the parent peak.

Summary and Recommendations

The stability of D-Asparagine methyl ester hydrochloride in aqueous solutions is expected to be highly dependent on pH and temperature. The primary degradation pathways are ester hydrolysis and deamidation of the asparagine side chain. Based on the chemistry of analogous compounds, the following recommendations are made for handling and formulating this compound:

• Storage of Solutions: Aqueous solutions should be prepared fresh whenever possible. If storage is necessary, it should be at a low pH (ideally pH 2-4) and refrigerated (2-8°C).

• Formulation Considerations: For formulations requiring neutral or near-neutral pH, the potential for rapid degradation must be considered. The use of lyophilized formulations that are reconstituted immediately before use may be a suitable strategy to ensure product stability.

• Further Studies: Definitive stability data can only be obtained through a formal stability study using a validated, stability-indicating analytical method. Such a study would be essential for any pharmaceutical development program involving D-Asparagine methyl ester hydrochloride.

This guide provides a foundational understanding of the potential stability challenges associated with D-Asparagine methyl ester hydrochloride in aqueous solutions and offers a framework for conducting further experimental investigations.

References

• 1. HPLC methods for determination of D-aspartate and N-methyl-D-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN103224437A - Amino acid methyl ester hydrochloride preparation - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Asparagine deamidation: pH-dependent mechanism from density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The hydrolysis of alpha-amino-acid esters in mixed ligand complexes with copper(II)-iminodiacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 11. L-Asparagine methyl ester hydrochloride | 57461-34-4 | FA49283 [biosynth.com]
• 12. -HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of D-Asparagine Methyl Ester Hydrochloride in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D-Asparagine methyl ester hydrochloride in organic solvents. Due to the limited availability of specific quantitative data for this compound in peer-reviewed literature, this guide synthesizes available information for closely related analogs and presents a general framework for solubility determination. The information herein is intended to support research and development activities where the solubilization of D-Asparagine methyl ester hydrochloride is a critical step.

Core Executive Summary

D-Asparagine methyl ester hydrochloride, as with other amino acid ester hydrochlorides, exhibits enhanced solubility in various organic solvents compared to its parent amino acid, D-Asparagine. This increased solubility is attributed to the masking of the carboxylic acid's charge through esterification and the formation of a hydrochloride salt from the amine group. While precise quantitative solubility data for D-Asparagine methyl ester hydrochloride is not widely published, data from closely related compounds and qualitative descriptions indicate that it is likely to be soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and to a lesser extent in other solvents like acetonitrile and chloroform.

Quantitative Solubility Data

Specific quantitative solubility data for D-Asparagine methyl ester hydrochloride in a range of organic solvents is scarce in publicly accessible literature. However, the solubility of a closely related compound, DL-Aspartic acid dimethyl ester hydrochloride, provides a valuable reference point.

Compound	Solvent	Solubility	Temperature	Notes
DL-Aspartic acid dimethyl ester hydrochloride	Dimethyl Sulfoxide (DMSO)	100 mg/mL (approx. 506 mM)[1]	Not Specified	Ultrasonic assistance may be required. The hygroscopic nature of DMSO can impact solubility.[1]
D-Asparagine methyl ester hydrochloride	Various Organic Solvents	Data Not Available	-	Generally considered to have improved solubility in organic media over the free amino acid.

Factors Influencing Solubility

The solubility of amino acid ester hydrochlorides in organic solvents is influenced by several factors:

• Solvent Polarity: Polar aprotic solvents are generally more effective at dissolving these salts than nonpolar solvents.

• Hydrogen Bonding: The ability of the solvent to act as a hydrogen bond acceptor is crucial for solvating the ammonium group.

• Lattice Energy: The strength of the crystal lattice of the solid hydrochloride salt must be overcome by the solvation energy.

• Temperature: Solubility generally increases with temperature, although this relationship should be determined empirically for each solvent system.

Experimental Protocol: Determination of Solubility

The following is a generalized protocol for determining the solubility of D-Asparagine methyl ester hydrochloride in an organic solvent of interest. This method is based on the principle of preparing a saturated solution and quantifying the dissolved solute.

Materials and Equipment:

• D-Asparagine methyl ester hydrochloride

• Organic solvent of interest (e.g., DMSO, acetonitrile, methanol, ethanol, chloroform)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD) or another suitable analytical technique for quantification.

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, compatible with the solvent)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of D-Asparagine methyl ester hydrochloride to a known volume of the selected organic solvent in a sealed vial. The excess solid should be clearly visible.

  • Equilibrate the mixture at a constant temperature (e.g., 25 °C) using a thermostatic shaker or water bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are transferred.

  • Filter the supernatant through a syringe filter compatible with the organic solvent to remove any remaining solid particles.

• Quantification:

  • Prepare a series of standard solutions of D-Asparagine methyl ester hydrochloride of known concentrations in the same solvent.

  • Analyze the filtered supernatant and the standard solutions using a validated analytical method, such as HPLC.

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of D-Asparagine methyl ester hydrochloride in the saturated supernatant.

• Calculation of Solubility:

  • The determined concentration from the analytical method represents the solubility of the compound in the chosen solvent at the specified temperature. Express the solubility in appropriate units (e.g., mg/mL, g/L, or mol/L).

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a compound like D-Asparagine methyl ester hydrochloride.

Caption: Workflow for Experimental Solubility Determination.

This guide provides a foundational understanding of the solubility of D-Asparagine methyl ester hydrochloride in organic solvents. For critical applications, it is imperative to experimentally determine the solubility in the specific solvent system and conditions of interest.

References

• 1. medchemexpress.com [medchemexpress.com]

Introduction: The Hypothesized Prodrug Role of D-Asparagine Methyl Ester Hydrochloride

An In-depth Technical Guide on the Core Mechanism of Action of D-Asparagine Methyl Ester Hydrochloride in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the mechanism of action of D-Asparagine methyl ester hydrochloride is not extensively available in current scientific literature. This guide is based on the strong scientific hypothesis that its effects in neuronal cells are mediated through its conversion to D-Asparagine and subsequently to D-Aspartate, a known endogenous agonist of the N-methyl-D-aspartate (NMDA) receptor. The methyl ester hydrochloride moiety is presumed to enhance the compound's stability and cell permeability for experimental use.

While L-amino acids have long been recognized as the primary building blocks of life, the presence and functional roles of D-amino acids in the mammalian central nervous system (CNS) are now well-established. D-Serine and D-Aspartate, in particular, are recognized as key modulators of synaptic transmission. D-Aspartate is an endogenous agonist for the NMDA receptor, playing a significant role in synaptic plasticity, neurodevelopment, learning, and memory[1].

D-Asparagine methyl ester hydrochloride is a derivative of the D-amino acid, D-Asparagine. Due to the scarcity of direct research on this specific compound, its mechanism of action is inferred from its constituent parts. The prevailing hypothesis is that D-Asparagine methyl ester hydrochloride functions as a prodrug. Following administration, it is likely hydrolyzed to D-Asparagine, which is then enzymatically converted to D-Aspartate. This D-Aspartate subsequently acts on NMDA receptors to elicit its effects on neuronal cells. This guide will provide a detailed overview of this hypothesized metabolic and signaling pathway.

Core Mechanism of Action: From Metabolic Conversion to NMDA Receptor Activation

The primary mechanism of action is proposed as a two-step process: metabolic conversion to the active agonist, followed by activation of the NMDA receptor and its downstream signaling cascades.

Metabolic Pathway: The Conversion to D-Aspartate

The initial step in the proposed mechanism is the enzymatic conversion of D-Asparagine to D-Aspartate. This hydrolysis is likely catalyzed by an asparaginase enzyme capable of acting on the D-isomer. While the specific asparaginase involved in D-Asparagine metabolism in the brain is not yet fully characterized, this conversion is a critical prerequisite for its neuroactivity.

Once formed, the levels of D-Aspartate are regulated by two main enzymes:

• Synthesis: D-Aspartate can be synthesized from L-Aspartate via the action of racemase enzymes, with serine racemase being implicated in this process in some brain regions[2][3].

• Degradation: The primary enzyme responsible for the catabolism of D-Aspartate is D-aspartate oxidase (DDO), a peroxisomal flavoenzyme that converts D-Aspartate into oxaloacetate, ammonia, and hydrogen peroxide[2][3]. The distribution of DDO is reciprocal to that of D-Aspartate, suggesting a tight regulation of D-Aspartate levels in the CNS[4][5].

Hypothesized metabolic conversion and regulation pathway.

NMDA Receptor Activation and Downstream Signaling

D-Aspartate is an agonist at the glutamate-binding site on the GluN2 subunit of the NMDA receptor[1][3]. The activation of the NMDA receptor is a coincidence detector, requiring two key events:

• Binding of an agonist (like D-Aspartate or glutamate) to the GluN2 subunit.

• Binding of a co-agonist (glycine or D-serine) to the GluN1 subunit.

Upon binding of both agonist and co-agonist, a conformational change occurs. However, at resting membrane potential, the ion channel is blocked by a magnesium ion (Mg²⁺). Depolarization of the postsynaptic membrane, typically initiated by activation of nearby AMPA receptors, expels the Mg²⁺ ion, allowing for the influx of cations, most notably Calcium (Ca²⁺)[6].

This influx of Ca²⁺ acts as a critical second messenger, initiating a cascade of downstream signaling events:

• CaMKII Activation: Ca²⁺ binds to calmodulin (CaM), and the Ca²⁺/CaM complex activates Calcium/calmodulin-dependent protein kinase II (CaMKII) through autophosphorylation.

• CREB Phosphorylation: Activated CaMKII, along with other kinases, phosphorylates the cAMP response element-binding protein (CREB).

• Gene Transcription: Phosphorylated CREB (pCREB) translocates to the nucleus and binds to cAMP response elements (CREs) in the promoter regions of target genes, initiating the transcription of genes involved in synaptic plasticity, neuronal survival, and long-term potentiation (LTP).

D-Aspartate-mediated NMDA receptor signaling pathway.

Quantitative Data Summary

The potency of D-Aspartate as an NMDA receptor agonist is a key quantitative parameter. The half-maximal effective concentration (EC₅₀) indicates the concentration of an agonist required to elicit 50% of the maximum response. The following table summarizes the EC₅₀ values for D-Aspartate and the primary endogenous agonist, L-Glutamate.

Agonist	Binding Site	Potency (EC₅₀)	Cell Type / Conditions	Reference
D-Aspartate	GluN2	~28 µM	Not specified	[1]
L-Glutamate	GluN2	2.3 µM	Mouse embryonic hippocampal neurons	[1][7]
NMDA	GluN2	17.2 ± 1.7 µM	DIV 7 rat hippocampal neurons	N/A

Note: EC₅₀ values can vary depending on experimental conditions, including co-agonist concentration and the specific subunit composition of the NMDA receptor.

Experimental Protocols

Investigating the mechanism of action of D-Asparagine methyl ester hydrochloride would involve validating the hypothesized pathway. Below are detailed methodologies for key experiments.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through NMDA receptors in response to agonist application.

• Objective: To determine if D-Asparagine (or its derivatives) acts as an agonist, antagonist, or modulator of NMDA receptor currents.

• Cell Preparation: Primary neuronal cultures (e.g., hippocampal or cortical neurons) are prepared and cultured on coverslips. Experiments are typically performed on days in vitro (DIV) 7-14.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 1.3 CaCl₂, 25 HEPES, 33 glucose, 0.01 glycine, pH 7.4. MgCl₂ is omitted to prevent channel block. Antagonists for AMPA (e.g., CNQX) and GABA receptors (e.g., picrotoxin) are added to isolate NMDA currents.

  • Internal (Pipette) Solution (in mM): 140 K-gluconate, 10 HEPES, 10 NaCl, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, pH 7.2.

  • Agonist Preparation: A 100 mM stock solution of D-Asparagine methyl ester hydrochloride is prepared in deionized water and diluted to final working concentrations in the external solution on the day of the experiment.

• Recording Procedure:

  • A glass micropipette (4-6 MΩ resistance) filled with internal solution is used to form a high-resistance (>1 GΩ) seal with the neuronal membrane.

  • The membrane patch is ruptured to achieve the whole-cell configuration.

  • The neuron is voltage-clamped at -60 mV.

  • The external solution containing varying concentrations of the test compound is perfused over the cell.

  • The resulting inward currents are recorded using an amplifier and data acquisition software.

• Data Analysis: Dose-response curves are generated by plotting the peak current amplitude against the agonist concentration. The EC₅₀ value is calculated by fitting the data to the Hill equation.

Workflow for whole-cell patch-clamp experiments.

Protocol 2: Intracellular Calcium Imaging

This method is used to visualize and quantify the increase in intracellular Ca²⁺ following NMDA receptor activation.

• Objective: To measure changes in intracellular Ca²⁺ concentration ([Ca²⁺]i) in response to stimulation with the test compound.

• Cell Preparation: Primary neuronal cultures are grown on glass-bottom dishes or coverslips.

• Calcium Indicator Loading:

  • Prepare a loading buffer containing a Ca²⁺ indicator dye (e.g., Fura-2 AM or Fluo-4 AM) in a HEPES-based buffer.

  • Incubate the cultured neurons with the loading buffer for 30-45 minutes at 37°C.

  • Wash the cells with the HEPES buffer to remove excess dye and allow for de-esterification of the AM ester.

• Imaging Procedure:

  • Mount the culture dish on the stage of an inverted fluorescence microscope equipped with a camera.

  • Acquire a stable baseline fluorescence signal for 1-2 minutes.

  • Perfuse the cells with the buffer containing the NMDA receptor agonist.

  • Record the changes in fluorescence intensity over time. For ratiometric dyes like Fura-2, images are acquired at two excitation wavelengths (340 nm and 380 nm), and the ratio of the emission intensities is calculated.

• Data Analysis: Regions of interest (ROIs) are drawn around individual neuronal cell bodies. The change in fluorescence intensity or ratio over time is plotted to visualize the Ca²⁺ transient. The peak amplitude of the response is used for quantitative comparison between different conditions.

Protocol 3: Western Blotting for Phosphorylated Proteins

This technique is used to detect and quantify the levels of phosphorylated signaling proteins like CaMKII and CREB.

• Objective: To determine if NMDA receptor activation by the test compound leads to the phosphorylation of downstream signaling molecules CaMKII and CREB.

• Cell Treatment and Lysis:

  • Culture primary neurons to the desired density.

  • Stimulate the neurons with the test compound for various time points (e.g., 0, 5, 15, 30 minutes).

  • Immediately after treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Collect the cell lysates and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% Bovine Serum Albumin (BSA) or non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-p-CaMKII or anti-p-CREB) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

• Detection and Analysis:

  • Visualize the protein bands using a chemiluminescence imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody for the total (non-phosphorylated) protein (e.g., anti-CaMKII or anti-CREB) or a housekeeping protein like β-actin.

  • Quantify the band intensities using densitometry software. The ratio of the phosphorylated protein to the total protein is calculated to determine the change in phosphorylation.

Conclusion

The mechanism of action for D-Asparagine methyl ester hydrochloride in neuronal cells is strongly hypothesized to be that of a prodrug for the endogenous NMDA receptor agonist, D-Aspartate. This pathway involves initial hydrolysis and subsequent enzymatic conversion to D-Aspartate, which then activates NMDA receptors, leading to calcium influx and the initiation of signaling cascades crucial for synaptic plasticity. While direct evidence is pending, this proposed mechanism provides a robust framework for future research. The experimental protocols detailed in this guide offer a clear path for researchers to test this hypothesis and further elucidate the role of D-Asparagine and its derivatives in the central nervous system.

References

• 1. benchchem.com [benchchem.com]
• 2. Aspartate as a selective NMDA receptor agonist in cultured cells from the avian retina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Active Calcium/Calmodulin-Dependent Protein Kinase II (CaMKII) Regulates NMDA Receptor Mediated Postischemic Long-Term Potentiation (i-LTP) by Promoting the Interaction between CaMKII and NMDA Receptors in Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CaMKII-Mediated CREB Phosphorylation Is Involved in Ca2+-Induced BDNF mRNA Transcription and Neurite Outgrowth Promoted by Electrical Stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. NMDA receptor - Wikipedia [en.wikipedia.org]
• 7. Structure-activity relationships for amino acid transmitter candidates acting at N-methyl-D-aspartate and quisqualate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to D-Asparagine Methyl Ester Hydrochloride (CAS 1272755-18-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Asparagine methyl ester hydrochloride (CAS Number: 1272755-18-6) is a derivative of the non-proteinogenic amino acid D-asparagine. As a member of the D-amino acid family, it represents a class of compounds gaining increasing interest in biomedical research for their unique physiological roles and potential therapeutic applications. This technical guide provides a comprehensive overview of the known properties, synthesis, and potential biological significance of D-Asparagine methyl ester hydrochloride, aimed at supporting research and development endeavors.

While extensive research exists for the L-isomers of amino acids and their derivatives, specific data on D-Asparagine methyl ester hydrochloride is limited in publicly accessible literature. This guide compiles the available information on the subject compound, supplemented with relevant data on D-asparagine to provide a foundational understanding for researchers.

Physicochemical Properties

D-Asparagine methyl ester hydrochloride is a white to off-white solid. Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	1272755-18-6	[1][2][3]
Molecular Formula	C₅H₁₁ClN₂O₃	[2][4]
Molecular Weight	182.61 g/mol	[4][5][6]
Appearance	White to Off-white or Yellow Solid	[4][7]
Storage Temperature	Room temperature or 2-8 °C	[4][7]
Purity	Typically ≥95%	[1]

Synthesis and Experimental Protocols

The synthesis of D-Asparagine methyl ester hydrochloride generally involves the esterification of D-aspartic acid in the presence of methanol and a suitable catalyst, followed by amidation. A general experimental protocol for the synthesis of amino acid methyl ester hydrochlorides is described below.

General Synthesis Protocol: Esterification of D-Aspartic Acid

A common method for the preparation of amino acid methyl ester hydrochlorides is through the reaction of the amino acid with thionyl chloride in methanol or by using trimethylchlorosilane in methanol. A patent describes a method for producing D-aspartic acid methyl ester hydrochloride by reacting D-aspartic acid with trimethylchlorosilane in methanol[8].

Materials:

• D-Aspartic Acid

• Anhydrous Methanol

• Trimethylchlorosilane

• Anhydrous Ether

• Tetrahydrofuran (THF)

• Reaction flask with a stirrer and drying tube

Procedure:

• In a dry reaction flask, suspend D-aspartic acid in anhydrous methanol.

• Slowly add trimethylchlorosilane to the suspension at room temperature while stirring.

• Continue stirring the reaction mixture at room temperature for approximately 12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, concentrate the solution by evaporating a significant portion of the methanol under reduced pressure.

• Add tetrahydrofuran to the concentrated solution and cool the mixture in an ice bath with stirring for about 30 minutes to precipitate the product.

• Collect the precipitate by filtration.

• Wash the collected solid with anhydrous ether multiple times.

• Dry the final product in an oven at a suitable temperature (e.g., 50°C) to obtain D-aspartic acid methyl ester hydrochloride[8].

Synthesis Workflow

Caption: Synthesis workflow for D-Asparagine Methyl Ester Hydrochloride.

Spectroscopic Data

Biological Activity and Potential Applications

While direct studies on the biological activity of D-Asparagine methyl ester hydrochloride are scarce, research on D-asparagine provides valuable insights into its potential roles.

Role of D-Asparagine

• Biomarker: Plasma D-asparagine has been identified as a potential biomarker for chronic kidney disease, a role not observed for its L-isomer, suggesting distinct metabolic pathways and handling of the D-enantiomer[9].

• Metabolism: D-amino acids are generally metabolized by D-aspartate oxidase[9].

• Cellular Signaling: Unlike L-Asparagine, which activates the mTORC1 signaling pathway (a key regulator of cell growth and proliferation), D-Asparagine does not appear to stimulate this pathway[9]. This differential activity highlights the stereospecificity of biological systems.

Potential Research Applications

Given its structure as a D-amino acid derivative, D-Asparagine methyl ester hydrochloride could be a valuable tool in several research areas:

• Metabolomics and Proteomics: As a stable isotope-labeled standard or for use in metabolic profiling studies to investigate D-amino acid metabolism[10][11].

• Drug Development: As a building block in peptide synthesis to create more stable peptides (due to resistance to proteases) or to investigate the role of D-amino acids in peptide-based therapeutics[12][13].

• Neuroscience: Investigating the role of D-amino acids in the nervous system, as some D-amino acids are known to act as neurotransmitters or neuromodulators[12][13].

Differential Signaling Pathway

Caption: Differential activation of the mTORC1 pathway by L- and D-Asparagine.

Safety and Handling

Based on available safety data sheets, D-Asparagine methyl ester hydrochloride should be handled with care. The following hazard statements have been associated with the compound:

• H315: Causes skin irritation[7].

• H319: Causes serious eye irritation[7].

• H335: May cause respiratory irritation[7].

Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area.

Conclusion

D-Asparagine methyl ester hydrochloride is a compound with potential utility in various fields of scientific research, particularly in the study of D-amino acid metabolism and for the development of novel peptide-based therapeutics. While specific biological and spectroscopic data for this compound are limited, the information available for its parent compound, D-asparagine, suggests intriguing biological properties that warrant further investigation. The synthesis protocols outlined in this guide provide a foundation for researchers to produce this compound for their studies. As with any specialized chemical, thorough analytical characterization is crucial to confirm its identity and purity before use in biological experiments. The distinct bioactivity of D-amino acids compared to their L-counterparts makes D-Asparagine methyl ester hydrochloride a valuable tool for exploring new avenues in drug discovery and biomedical research.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. D-Asparagine methyl ester hydrochloride | 1272755-18-6 [sigmaaldrich.com]
• 3. CAS 1272755-18-6: D-Asparagine, methyl ester, hydrochlorid… [cymitquimica.com]
• 4. D-ASPARAGINE METHYL ESTER HCL | 1272755-18-6 [sigmaaldrich.com]
• 5. L-Asparagine methyl ester hydrochloride | 57461-34-4 | FA49283 [biosynth.com]
• 6. echemi.com [echemi.com]
• 7. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 8. CN103224437A - Amino acid methyl ester hydrochloride preparation - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. scbt.com [scbt.com]
• 11. Metabolomic Profiling of Asparagine Deprivation in Asparagine Synthetase Deficiency Patient-Derived Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemimpex.com [chemimpex.com]
• 13. chemimpex.com [chemimpex.com]

An In-depth Technical Guide on the Role of D-aspartate and its Derivatives in Neurochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Emergence of D-Amino Acids in Neurobiology

For many years, D-amino acids were largely considered anomalies in mammals, with L-amino acids being the exclusive building blocks of proteins. However, research has unveiled that certain D-amino acids, including D-serine and D-aspartate, are endogenous to the mammalian central nervous system (CNS) and play crucial roles in neurophysiology.[1][2][3] This guide focuses on D-aspartate and its derivatives, providing a comprehensive overview of their synthesis, signaling pathways, physiological functions, and implications in neurological disorders.

Scope and Objectives

This technical guide is designed to provide researchers, scientists, and drug development professionals with an in-depth understanding of the neurochemistry of D-aspartate. It summarizes key quantitative data, details experimental protocols for seminal research, and visualizes complex signaling pathways to facilitate a deeper comprehension of this intriguing neuromodulator.

Core Concepts in D-aspartate Neurochemistry

Synthesis and Metabolism of D-aspartate

The concentration of D-aspartate in the brain is tightly regulated by its synthesis and degradation.[4][5]

D-aspartate is synthesized from its L-enantiomer, L-aspartate, by the enzyme aspartate racemase.[6][7] This pyridoxal 5'-phosphate (PLP)-dependent enzyme facilitates the stereochemical inversion at the α-carbon of L-aspartate.[6]

The primary enzyme responsible for the catabolism of D-aspartate is D-aspartate oxidase (DDO), a peroxisomal flavoprotein.[4][5] DDO catalyzes the oxidative deamination of D-aspartate to produce oxaloacetate, ammonia, and hydrogen peroxide.[8] The expression of DDO is low during embryonic development, leading to high levels of D-aspartate, and increases significantly after birth, causing a sharp decrease in D-aspartate concentrations in the adult brain.[9]

D-aspartate can be methylated to form N-methyl-D-aspartate (NMDA), a potent and selective agonist of the NMDA receptor.[8][10][11] This conversion is catalyzed by a methyltransferase that utilizes S-adenosyl-L-methionine (SAM) as the methyl group donor.[8]

Localization in the Central Nervous System

D-aspartate is found in various regions of the brain, with particularly high concentrations during embryonic and early postnatal development.[12][13] It is localized in both neurons and synaptic vesicles, supporting its role as a neurotransmitter or neuromodulator.[13][14] In the adult brain, D-aspartate is present in areas such as the hippocampus, prefrontal cortex, and striatum.[14][15]

Physiological Roles of D-aspartate

D-aspartate acts as an endogenous agonist at the glutamate binding site of the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission.[1][15][16] It can also modulate glutamatergic signaling by interacting with metabotropic glutamate receptor 5 (mGluR5).[10]

Through its action on NMDA receptors, D-aspartate is critically involved in synaptic plasticity, the cellular basis of learning and memory.[17] Studies have shown that increased levels of D-aspartate enhance long-term potentiation (LTP), a form of synaptic strengthening, in the hippocampus.[3][17] This enhancement of synaptic plasticity is associated with improved performance in learning and memory tasks.[17]

The high concentration of D-aspartate during brain development suggests a significant role in this process.[3][18] It is thought to be involved in neurogenesis and neuronal migration.[18]

D-aspartate Derivatives: N-methyl-D-aspartate (NMDA)

Endogenous NMDA, synthesized from D-aspartate, is a highly specific agonist for the NMDA receptor.[10][11][19] The NMDA receptor is a ligand-gated ion channel that is unique in its requirement for both glutamate (or an agonist like D-aspartate or NMDA) and a co-agonist (glycine or D-serine) binding, as well as depolarization of the postsynaptic membrane to relieve a magnesium block.[16][20] This "coincidence detection" property is fundamental to its role in synaptic plasticity.[16]

Signaling Pathways

D-aspartate and the NMDA Receptor Pathway

Activation of the NMDA receptor by D-aspartate leads to the influx of Ca²⁺ into the postsynaptic neuron. This increase in intracellular Ca²⁺ triggers a cascade of downstream signaling events, including the activation of calcium/calmodulin-dependent protein kinase II (CaMKII), which is crucial for the induction of LTP.

D-aspartate signaling through the NMDA receptor to induce LTP.

Interaction with Metabotropic Glutamate Receptors

D-aspartate has also been shown to activate metabotropic glutamate receptor 5 (mGluR5).[10] This interaction can modulate neuronal excitability and synaptic transmission through G-protein-coupled signaling cascades, often involving phospholipase C and inositol triphosphate.

Downstream Effects on Neuronal Function

The signaling pathways initiated by D-aspartate ultimately influence a wide range of neuronal functions, including gene expression, protein synthesis, and structural changes at the synapse, such as alterations in dendritic spine density.[17]

Role in Pathophysiology

Alterations in D-aspartate metabolism have been implicated in several neurological and psychiatric disorders.

Schizophrenia

Several studies have reported decreased levels of D-aspartate in the post-mortem brains of individuals with schizophrenia.[15][21][22] This reduction is often associated with increased expression or activity of DDO.[22] Given the role of D-aspartate in NMDA receptor function, its deficiency may contribute to the hypofunction of NMDA receptors, a leading hypothesis in the pathophysiology of schizophrenia.[2][21]

Alzheimer's Disease

The findings regarding D-aspartate levels in Alzheimer's disease are more complex. Some studies have reported decreased levels of free D-aspartate in certain brain regions of Alzheimer's patients.[1][6][23] In contrast, other research has found an increase in protein-bound D-aspartate in the gray matter of Alzheimer's brains.[2][21] The accumulation of D-aspartate in proteins is a marker of aging and protein degradation, and its significance in the context of Alzheimer's pathology is still under investigation.

Other Neurological Conditions

Dysregulation of D-aspartate has also been linked to other conditions, including amyotrophic lateral sclerosis (ALS) and as a potential therapeutic target in multiple sclerosis.[24]

Quantitative Data Summary

Enzyme Kinetics

Enzyme	Substrate	Km (mM)	Vmax (µmol/mg/min)	Organism/Tissue	Reference
D-aspartate Oxidase	D-aspartate	1.05 - 7.2	-	Human	[4]
D-aspartate Oxidase	D-aspartate	> 0.2	-	Porcine Kidney	[25]
Aspartate Racemase	L-aspartate	3.1	0.46	Mouse	[6]

Receptor Binding Affinities

Ligand	Receptor	Assay Type	Ki (µM)	Reference
D-aspartate	NMDA Receptor	Electrophysiology (pA2)	~100	[26]

Note: The affinity of D-aspartate for the NMDA receptor is often reported in the context of its potency relative to glutamate. Direct Ki values from radioligand binding assays are less common.

Concentrations in Brain Regions

Brain Region	Condition	D-aspartate Concentration (nmol/g wet tissue)	Reference
Gray Matter	Normal	18.6	[23][27]
Gray Matter	Alzheimer's Disease	14.8	[23][27]
White Matter	Normal	22.4	[23][27]
White Matter	Alzheimer's Disease	10.5	[23][27]
Prefrontal Cortex	Normal	~30-40% higher than Schizophrenia	[22][28]
Prefrontal Cortex	Schizophrenia	Decreased by ~30-40%	[22][28]
Human Embryonic PFC	-	0.036 µmol/g	[12]
Human Adult PFC	-	0.008 µmol/g	[12]

Experimental Protocols

Quantification of D-aspartate in Brain Tissue via HPLC

This protocol outlines the determination of D-aspartate in brain tissue using high-performance liquid chromatography (HPLC) with pre-column derivatization.

Workflow for D-aspartate quantification by HPLC.

Methodology:

• Sample Preparation: Brain tissue is homogenized in a deproteinizing agent, such as perchloric acid, and then centrifuged.[5] The resulting supernatant is collected.

• Derivatization: The supernatant is derivatized with o-phthaldialdehyde (OPA) and a chiral thiol (e.g., N-acetyl-L-cysteine) to form fluorescent diastereomers.[9]

• HPLC Separation: The derivatized sample is injected into an HPLC system equipped with a reversed-phase column. The diastereomers of D- and L-aspartate are separated based on their differential retention times.[9][29]

• Detection and Quantification: The eluted diastereomers are detected by a fluorescence detector. The concentration of D-aspartate is determined by comparing the peak area to a standard curve generated with known concentrations of D-aspartate.[9]

D-aspartate Oxidase (DDO) Activity Assay

This protocol describes a common method for measuring DDO activity based on the production of hydrogen peroxide.

Methodology:

• Reaction Mixture: A reaction mixture is prepared containing a buffer (e.g., sodium pyrophosphate, pH 8.5), horseradish peroxidase (HRP), a chromogenic substrate for HRP (e.g., o-dianisidine), and the tissue homogenate or purified enzyme.[30][31]

• Initiation of Reaction: The reaction is initiated by the addition of D-aspartate.[13]

• Measurement: DDO in the sample converts D-aspartate to oxaloacetate, producing hydrogen peroxide. The HRP then uses the hydrogen peroxide to oxidize the chromogenic substrate, leading to a color change that can be measured spectrophotometrically.[30]

• Calculation: The rate of the reaction is proportional to the DDO activity in the sample and is calculated from the change in absorbance over time.

Electrophysiological Recording of D-aspartate's Effect on Long-Term Potentiation (LTP)

This protocol provides a general framework for investigating the effect of D-aspartate on LTP in hippocampal slices.

Methodology:

• Slice Preparation: Hippocampal slices are prepared from rodent brains and maintained in artificial cerebrospinal fluid (aCSF).

• Electrode Placement: A stimulating electrode is placed in the Schaffer collateral pathway, and a recording electrode is placed in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording: Stable baseline fEPSPs are recorded by delivering single pulses at a low frequency (e.g., 0.033 Hz).

• Drug Application: D-aspartate is bath-applied to the slice at a known concentration.

• LTP Induction: LTP is induced by a high-frequency stimulation (HFS) protocol (e.g., one or more trains of 100 Hz for 1 second).

• Post-HFS Recording: fEPSPs are recorded for at least 60 minutes following HFS to monitor the induction and maintenance of LTP.

• Analysis: The magnitude of LTP is quantified as the percentage increase in the fEPSP slope relative to the pre-HFS baseline. The effect of D-aspartate is determined by comparing the magnitude of LTP in its presence to that in control conditions.

Conclusion and Future Directions

D-aspartate has emerged as a key player in neurochemistry, with profound effects on synaptic transmission, plasticity, and development. Its dysregulation is increasingly recognized as a contributing factor to the pathophysiology of major neurological and psychiatric disorders. For drug development professionals, the enzymes involved in D-aspartate metabolism, such as DDO, represent promising therapeutic targets. Modulating the levels of D-aspartate in the brain could offer novel strategies for treating conditions associated with NMDA receptor hypofunction, such as schizophrenia. Future research should focus on elucidating the precise mechanisms of D-aspartate transport and release, identifying specific aspartate racemases in different brain regions, and further exploring the therapeutic potential of targeting the D-aspartate system.

References

• 1. Regional decreases of free D-aspartate levels in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. Postmortem studies in schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. journalijar.com [journalijar.com]
• 6. Aspartate racemase, generating neuronal D-aspartate, regulates adult neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aspartate racemase - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. d-Aspartate N-methyltransferase catalyzes biosynthesis of N-methyl-d-aspartate (NMDA), a well-known selective agonist of the NMDA receptor, in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. N-Methyl-D-aspartic acid - Wikipedia [en.wikipedia.org]
• 12. New Evidence on the Role of D-Aspartate Metabolism in Regulating Brain and Endocrine System Physiology: From Preclinical Observations to Clinical Applications | MDPI [mdpi.com]
• 13. iris.unito.it [iris.unito.it]
• 14. Structure-activity analysis of binding kinetics for NMDA receptor competitive antagonists: the influence of conformational restriction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Variations of blood D-serine and D-aspartate homeostasis track psychosis stages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. air.unimi.it [air.unimi.it]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Human D-aspartate Oxidase: A Key Player in D-aspartate Metabolism [frontiersin.org]
• 20. NMDA receptor - Wikipedia [en.wikipedia.org]
• 21. Quantification of D-aspartate in normal and Alzheimer brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Frontiers | The Emerging Role of Altered d-Aspartate Metabolism in Schizophrenia: New Insights From Preclinical Models and Human Studies [frontiersin.org]
• 23. Free D-aspartate and D-alanine in normal and Alzheimer brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Structure and kinetic properties of human d-aspartate oxidase, the enzyme-controlling d-aspartate levels in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Functional and structural characterization of D-aspartate oxidase from porcine kidney: non-Michaelis kinetics due to substrate activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. The pharmacological specificity of N-methyl-D-aspartate receptors in rat cerebral cortex: correspondence between radioligand binding and electrophysiological measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Free D-aspartate and D-alanine in normal and Alzheimer brain. | Broad Institute [broadinstitute.org]
• 28. Frontiers | Decreased free D-aspartate levels in the blood serum of patients with schizophrenia [frontiersin.org]
• 29. researchgate.net [researchgate.net]
• 30. frontiersin.org [frontiersin.org]
• 31. researchgate.net [researchgate.net]

The Enzymatic Profile of D-Asparagine Methyl Ester Hydrochloride: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the potential enzymatic activity of D-Asparagine methyl ester hydrochloride, a compound of interest in biochemical research and pharmaceutical development.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a summary of relevant enzymatic pathways, detailed experimental protocols for characterization, and a framework for data interpretation. While direct enzymatic data for D-Asparagine methyl ester hydrochloride is limited in publicly available literature, this guide extrapolates from known interactions of similar D-amino acid derivatives to provide a robust starting point for investigation.

Executive Summary

D-Asparagine methyl ester hydrochloride is a derivative of the D-enantiomer of asparagine.[3] D-amino acids are increasingly recognized for their significant roles in physiological processes, including neurotransmission.[4] Understanding the enzymatic interactions of D-amino acid derivatives is crucial for elucidating their metabolic fate, potential therapeutic applications, and toxicological profiles. This guide focuses on the probable enzymatic targets for D-Asparagine methyl ester hydrochloride, including D-amino acid oxidases and methyltransferases, and provides methodologies to assess these interactions.

Potential Enzymatic Interactions

Based on its chemical structure, D-Asparagine methyl ester hydrochloride is a candidate for interaction with several classes of enzymes.

D-Amino Acid Oxidase (DAAO) and D-Aspartate Oxidase (DDO)

D-amino acid oxidase (DAAO) is a flavoenzyme that catalyzes the oxidative deamination of D-amino acids to their corresponding α-keto acids, ammonia, and hydrogen peroxide.[4][5] D-aspartate oxidase (DDO) is a more specific enzyme that primarily degrades acidic D-amino acids like D-aspartate.[6][7] Given that D-Asparagine methyl ester hydrochloride is a D-amino acid derivative, it is plausible that it could serve as a substrate or an inhibitor for these enzymes. The enzymatic reaction catalyzed by DAAO is depicted below.

Caption: Oxidative deamination of a D-amino acid by DAAO.

Protein L-isoaspartyl Methyltransferase (PIMT)

Protein L-isoaspartyl methyltransferase (PIMT) is an enzyme that recognizes and initiates the repair of damaged L-isoaspartyl and D-aspartyl residues within proteins by catalyzing their methyl esterification.[8][9] While PIMT's primary substrates are protein-bound residues, it is conceivable that a free D-amino acid methyl ester could interact with the enzyme, potentially as a competitive inhibitor.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 4. What are DAAO inhibitors and how do they work? [synapse.patsnap.com]
• 5. Assays of D-Amino Acid Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. D-aspartate oxidase - Wikipedia [en.wikipedia.org]
• 7. rmitlibraryvn.rmit.edu.vn [rmitlibraryvn.rmit.edu.vn]
• 8. Protein D-Aspartate-L-Isoaspartate Methyltransferase | Palmetto Profiles [profiles.musc.edu]
• 9. L-isoaspartyl methyltransferase - Wikipedia [en.wikipedia.org]

D-Asparagine Methyl Ester Hydrochloride: A Competitive Inhibitor of L-Asparagine Hydrolysis - An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: L-Asparaginase and Its Significance

L-asparaginase is an enzyme that catalyzes the hydrolysis of L-asparagine to L-aspartic acid and ammonia.[1][2] This enzymatic activity is the cornerstone of its application as a chemotherapeutic agent, particularly in the treatment of ALL.[3] Many leukemic cells lack sufficient L-asparagine synthetase activity, the enzyme responsible for the endogenous synthesis of L-asparagine.[4] Consequently, these malignant cells are dependent on an external supply of L-asparagine from the bloodstream for their proliferation and survival.[4] Administration of L-asparaginase leads to the depletion of circulating L-asparagine, effectively starving the leukemic cells and inducing apoptosis.[3]

The development of inhibitors for L-asparaginase is of significant interest for several reasons. They can be used as tools to study the enzyme's mechanism of action, to control its activity in various biotechnological applications, and potentially to modulate its therapeutic effects or mitigate side effects in a clinical setting. Competitive inhibitors, which bind to the active site of the enzyme and compete with the natural substrate, are a major class of enzyme inhibitors.

D-Asparagine Methyl Ester Hydrochloride as a Putative Competitive Inhibitor

D-Asparagine, the D-enantiomer of the natural substrate L-asparagine, is known to act as a competitive inhibitor of L-asparaginase.[5] This inhibition is based on its structural similarity to L-asparagine, allowing it to bind to the enzyme's active site. However, due to its different stereochemistry, it is not efficiently hydrolyzed, thus blocking the access of L-asparagine to the active site.

D-Asparagine methyl ester hydrochloride is a derivative of D-asparagine. The esterification of the carboxyl group may influence its binding affinity and inhibitory potency. While specific kinetic data for D-Asparagine methyl ester hydrochloride is not prevalent in the available literature, it is hypothesized to act as a competitive inhibitor based on the known activity of D-asparagine.

Quantitative Data on Inhibition

Precise quantitative data on the inhibition of L-asparaginase by D-Asparagine methyl ester hydrochloride is a critical area for further research. However, data for the parent compound, D-Asparagine, provides a valuable reference point.

Table 1: Inhibition Constants (Ki) for L-Asparaginase Inhibitors

Inhibitor	Enzyme Source	Ki Value	Notes
D-Asparagine	Yeast	0.24 mM	Competitive inhibitor of L-Asparagine hydrolysis.[5]
D-Asparagine methyl ester hydrochloride	Not Available	To be determined	Hypothesized to be a competitive inhibitor.

Table 2: Half-maximal Inhibitory Concentration (IC50) Data

Inhibitor	Cell Line	IC50 Value	Notes
L-asparaginase	T-ALL cell lines (DND41, HPB-ALL, RPMI 8402)	10⁻⁴ to 10⁻² U/mL	This is the IC50 for the cytotoxic effect of the enzyme on cancer cells, not an inhibition constant.[6]
D-Asparagine methyl ester hydrochloride	Not Available	To be determined	The IC50 for the inhibition of L-asparaginase activity needs to be experimentally determined.

Experimental Protocols

L-Asparaginase Activity Assay

A common method to determine L-asparaginase activity is by measuring the amount of ammonia produced from the hydrolysis of L-asparagine.

Principle: L-asparaginase catalyzes the following reaction: L-Asparagine + H₂O → L-Aspartic Acid + NH₃

The released ammonia can be quantified using Nessler's reagent, which forms a yellow-colored complex with ammonia, or through a coupled enzymatic assay.

Materials:

• L-asparaginase

• L-asparagine solution (substrate)

• Tris-HCl buffer (pH 8.6)

• Trichloroacetic acid (TCA) solution

• Nessler's reagent

• Ammonium sulfate standard solutions

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and L-asparagine solution.

• Pre-incubate the reaction mixture at 37°C.

• Initiate the reaction by adding a known amount of L-asparaginase.

• Incubate the reaction for a specific time period (e.g., 10-30 minutes) at 37°C.

• Stop the reaction by adding TCA solution.

• Centrifuge the mixture to pellet any precipitated protein.

• Take the supernatant and add Nessler's reagent.

• Measure the absorbance at a specific wavelength (e.g., 450 nm).

• Quantify the amount of ammonia produced by comparing the absorbance to a standard curve prepared with ammonium sulfate.

Determination of Inhibition Kinetics (Ki) for D-Asparagine Methyl Ester Hydrochloride

To determine the type of inhibition and the inhibition constant (Ki) for D-Asparagine methyl ester hydrochloride, a kinetic analysis is performed by measuring the initial reaction velocities at various substrate (L-asparagine) and inhibitor concentrations.

Procedure:

• Perform the L-asparaginase activity assay as described above with varying concentrations of L-asparagine.

• Repeat the assays in the presence of several fixed concentrations of D-Asparagine methyl ester hydrochloride.

• Calculate the initial reaction velocities for each condition.

• Plot the data using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity versus 1/[Substrate]).

• Analyze the plot to determine the mechanism of inhibition. For a competitive inhibitor, the lines will intersect on the y-axis (Vmax remains unchanged) but will have different x-intercepts (apparent Km increases).

• The Ki can be calculated from the following equation for competitive inhibition:

  • Km_app = Km * (1 + [I]/Ki) where:

    • Km_app is the apparent Michaelis constant in the presence of the inhibitor.

    • Km is the Michaelis constant in the absence of the inhibitor.

    • [I] is the concentration of the inhibitor.

    • Ki is the inhibition constant.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: L-Asparagine Metabolism and the Action of L-Asparaginase.

References

• 1. vanegaslab.org [vanegaslab.org]
• 2. Inhibitors of L-asparagine synthetase, in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asparaginase in the Treatment of Acute Lymphoblastic Leukemia in Adults: Current Evidence and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Analysis of L-Asparaginases for Clarification of the Mechanism of Action and Optimization of Pharmacological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synergistic Cytotoxic Effect of L-Asparaginase Combined with Decitabine as a Demethylating Agent in Pediatric T-ALL, with Specific Epigenetic Signature - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of D-Asparagine Methyl Ester Hydrochloride in Solid-Phase Peptide Synthesis (SPPS)

For Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

The incorporation of non-canonical amino acids into peptide structures is a key strategy in modern drug discovery, offering enhanced proteolytic stability and unique biological activities. D-Asparagine (D-Asn) is of particular interest for designing peptides with improved pharmacokinetic profiles. Furthermore, the modification of the C-terminus as a methyl ester can increase the hydrophobicity of a peptide, potentially aiding in membrane permeability.[1]

This document provides detailed application notes and proposed protocols for the utilization of D-Asparagine methyl ester hydrochloride in Fmoc-based Solid-Phase Peptide Synthesis (SPPS). While the direct use of this specific compound as a starting material in SPPS is not extensively documented, the following protocols are based on established principles of peptide synthesis, including the handling of amino acid ester hydrochlorides and strategies to mitigate known side reactions associated with asparagine residues.

The primary challenges in incorporating D-Asparagine are side reactions stemming from its side-chain amide. These include:

• Aspartimide Formation: Under the basic conditions of Fmoc deprotection, the backbone amide nitrogen can attack the side-chain carbonyl, leading to a succinimide intermediate. This can result in racemization at the α-carbon and the formation of β-peptide linkages.[2][3]

• Nitrile Formation: Dehydration of the side-chain amide to a nitrile can occur during the carboxyl activation step, particularly with carbodiimide-based reagents.[4]

These application notes will address these challenges and provide a comprehensive guide for the successful synthesis of peptides containing a C-terminal D-Asparagine methyl ester.

Key Applications and Advantages

The use of D-Asparagine methyl ester in peptide synthesis offers several potential advantages:

Application/Advantage	Expected Outcome	Reference(s)
Enhanced Proteolytic Stability	Peptides containing D-amino acids are more resistant to degradation by proteases, leading to a longer in vivo half-life.	[2]
Increased Hydrophobicity	The C-terminal methyl ester increases the overall hydrophobicity of the peptide, which can improve cell membrane permeability.	[1]
Unique Conformational Properties	The incorporation of a D-amino acid can induce specific secondary structures, potentially leading to novel receptor interactions and biological activities.	[2]
Precursor for Further Modification	The C-terminal ester may serve as a handle for further chemical modifications post-synthesis.

Proposed Experimental Protocols

The following protocols are proposed methodologies for the incorporation of D-Asparagine methyl ester hydrochloride into a peptide sequence using Fmoc-SPPS. A side-chain anchoring strategy is recommended to accommodate the pre-formed C-terminal methyl ester.

Protocol 1: Manual SPPS with Side-Chain Anchoring

This protocol outlines a manual SPPS procedure for synthesizing a peptide with a C-terminal D-Asparagine methyl ester, anchored to the resin via a suitable side-chain functionality of another amino acid in the sequence (e.g., the carboxyl group of Asp or Glu, or the thiol group of Cys). For the purpose of this protocol, we will assume the peptide sequence allows for anchoring through a preceding Aspartic acid residue.

Materials:

• D-Asparagine methyl ester hydrochloride

• Fmoc-Asp(OAll)-OH (or other suitable side-chain protected amino acid for anchoring)

• Rink Amide resin (or other suitable resin)

• Coupling reagents (e.g., HBTU, HATU, DIC)

• Coupling additives (e.g., HOBt, OxymaPure)

• Base for neutralization (e.g., Diisopropylethylamine - DIPEA)

• N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine in DMF

• Dichloromethane (DCM)

• Cleavage Cocktail (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT 82.5:5:5:5:2.5)

• Cold diethyl ether

Procedure:

• Resin Preparation and First Amino Acid Coupling:

  • Swell the Rink Amide resin in DMF for 30-60 minutes.

  • Couple Fmoc-Asp(OAll)-OH to the resin using standard coupling procedures. This will serve as the anchor point.

• Peptide Chain Elongation:

  • Synthesize the peptide chain up to the residue preceding the C-terminal D-Asparagine methyl ester using standard Fmoc-SPPS cycles (Fmoc deprotection, washing, coupling, washing).

• Preparation of D-Asparagine Methyl Ester for Coupling:

  • In a separate vessel, dissolve D-Asparagine methyl ester hydrochloride (3 eq.) in DMF.

  • Add DIPEA (3 eq.) to neutralize the hydrochloride salt and liberate the free amine.

  • Add coupling reagents (e.g., HBTU/HOBt or HATU) and allow for pre-activation for 2-5 minutes.

• Coupling of D-Asparagine Methyl Ester:

  • Add the activated D-Asparagine methyl ester solution to the resin.

  • Agitate the mixture for 2-4 hours at room temperature.

  • Perform a Kaiser test to confirm the completion of the coupling. If the test is positive (indicating free amines), repeat the coupling step.

• Final Cleavage and Deprotection:

  • After the final coupling, wash the resin thoroughly with DMF and DCM, and dry under vacuum.

  • Treat the resin with the appropriate cleavage cocktail to remove the side-chain protecting groups and cleave the peptide from the resin. Note: The C-terminal methyl ester will remain intact under standard TFA cleavage conditions.

  • Precipitate the crude peptide in cold diethyl ether.

  • Wash the peptide pellet with cold ether and dry under vacuum.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final peptide by mass spectrometry.

Protocol 2: Analysis of Racemization

To quantify the extent of racemization at the D-Asparagine residue due to potential aspartimide formation, a chiral analysis of the hydrolyzed peptide is necessary.

Procedure:

• Peptide Hydrolysis: Hydrolyze a small aliquot of the purified peptide in 6 M HCl at 110°C for 24 hours.

• Chiral HPLC Analysis:

  • Neutralize the hydrolysate.

  • Analyze the sample using a chiral HPLC column capable of separating D- and L-amino acid enantiomers.

  • Compare the retention times with D- and L-Asparagine standards to quantify the percentage of the L-isomer present.[2]

Management of Side Reactions

The primary challenge with incorporating D-Asparagine is the management of side reactions. The following table summarizes these reactions and recommended mitigation strategies.

Side Reaction	Description	Mitigation Strategy	Reference(s)
Aspartimide Formation	Base-catalyzed cyclization of the D-Asparagine residue during Fmoc deprotection, leading to racemization and β-peptide formation.	Use of sterically hindered side-chain protecting groups (e.g., Trt) is the standard approach. For C-terminal D-Asn methyl ester where the side chain is unprotected, minimizing piperidine exposure time and using additives like HOBt in the deprotection solution can help.	[2][3]
Nitrile Formation	Dehydration of the side-chain amide to form a β-cyano-alanine residue, especially with carbodiimide coupling reagents.	Use of a side-chain protecting group like Trt is most effective. If unprotected, avoid carbodiimide reagents (DCC, DIC) and use aminium-based reagents like HATU or HBTU.	[4]
Racemization	Epimerization at the α-carbon, primarily as a consequence of aspartimide formation.	Any strategy that reduces aspartimide formation will also reduce racemization.	[2]

Visualizing Workflows and Mechanisms

Diagram 1: Proposed SPPS Workflow for C-Terminal D-Asn Methyl Ester

References

• 1. Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring: Application to the Synthesis of a-Factor and a-Factor Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Fmoc-D-Asn(Trt)-OH Coupling in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Asn(Trt)-OH is a critical building block in solid-phase peptide synthesis (SPPS), particularly for the introduction of D-asparagine residues into peptide sequences. The trityl (Trt) protecting group on the side-chain amide of asparagine is essential for preventing common side reactions and improving the solubility of the amino acid derivative.[1][2][3] These application notes provide detailed protocols and technical considerations for the efficient and high-purity coupling of Fmoc-D-Asn(Trt)-OH in peptide synthesis.

The incorporation of asparagine residues presents unique challenges, primarily the potential for aspartimide formation and dehydration of the side-chain amide to a nitrile, especially when using carbodiimide-based coupling reagents.[1][3][4] The bulky trityl group effectively mitigates these side reactions, leading to cleaner synthesis profiles and higher purity of the target peptide.[1][3] Furthermore, Fmoc-D-Asn(Trt)-OH exhibits enhanced solubility in common SPPS solvents like N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) compared to its unprotected counterpart.[2]

This document outlines standard coupling protocols using common activating reagents, provides a comparative overview of their performance, and offers guidance on minimizing potential side reactions.

Physicochemical Properties of Fmoc-D-Asn(Trt)-OH

Property	Value
CAS Number	180570-71-2[5]
Molecular Formula	C₃₈H₃₂N₂O₅[5]
Molecular Weight	596.67 g/mol [5]
Appearance	White to off-white powder or crystals
Melting Point	211-216 °C
Storage	2-8°C

Comparative Data on Coupling Reagents

Coupling Reagent/Method	Class	Typical Reaction Time	General Coupling Efficiency	Potential for Racemization	Notes
HBTU/DIPEA	Aminium Salt	30 - 90 min	High to Very High	Low to Moderate	A widely used and effective method. Pre-activation is recommended.[1][2]
HATU/DIPEA or Collidine	Aminium Salt	20 - 60 min	Very High	Very Low	Generally considered one of the most efficient reagents, especially for difficult couplings. The use of collidine instead of DIPEA can further reduce racemization.[1][2]
DIC/HOBt	Carbodiimide	60 - 240 min	Good to High	Low	A cost-effective method. Slower reaction times may be required. HOBt is crucial for suppressing racemization.[1][2]
PyBOP/DIPEA	Phosphonium Salt	30 - 90 min	High to Very High	Low	Another highly efficient reagent, comparable to HBTU.[2]

Disclaimer: The quantitative data presented above is extrapolated from studies on sterically hindered and racemization-prone amino acids and should be considered as a general guideline. Actual results may vary depending on the specific peptide sequence, resin, and reaction conditions.

Experimental Protocols

The following are detailed protocols for the manual coupling of Fmoc-D-Asn(Trt)-OH to a resin-bound peptide. These protocols are based on a 0.1 mmol synthesis scale and may require optimization for specific peptide sequences and automated synthesizers.

General Preparatory Steps (Prior to each coupling protocol)

• Resin Swelling: Swell the peptide-resin (e.g., Rink Amide resin) in DMF for at least 30 minutes in a suitable reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with a 20% (v/v) solution of piperidine in DMF for 5 minutes.

  • Drain the solution.

  • Treat the resin again with 20% piperidine in DMF for 15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 1 min).

Protocol 1: Coupling using HBTU/DIPEA

Materials:

• Fmoc-D-Asn(Trt)-OH (3-5 equivalents)

• HBTU (2.9-4.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents)

• DMF (peptide synthesis grade)

Procedure:

• Amino Acid Activation (Pre-activation): In a separate vial, dissolve Fmoc-D-Asn(Trt)-OH and HBTU in DMF. Add DIPEA and allow the mixture to pre-activate for 2-5 minutes at room temperature.

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected peptide-resin.

• Incubation: Agitate the reaction mixture at room temperature for 30-90 minutes.

• Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: After a negative Kaiser test, drain the reaction solution and wash the resin with DMF (5-7 times) and Dichloromethane (DCM) (3 times).

Protocol 2: Coupling using HATU/Collidine

Materials:

• Fmoc-D-Asn(Trt)-OH (3-5 equivalents)

• HATU (2.9-4.9 equivalents)

• 2,4,6-Collidine (6-10 equivalents)

• DMF (peptide synthesis grade)

Procedure:

• Amino Acid Activation (Pre-activation): In a separate vial, dissolve Fmoc-D-Asn(Trt)-OH and HATU in DMF. Add collidine and allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected peptide-resin.

• Incubation: Agitate the reaction mixture at room temperature for 20-60 minutes.

• Monitoring: Monitor the reaction progress with a Kaiser test.

• Washing: Once the coupling is complete (negative Kaiser test), drain the solution and wash the resin thoroughly with DMF (5-7 times) and DCM (3 times).

Protocol 3: Coupling using DIC/HOBt

Materials:

• Fmoc-D-Asn(Trt)-OH (3-5 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3-5 equivalents)

• 1-Hydroxybenzotriazole (HOBt) (3-5 equivalents)

• DMF (peptide synthesis grade)

Procedure:

• Solution Preparation: In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH and HOBt in a minimal amount of DMF.

• Coupling Reaction: Add the amino acid/HOBt solution to the deprotected peptide-resin. Then, add DIC to the reaction vessel.

• Incubation: Agitate the reaction mixture at room temperature for 60-240 minutes.

• Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. Due to the potentially slower reaction rate, more frequent monitoring may be necessary.

• Washing: After a negative Kaiser test, drain the reaction solution and wash the resin with DMF (5-7 times) and DCM (3 times).

Visualizations

General Fmoc-SPPS Cycle

Caption: Workflow of a single Fmoc-SPPS cycle for amino acid coupling.

HBTU/DIPEA Coupling Workflow

Caption: Activation and coupling workflow using HBTU/DIPEA.

Conclusion

The successful incorporation of Fmoc-D-Asn(Trt)-OH into peptide sequences is readily achievable with high efficiency and purity by selecting appropriate coupling reagents and optimized protocols. The trityl protecting group is highly effective at preventing common side reactions associated with asparagine coupling. For routine synthesis, HBTU/DIPEA offers a robust and efficient method. For particularly challenging sequences or when minimizing racemization is paramount, HATU with a hindered base like collidine is recommended. The more economical DIC/HOBt system remains a viable option, although it may require longer reaction times and careful monitoring. By following the detailed protocols and considering the comparative data presented, researchers can effectively synthesize D-asparagine-containing peptides for a wide range of applications in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. advancedchemtech.com [advancedchemtech.com]
• 4. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fmoc-D-Asn(Trt)-OH | 180570-71-2 | FF47368 | Biosynth [biosynth.com]

Applications of D-Asparagine methyl ester hydrochloride in neurological disorder research

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

D-amino acids, once considered anomalies in mammalian systems, are now recognized as crucial signaling molecules within the central nervous system. Among these, D-Asparagine is emerging as a molecule of significant interest in the field of neurology. While research into its specific roles is ongoing, its structural similarity to the known N-methyl-D-aspartate (NMDA) receptor agonist D-Aspartate, and its altered levels in certain neurological conditions, suggest its potential as both a biomarker and a modulator of neuronal function.[1][2][3] This document provides an overview of the current understanding of D-Asparagine's role in neurological disorders, along with detailed protocols for its study.

While direct research on D-Asparagine methyl ester hydrochloride is limited, this salt form is primarily utilized to enhance the solubility and stability of D-Asparagine for experimental use.[4] Therefore, the biological activities described herein are attributed to the parent compound, D-Asparagine.

Potential Applications in Neurological Disorders

Current research points to several key areas where D-Asparagine may play a significant role:

• Biomarker for Neurological Disease: Altered levels of D-Asparagine have been identified in the context of certain brain pathologies, most notably glioblastoma, where lower levels are observed in blood and urine.[1] This opens the possibility of its use as a non-invasive diagnostic or prognostic marker for this and potentially other neurological disorders.

• Modulation of NMDA Receptor Signaling: Given its structural similarity to D-Aspartate, a known agonist at the NMDA receptor, D-Asparagine is hypothesized to interact with and modulate NMDA receptor activity.[1][2] Dysregulation of NMDA receptor signaling is a key feature in numerous neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.[2][5][6][7][8]

• Neurogenesis and Neuronal Development: D-amino acids are increasingly recognized for their roles in brain development.[3][9] Research into D-Asparagine's effects on neural stem cell proliferation and differentiation could uncover novel mechanisms for promoting neuronal repair.[3]

Quantitative Data Summary

The following table summarizes the known alterations in D-Asparagine levels in a neurological context. It is important to note that comprehensive quantitative data across a wide range of neurological disorders is still an active area of research.

Neurological Condition	Analyte	Sample Type	Change in D-Asparagine Level	Reference
Glioblastoma	D-Asparagine	Urine, Blood	Significantly Lower	[1]

Experimental Protocols

Protocol 1: Quantification of D-Asparagine in Biological Samples

This protocol outlines the use of High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) for the accurate quantification of D-Asparagine in biological fluids (e.g., cerebrospinal fluid, serum, urine) and brain tissue. This method is essential for biomarker studies.

Materials:

• Biological sample (CSF, serum, urine, or brain tissue homogenate)

• Internal Standard (e.g., stable isotope-labeled D-Asparagine)

• Trichloroacetic acid (TCA) for deproteinization

• Chiral derivatizing agent (e.g., o-phthaldialdehyde/N-acetyl-L-cysteine)

• HPLC system with a reverse-phase column

• Tandem mass spectrometer

Procedure:

• Sample Preparation:

  • For liquid samples (CSF, serum, urine): Thaw samples on ice. Add a known amount of internal standard.

  • For brain tissue: Homogenize the tissue in a suitable buffer on ice. Add a known amount of internal standard.

• Deproteinization: Add TCA to a final concentration of 5-10% (v/v). Vortex and incubate on ice for 10 minutes. Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet precipitated proteins.

• Derivatization: Transfer the supernatant to a new tube. Add the chiral derivatizing agent according to the manufacturer's instructions. This step is crucial for separating the D- and L-enantiomers.

• HPLC-MS/MS Analysis:

  • Inject the derivatized sample into the HPLC system.

  • Separate the D- and L-Asparagine enantiomers using a suitable gradient on a reverse-phase column.

  • Detect and quantify the analytes using the mass spectrometer in multiple reaction monitoring (MRM) mode.

• Data Analysis: Calculate the concentration of D-Asparagine in the sample by comparing its peak area to that of the internal standard and referencing a standard curve.

Protocol 2: In Vitro Neuroprotection Assay

This protocol is designed to assess the potential neuroprotective effects of D-Asparagine against excitotoxicity, a common mechanism of neuronal death in many neurological disorders.

Materials:

• Primary neuronal cell culture (e.g., cortical or hippocampal neurons)

• Neurobasal medium supplemented with B27 and GlutaMAX

• D-Asparagine stock solution

• Excitotoxic agent (e.g., NMDA or glutamate)

• Cell viability assay kit (e.g., MTT or LDH assay)

• Phosphate-buffered saline (PBS)

• Multi-well cell culture plates

Procedure:

• Cell Culture: Plate primary neurons in multi-well plates and culture until mature (typically 7-14 days in vitro).

• Treatment:

  • Pre-treat the neuronal cultures with varying concentrations of D-Asparagine for a specified period (e.g., 1-24 hours). Include a vehicle control group.

• Induction of Excitotoxicity:

  • Following pre-treatment, expose the neurons to an excitotoxic concentration of NMDA or glutamate for a defined duration (e.g., 15-30 minutes).

• Wash and Recovery:

  • Gently wash the cells with pre-warmed PBS to remove the excitotoxic agent and treatment compounds.

  • Add fresh culture medium and return the cells to the incubator for a recovery period (e.g., 24 hours).

• Assessment of Cell Viability:

  • Quantify neuronal cell death using a cell viability assay such as the MTT or LDH assay, following the manufacturer's instructions.

• Data Analysis: Compare the cell viability in D-Asparagine-treated groups to the vehicle-treated, excitotoxin-exposed group to determine the neuroprotective effect.

Visualizations

Caption: Experimental workflows for quantification and neuroprotection assays.

Caption: Hypothesized signaling pathway of D-Asparagine via NMDA receptor modulation.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of D-Amino Acids in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. NMDA receptor - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Physiology, NMDA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying NMDA Receptor Function Using D-Asparagine Methyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the potential modulatory effects of D-Asparagine methyl ester hydrochloride on N-methyl-D-aspartate (NMDA) receptor function. Due to the structural similarity of D-Asparagine to known NMDA receptor co-agonists like D-serine, it is hypothesized that D-Asparagine methyl ester hydrochloride may act as a ligand at the glycine-binding site of the NMDA receptor. The following protocols and data provide a framework for testing this hypothesis and characterizing the compound's pharmacological profile.

Introduction to NMDA Receptors

N-methyl-D-aspartate (NMDA) receptors are a class of ionotropic glutamate receptors that play a crucial role in excitatory synaptic transmission in the central nervous system.[1] Their activation is critical for synaptic plasticity, learning, and memory.[1] Dysregulation of NMDA receptor function has been implicated in a variety of neurological and psychiatric disorders, making them a key target for drug development.[2]

Activation of the NMDA receptor requires the binding of two agonists: glutamate, which binds to the GluN2 subunit, and a co-agonist, typically glycine or D-serine, which binds to the GluN1 subunit.[1] Upon binding of both agonists and subsequent depolarization of the postsynaptic membrane to relieve a voltage-dependent magnesium (Mg²⁺) block, the receptor's ion channel opens, allowing the influx of cations, most notably calcium (Ca²⁺).[1] This influx of calcium acts as a second messenger, triggering a cascade of downstream signaling pathways.

D-Asparagine Methyl Ester Hydrochloride: A Potential NMDA Receptor Modulator

D-Asparagine methyl ester hydrochloride is a derivative of the D-amino acid asparagine. Its structural resemblance to D-serine, a potent endogenous co-agonist at the NMDA receptor's glycine site, suggests that it may also interact with this site.[3][4] The methyl ester group may influence its solubility, stability, and pharmacokinetic properties compared to D-Asparagine.

Chemical Properties of D-Asparagine Methyl Ester Hydrochloride

Property	Value
CAS Number	129902-07-4[5]
Molecular Formula	C₅H₉NO₄·HCl[5]
Molecular Weight	183.59 g/mol [5]
Storage	2°C - 8°C, keep container well closed[5]

Quantitative Data for Reference NMDA Receptor Ligands

The following tables summarize the binding affinities and potencies of known NMDA receptor agonists and antagonists. These values can serve as a benchmark when evaluating the activity of D-Asparagine methyl ester hydrochloride.

Table 1: Binding Affinities (Ki) of Glycine Site Ligands

Compound	Ki (nM)	Radioligand	Tissue Source
Glycine	~40 (true K D)	[³H]Glycine	Rat Hippocampus[6]
D-Serine	More potent than glycine	-	-[1]
Kynurenic Acid	High affinity	[³H]Glycine	Rat Telencephalon[7]

Table 2: Potency (EC50/IC50) of NMDA Receptor Agonists and Antagonists

Compound	EC50/IC50 (µM)	Assay Type	Cell/Tissue Type
L-Glutamate	2.3	Electrophysiology (agonist)	Mouse embryonic hippocampal neurons[8]
NMDA	17.2 ± 1.7	Calcium Imaging (agonist)	DIV 7 rat hippocampal neurons[9]
D-Aspartate	- (agonist)	Electrophysiology	Avian retinal cells[10]
Quinolinic Acid	2300	Electrophysiology (agonist)	Mouse embryonic hippocampal neurons[8]

Note: EC50 and IC50 values are highly dependent on experimental conditions, including the specific cell system, co-agonist concentrations, and measurement techniques.

Experimental Protocols

The following are detailed protocols to investigate the effects of D-Asparagine methyl ester hydrochloride on NMDA receptor function.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to directly measure the effects of D-Asparagine methyl ester hydrochloride on NMDA receptor-mediated currents in cultured neurons.[3][11]

Objective: To determine if D-Asparagine methyl ester hydrochloride acts as an agonist, antagonist, or modulator of NMDA receptor currents.

Materials:

• Cultured neurons (e.g., primary hippocampal or cortical neurons)

• Patch-clamp setup (amplifier, micromanipulators, microscope)

• Borosilicate glass pipettes

• Internal (pipette) solution: 130 mM CsCl, 10 mM BAPTA, 10 mM HEPES, pH 7.2 with CsOH, 275 ± 10 mOsmol/kg.[12]

• External (bath) solution (ACSF): 140 mM NaCl, 2.8 mM KCl, 1 mM CaCl₂, 10 mM HEPES, 10 µM EDTA, and 100 µM glycine, pH 7.2 with NaOH, 290 ± 10 mOsmol/kg.[12] For co-agonist studies, glycine can be omitted and added at known concentrations. Mg²⁺-free solutions are often used to prevent channel block.

• D-Asparagine methyl ester hydrochloride stock solution (e.g., 100 mM in deionized water, pH adjusted to 7.2-7.4).

• NMDA and glycine stock solutions.

• NMDA receptor antagonist (e.g., AP5).

Procedure:

• Cell Preparation: Plate neurons on coverslips for culturing.

• Pipette Preparation: Pull micropipettes to a resistance of 3-5 MΩ and fill with the internal solution.

• Establish Whole-Cell Configuration: Form a gigaohm seal with a neuron and then rupture the membrane to achieve the whole-cell configuration.

• Recording: Clamp the neuron at a holding potential of -70 mV.

• Drug Application:

  • Agonist Test: In a glycine-free external solution, apply increasing concentrations of D-Asparagine methyl ester hydrochloride in the presence of a saturating concentration of NMDA (e.g., 100 µM) to determine if it can act as a co-agonist.[3]

  • Antagonist Test: Co-apply a fixed concentration of NMDA (e.g., 100 µM) and glycine (e.g., 10 µM) to establish a baseline current. Then, co-apply increasing concentrations of D-Asparagine methyl ester hydrochloride to see if it reduces the baseline current.[3]

• Data Analysis: Measure the peak amplitude of the inward currents. Plot dose-response curves to determine EC50 or IC50 values.

Workflow for Whole-Cell Patch-Clamp Electrophysiology.

Protocol 2: Calcium Imaging

This protocol uses a fluorescent calcium indicator to measure changes in intracellular calcium concentration following NMDA receptor activation.[9][13][14]

Objective: To assess the functional consequences of D-Asparagine methyl ester hydrochloride's interaction with NMDA receptors by measuring calcium influx.

Materials:

• Cultured neurons

• Calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM)

• Imaging buffer (e.g., HBSS)

• Fluorescence microscope with an imaging system

• D-Asparagine methyl ester hydrochloride, NMDA, and glycine solutions

Procedure:

• Dye Loading:

  • Wash cultured neurons with pre-warmed imaging buffer.

  • Incubate cells with the calcium indicator loading solution (e.g., Fluo-4 AM in imaging buffer) at 37°C for 30-45 minutes in the dark.[9]

  • Wash the cells twice with pre-warmed imaging buffer to remove excess dye.[9]

  • Allow for complete de-esterification by incubating in fresh imaging buffer for 30 minutes at room temperature.[9]

• Imaging:

  • Acquire a baseline fluorescence signal.

  • Apply NMDA and/or glycine to establish a positive control response.

  • Apply D-Asparagine methyl ester hydrochloride under various conditions (e.g., alone, with NMDA, with NMDA and glycine) and record the fluorescence changes over time.

• Data Analysis:

  • Measure the change in fluorescence intensity (ΔF/F₀) over time.

  • Quantify the peak calcium response and the area under the curve.

  • Generate dose-response curves to determine the potency of the compound.

Workflow for Calcium Imaging Experiments.

Protocol 3: Analysis of Downstream Signaling (CREB Phosphorylation)

This protocol investigates the effect of D-Asparagine methyl ester hydrochloride on a key downstream signaling molecule, CREB (cAMP response element-binding protein), which is involved in synaptic plasticity and cell survival.[15][16]

Objective: To determine if D-Asparagine methyl ester hydrochloride modulates NMDA receptor-dependent CREB phosphorylation.

Materials:

• Cultured neurons

• D-Asparagine methyl ester hydrochloride, NMDA, and glycine solutions

• Cell lysis buffer

• Protein assay reagents

• SDS-PAGE and Western blotting equipment

• Primary antibodies: anti-phospho-CREB (Ser133) and anti-total-CREB

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat cultured neurons with D-Asparagine methyl ester hydrochloride under various conditions for a specified duration (e.g., 5-10 minutes). Include positive controls (e.g., NMDA/glycine) and negative controls.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with the primary antibody against phospho-CREB.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with an antibody against total CREB for normalization.

• Data Analysis: Quantify the band intensities and calculate the ratio of phosphorylated CREB to total CREB.

NMDA Receptor Signaling Pathway

Activation of NMDA receptors leads to an influx of Ca²⁺, which initiates multiple downstream signaling cascades. One of the key pathways involves the activation of protein kinases such as Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) and the Ras-ERK pathway, ultimately leading to the phosphorylation and activation of the transcription factor CREB. Activated CREB promotes the expression of genes involved in synaptic plasticity and cell survival.[15]

Simplified NMDA Receptor Signaling Pathway to CREB.

Safety and Handling

D-Asparagine methyl ester hydrochloride is intended for laboratory research use only. Standard laboratory safety precautions should be followed. It is advised to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.[17][18][19][20] Generally, it is recommended to wear personal protective equipment, including gloves, lab coat, and safety glasses, and to work in a well-ventilated area.

Conclusion

These application notes provide a starting point for researchers interested in characterizing the interaction of D-Asparagine methyl ester hydrochloride with NMDA receptors. The provided protocols for electrophysiology, calcium imaging, and downstream signaling analysis offer a multi-faceted approach to understanding the compound's potential pharmacological effects. Due to the lack of specific data for this compound, careful experimental design with appropriate controls and the use of reference compounds are essential for accurate data interpretation.

References

• 1. NMDA receptor - Wikipedia [en.wikipedia.org]
• 2. NMDA receptor antagonist - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Excitatory and inhibitory D-serine binding to the NMDA receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 6. On the true affinity of glycine for its binding site at the NMDA receptor complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A glycine site associated with N-methyl-D-aspartic acid receptors: characterization and identification of a new class of antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-activity relationships for amino acid transmitter candidates acting at N-methyl-D-aspartate and quisqualate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Aspartate as a selective NMDA receptor agonist in cultured cells from the avian retina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses | Springer Nature Experiments [experiments.springernature.com]
• 14. Use of Calcium-Sensitive Indicators for the Determination of NMDA Receptor Activity | Springer Nature Experiments [experiments.springernature.com]
• 15. Developmentally Regulated NMDA Receptor-Dependent Dephosphorylation of cAMP Response Element-Binding Protein (CREB) in Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Dopamine D1 receptors mediate CREB phosphorylation via phosphorylation of the NMDA receptor at Ser897–NR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. fishersci.com [fishersci.com]
• 19. merckmillipore.com [merckmillipore.com]
• 20. itwreagents.com [itwreagents.com]

Application Note: Enhancing Peptide Stability Through D-Asparagine Incorporation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptide-based therapeutics offer high specificity and potency but are often limited by their short in-vivo half-life due to rapid degradation by proteases. A key strategy to overcome this limitation is the substitution of naturally occurring L-amino acids with their D-enantiomers.[1][2] The incorporation of D-amino acids disrupts the stereospecific recognition by proteases, which are evolved to cleave peptide bonds between L-amino acids, thereby enhancing the peptide's resistance to enzymatic degradation and improving its pharmacokinetic profile.[1][2]

This application note provides a detailed protocol for the incorporation of D-asparagine into synthetic peptides using Solid-Phase Peptide Synthesis (SPPS) and subsequent methods to evaluate the enhancement in stability. D-asparagine, like its L-counterpart, is a polar, hydrophilic amino acid crucial for protein structure and function.[] However, its incorporation requires careful consideration to avoid side reactions such as aspartimide formation, which can lead to racemization and the formation of β-peptide linkages.[4]

Key Challenges in Incorporating D-Asparagine

The primary challenge in synthesizing peptides containing D-asparagine via Fmoc-based SPPS is the base-catalyzed formation of a succinimide intermediate, known as aspartimide.[4] This occurs during the piperidine-mediated Fmoc-deprotection step and can result in:

• Racemization: The α-carbon of the aspartimide ring is susceptible to epimerization, leading to the undesired incorporation of L-asparagine.

• β-Peptide Formation: Nucleophilic attack on the aspartimide ring can result in the formation of β-aspartyl peptides, which are constitutional isomers of the desired product.[4]

To mitigate these side reactions, the use of a side-chain protecting group for D-asparagine, such as Trityl (Trt), is highly recommended.[5]

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a D-Asparagine Containing Peptide

This protocol outlines the manual synthesis of a peptide incorporating Fmoc-D-Asn(Trt)-OH.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-amino acids (including Fmoc-D-Asn(Trt)-OH)

• Coupling reagents: HBTU, HOBt

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection solution: 20% piperidine in DMF

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution and agitate for 5 minutes.

  • Drain and repeat the piperidine treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling (for all amino acids except D-Asn):

  • In a separate vessel, dissolve the Fmoc-amino acid (3 eq.), HBTU (3 eq.), HOBt (3 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Perform a Kaiser test to confirm complete coupling.

• Incorporation of Fmoc-D-Asn(Trt)-OH:

  • Follow the same coupling procedure as in step 3, using Fmoc-D-Asn(Trt)-OH. The Trityl protecting group on the side chain minimizes the risk of aspartimide formation.[5]

• Washing: After each coupling and deprotection step, wash the resin thoroughly with DMF and DCM.

• Chain Elongation: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection and Cleavage:

  • After the final coupling, perform a final Fmoc deprotection (step 2).

  • Wash the resin with DMF and DCM, and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-4 hours.

  • Filter the cleavage mixture and precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

  • Dry the crude peptide under vacuum.

• Purification and Analysis: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and confirm its identity and purity by mass spectrometry (MS).

Protocol 2: In Vitro Peptide Stability Assay in Human Serum

This protocol details a method to assess the stability of the synthesized peptide in the presence of human serum.

Materials:

• Synthesized L-peptide and D-Asn-containing peptide

• Human serum

• Phosphate-buffered saline (PBS), pH 7.4

• Precipitating solution: Acetonitrile (ACN) with 1% TFA

• Incubator at 37°C

• RP-HPLC system with a C18 column

• Mass spectrometer

Procedure:

• Peptide Stock Solution: Prepare a 1 mg/mL stock solution of each peptide in an appropriate solvent (e.g., DMSO or water).

• Incubation:

  • Dilute the peptide stock solution in pre-warmed human serum (e.g., to a final concentration of 100 µg/mL).

  • Incubate the mixture at 37°C.

• Time-Point Sampling:

  • At various time points (e.g., 0, 1, 2, 4, 8, 24, and 48 hours), withdraw an aliquot of the incubation mixture.

• Protein Precipitation:

  • Immediately add the aliquot to a tube containing the cold precipitating solution (e.g., 1:3 ratio of sample to ACN with 1% TFA) to stop the enzymatic reaction and precipitate serum proteins.

  • Vortex and centrifuge at high speed for 10 minutes.

• Analysis:

  • Analyze the supernatant by RP-HPLC to quantify the amount of remaining intact peptide.

  • The identity of the peak corresponding to the intact peptide should be confirmed by mass spectrometry.

• Data Analysis: Plot the percentage of remaining intact peptide against time to determine the degradation profile and calculate the half-life (t½) of the peptide.

Data Presentation

The following tables summarize hypothetical quantitative data from stability assays, illustrating the expected increase in stability when an L-amino acid is replaced with a D-amino acid.

Table 1: Comparative Stability of L-Peptide vs. D-Asn Peptide in Human Serum

Time (hours)	% Intact L-Peptide Remaining	% Intact D-Asn Peptide Remaining
0	100	100
1	65	98
4	20	95
8	5	92
24	<1	85
48	<1	75

Table 2: Calculated Half-Life (t½) in Human Serum

Peptide	Calculated Half-Life (hours)
L-Peptide	~1.5
D-Asn Peptide	>48

Visualizations

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating D-Asparagine.

Caption: Workflow for the in vitro peptide stability assay in human serum.

Conclusion

The incorporation of D-asparagine is a highly effective strategy for enhancing the enzymatic stability of therapeutic peptides. While the synthesis requires careful management of potential side reactions through the use of side-chain protecting groups, the resulting increase in peptide half-life can significantly improve the viability of peptide-based drug candidates. The protocols and workflows provided in this application note offer a comprehensive guide for researchers to successfully synthesize and evaluate the stability of D-asparagine-containing peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: D-Asparagine Methyl Ester Hydrochloride in Novel Drug Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of D-Asparagine methyl ester hydrochloride in the development of novel drug formulations. The content covers its role as a prodrug moiety, relevant signaling pathways of its metabolic product (D-aspartate), and detailed experimental protocols.

Introduction

D-Asparagine methyl ester hydrochloride is a derivative of the D-enantiomer of the amino acid asparagine. The esterification of the carboxylic acid group is a common prodrug strategy to enhance the physicochemical properties of parent drug molecules, such as lipophilicity, which can improve membrane permeability and oral bioavailability. It is hypothesized that D-Asparagine methyl ester hydrochloride can serve as a prodrug, undergoing in vivo hydrolysis to release D-asparagine and subsequently D-aspartic acid.

Amino acid prodrugs are an attractive strategy in drug development due to their potential to improve solubility, transport, and pharmacokinetic profiles of parent drugs.[1][2] The use of D-amino acids in prodrug design may offer advantages in terms of enzymatic stability, as they are not typically recognized by the same enzymes that metabolize L-amino acids.[3]

Physicochemical Properties

A summary of the key physicochemical properties of D-Asparagine methyl ester hydrochloride is presented in Table 1. These properties are essential for formulation development and for predicting its behavior in vivo.

Table 1: Physicochemical Properties of D-Asparagine Methyl Ester Hydrochloride

Property	Value	Reference
CAS Number	129902-07-4	[4]
Molecular Formula	C₅H₉NO₄·HCl	[4]
Molecular Weight	183.59 g/mol	[4]
Appearance	White to yellow solid
Storage Temperature	2-8 °C	[4]
Purity	≥90%
IUPAC Name	methyl (2R)-2,4-diamino-4-oxobutanoate hydrochloride

Applications in Novel Drug Formulations

The primary application of D-Asparagine methyl ester hydrochloride in drug development is as a promoiety in prodrug design. By attaching this molecule to a parent drug, it is possible to modify its pharmacokinetic properties.

Prodrug Strategy for Improved Bioavailability

Amino acid ester prodrugs can significantly enhance the cellular uptake of parent drugs, often by utilizing peptide transport mechanisms.[] While L-amino acid esters are more commonly used, D-amino acid esters present a unique opportunity. The use of a D-amino acid promoiety can increase the enzymatic stability of the prodrug, potentially leading to a greater fraction of the intact prodrug being transported into the plasma.[3]

Potential for Targeted Drug Delivery

The metabolic product of D-Asparagine methyl ester, D-aspartate, is an endogenous agonist for the N-methyl-D-aspartate (NMDA) receptor.[6] This suggests a potential for targeted delivery to tissues with high NMDA receptor expression, such as in the central nervous system.

Relevant Signaling Pathways

The biological effects of D-Asparagine methyl ester hydrochloride are likely mediated by its conversion to D-aspartate. D-aspartate is known to be involved in several key signaling pathways.

NMDA Receptor Signaling

D-aspartate acts as an agonist at the NMDA receptor, stimulating it by binding to the L-glutamate binding site.[6] Activation of the NMDA receptor leads to an influx of Ca²⁺ into the cell, which can trigger various downstream signaling cascades involved in processes like learning, memory, and synaptic plasticity.[2][7][8]

NMDA Receptor Activation by D-Aspartate

cAMP/ERK1/2 Signaling Pathway

In Leydig cells, D-aspartate has been shown to regulate testosterone synthesis and release through the cAMP/ERK1/2 signaling pathway. This pathway is crucial for steroidogenesis.

D-Aspartate-mediated cAMP/ERK1/2 Pathway

Experimental Protocols

Synthesis of D-Asparagine Methyl Ester Hydrochloride

This protocol is adapted from a general method for the synthesis of amino acid methyl ester hydrochlorides.[9]

Materials:

• D-Asparagine

• Anhydrous methanol

• Trimethylchlorosilane (TMSCl)

• Round bottom flask

• Magnetic stirrer

• Rotary evaporator

• TLC plates

Procedure:

• In a round bottom flask, add D-Asparagine (0.1 mol).

• Slowly add freshly distilled trimethylchlorosilane (0.2 mol) while stirring with a magnetic stirrer.

• Add anhydrous methanol (100 mL) to the mixture.

• Stir the resulting solution or suspension at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the reaction mixture using a rotary evaporator to obtain the D-Asparagine methyl ester hydrochloride product.

In Vitro Prodrug Stability Assay

This protocol outlines a general method to assess the chemical and enzymatic stability of a D-Asparagine methyl ester-based prodrug.

Materials:

• D-Asparagine methyl ester prodrug

• Phosphate buffered saline (PBS) at various pH values (e.g., 5.5, 6.8, 7.4)

• Human plasma

• Incubator or water bath at 37°C

• HPLC system for analysis

Procedure:

• Prepare stock solutions of the D-Asparagine methyl ester prodrug in a suitable solvent.

• For chemical stability, dilute the stock solution in PBS at different pH values to a final concentration of 10 µM.

• For enzymatic stability, dilute the stock solution in human plasma to a final concentration of 10 µM.

• Incubate all samples at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take aliquots of the samples.

• Immediately quench the enzymatic reaction in the plasma samples by adding an equal volume of cold acetonitrile.

• Centrifuge the quenched samples to precipitate proteins.

• Analyze the supernatant (for plasma samples) and the PBS samples by HPLC to determine the concentration of the remaining prodrug and the appearance of the parent drug.

• Calculate the half-life (t½) of the prodrug under each condition.

Table 2: Hypothetical Stability Data for a D-Asparagine Methyl Ester Prodrug

Condition	Half-life (t½) (minutes)
PBS (pH 5.5)	> 240
PBS (pH 6.8)	180
PBS (pH 7.4)	120
Human Plasma	60

Cellular Uptake and Permeability Assay

This protocol describes a general method to evaluate the cellular uptake and permeability of a D-Asparagine methyl ester-based prodrug using a Caco-2 cell monolayer model.

Materials:

• Caco-2 cells

• Transwell plates

• D-Asparagine methyl ester prodrug

• Hanks' Balanced Salt Solution (HBSS)

• LC-MS/MS for analysis

Procedure:

• Culture Caco-2 cells on Transwell inserts until a confluent monolayer is formed.

• Wash the cell monolayers with pre-warmed HBSS.

• Add the D-Asparagine methyl ester prodrug solution (in HBSS) to the apical (donor) side of the Transwell.

• At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (receiver) side.

• At the end of the experiment, collect the remaining solution from the apical side and lyse the cells to determine the intracellular concentration.

• Analyze the concentration of the prodrug and the parent drug in all samples using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial drug concentration in the donor chamber.

Table 3: Hypothetical Permeability Data for a D-Asparagine Methyl Ester Prodrug vs. Parent Drug

Compound	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)
Parent Drug	1.5
D-Asparagine Methyl Ester Prodrug	6.8

Conclusion

D-Asparagine methyl ester hydrochloride holds promise as a valuable tool in the development of novel drug formulations, particularly as a promoiety in prodrug design. Its potential for increased enzymatic stability compared to its L-isomer counterpart and the biological activity of its metabolic product, D-aspartate, at NMDA receptors, suggest intriguing possibilities for enhancing drug delivery and targeting. The provided protocols offer a starting point for researchers to explore the synthesis, stability, and cellular transport of D-Asparagine methyl ester-based prodrugs. Further research is warranted to fully elucidate its potential in specific therapeutic applications.

References

• 1. mdpi.com [mdpi.com]
• 2. news-medical.net [news-medical.net]
• 3. Evolution of an Amino Acid-based Prodrug Approach: Stay Tuned - PMC [pmc.ncbi.nlm.nih.gov]
• 4. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMDA receptor - Wikipedia [en.wikipedia.org]
• 9. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: D-Asparagine Methyl Ester Hydrochloride in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and conceptual frameworks for utilizing D-Asparagine methyl ester hydrochloride as a versatile chiral building block in the synthesis of medicinally relevant compounds. The inherent chirality and functionality of this starting material make it an attractive scaffold for generating diverse molecular architectures.

Overview of D-Asparagine Methyl Ester Hydrochloride as a Building Block

D-Asparagine methyl ester hydrochloride is a derivative of the non-proteinogenic amino acid D-asparagine. Its key structural features for synthetic applications include a primary amine, a methyl ester, and a carboxamide side chain, all attached to a chiral center. This combination of functionalities allows for a wide range of chemical transformations to build complex molecules with defined stereochemistry.

Chemical Properties:

Property	Value
CAS Number	1272755-18-6
Molecular Formula	C₅H₁₁ClN₂O₃
Molecular Weight	182.61 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water and polar organic solvents

Synthesis of Chiral Pyrrolidinone Derivatives

Pyrrolidinone scaffolds are prevalent in a variety of biologically active compounds. D-Asparagine methyl ester hydrochloride can serve as a precursor for the synthesis of chiral 3-amino-2-oxopyrrolidine-4-carboxamides through an intramolecular cyclization strategy.

Experimental Protocol: Synthesis of a Pyrrolidinone Derivative

This protocol outlines a two-step process involving N-acetylation followed by a base-mediated intramolecular cyclization.

Materials:

• D-Asparagine methyl ester hydrochloride

• Acetic anhydride

• Triethylamine (TEA)

• Sodium methoxide (NaOMe)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step 1: N-Acetylation

• Suspend D-Asparagine methyl ester hydrochloride (1.0 eq) in dichloromethane (DCM, 10 mL/mmol).

• Cool the suspension to 0 °C in an ice bath.

• Add triethylamine (2.2 eq) dropwise to neutralize the hydrochloride and free the amine.

• Slowly add acetic anhydride (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with saturated aqueous NaHCO₃ (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-acetylated intermediate.

Step 2: Intramolecular Cyclization

• Dissolve the crude N-acetylated intermediate from Step 1 in anhydrous methanol (15 mL/mmol).

• Add a solution of sodium methoxide in methanol (25 wt%, 1.2 eq) dropwise at room temperature.

• Stir the reaction mixture for 12-18 hours at room temperature.

• Monitor the formation of the pyrrolidinone product by TLC.

• Once the reaction is complete, neutralize the mixture with acetic acid.

• Concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: EtOAc/Hexanes gradient) to afford the desired chiral pyrrolidinone derivative.

Quantitative Data (Hypothetical):

Compound	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (%)	Key ¹H NMR Shifts (ppm, CDCl₃)
N-acetyl-D-asparagine methyl ester	C₇H₁₂N₂O₄	188.18	90-95	~4.8 (dd, 1H, α-H), ~2.9 (dd, 1H, β-H), ~2.7 (dd, 1H, β'-H), ~3.8 (s, 3H, OCH₃), ~2.1 (s, 3H, COCH₃)
(4R)-4-acetamido-5-oxopyrrolidine-3-carboxamide	C₇H₁₁N₃O₃	185.18	75-85	~4.5 (m, 1H, H-4), ~3.8 (m, 1H, H-3), ~2.9 (dd, 1H, H-5), ~2.6 (dd, 1H, H-5'), ~2.0 (s, 3H, COCH₃)

Experimental Workflow

Caption: Synthetic workflow for the preparation of a chiral pyrrolidinone derivative.

Synthesis of Chiral Cyclic Sulfonamides

Cyclic sulfonamides are important heterocyclic scaffolds in medicinal chemistry. D-Asparagine methyl ester hydrochloride can be utilized in their synthesis, leading to chiral structures with potential biological activity.

Experimental Protocol: Synthesis of a Cyclic Sulfonamide

This protocol is adapted from a general method for the synthesis of cyclic sulfonamides from amino acid esters. A key consideration for D-asparagine is the protection of the side-chain amide, for which a trityl group is proposed.

Materials:

• D-Asparagine methyl ester hydrochloride

• Trityl chloride (Trt-Cl)

• Diisopropylethylamine (DIPEA)

• N-Chlorosuccinimide (NCS)

• Aryl sulfinamide (e.g., p-toluenesulfinamide)

• Sodium amylate

• Acetonitrile (ACN)

• Methanol (MeOH)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Step 1: Side-Chain Protection

• Follow a standard procedure for the protection of the asparagine side-chain amide with a trityl group.

Step 2: Formation of the Cyclic Sulfonamide

• Dissolve the N-trityl-D-asparagine methyl ester (1.0 eq) and aryl sulfinamide (1.1 eq) in anhydrous acetonitrile (ACN).

• Cool the solution to 0 °C and add N-chlorosuccinimide (1.2 eq) portion-wise.

• Stir the mixture at 0 °C for 15 minutes.

• Add DIPEA (2.5 eq) and allow the reaction to warm to room temperature, stirring for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography to yield the linear sulfonamide intermediate.

• Dissolve the intermediate in methanol and add sodium amylate (1.5 eq).

• Reflux the mixture for 4-6 hours.

• Cool the reaction, neutralize with acetic acid, and concentrate.

• Purify the crude product by column chromatography to obtain the protected cyclic sulfonamide.

Step 3: Deprotection

• Dissolve the protected cyclic sulfonamide in DCM.

• Add trifluoroacetic acid (TFA) and stir at room temperature until deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture and purify by chromatography to yield the final cyclic sulfonamide.

Quantitative Data (Hypothetical):

Compound	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (%)	Key Analytical Data
N-Trt-D-Asn-OMe	C₂₄H₂₄N₂O₃	388.46	85-90	ESI-MS: [M+H]⁺
Protected Cyclic Sulfonamide	C₃₁H₂₉N₃O₄S	539.65	60-70 (2 steps)	¹H NMR, ¹³C NMR
Final Cyclic Sulfonamide	C₁₂H₁₃N₃O₄S	299.31	80-90	ESI-MS: [M+H]⁺, HRMS

Application in Targeting Dipeptidyl Peptidase IV (DPP-4)

The synthesized chiral heterocyclic scaffolds, particularly pyrrolidinone derivatives, are structurally related to known inhibitors of Dipeptidyl Peptidase IV (DPP-4). DPP-4 is a serine protease that inactivates incretin hormones like GLP-1 and GIP, which are crucial for regulating blood glucose levels. Inhibition of DPP-4 prolongs the action of these hormones, leading to increased insulin secretion and reduced glucagon secretion in a glucose-dependent manner. This makes DPP-4 an attractive target for the treatment of type 2 diabetes.

DPP-4 Signaling Pathway

Caption: The role of DPP-4 in glucose homeostasis and the mechanism of DPP-4 inhibitors.

These application notes demonstrate the potential of D-Asparagine methyl ester hydrochloride as a valuable and versatile starting material for the synthesis of complex, chiral molecules of interest in medicinal chemistry. The provided protocols offer a starting point for further exploration and optimization in drug discovery programs.

Applikationshinweise und Protokolle zur Derivatisierung von D-Asparagin für die GC-MS-Analyse

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

D-Asparagin, das D-Enantiomer der proteinogenen Aminosäure Asparagin, ist aufgrund seiner potenziellen Rolle als Biomarker und seiner Bedeutung bei physiologischen und pathologischen Prozessen von wachsendem Interesse in verschiedenen Forschungsbereichen, einschließlich der Neurowissenschaften und der Arzneimittelentwicklung.[1] Die Gaschromatographie-Massenspektrometrie (GC-MS) ist eine leistungsstarke Analysetechnik zur Trennung und Quantifizierung von Aminosäure-Enantiomeren.[1] Aufgrund der geringen Flüchtigkeit und des polaren Charakters von Aminosäuren ist jedoch ein Derivatisierungsschritt unerlässlich, um sie in thermisch stabile und flüchtige Verbindungen umzuwandeln, die für die GC-Analyse geeignet sind.[1][2][3]

Diese Applikationshinweise beschreiben drei gängige und effektive Derivatisierungstechniken für die Analyse von D-Asparagin mittels GC-MS: Silylierung, Acylierung mit Alkylchlorformiaten und eine zweistufige Veresterung/Acylierung.

Quantitative Datenzusammenfassung

Die folgende Tabelle fasst typische quantitative Leistungsdaten für die GC-MS-Analyse von Aminosäuren unter Verwendung der beschriebenen Derivatisierungstechniken zusammen. Es ist zu beachten, dass spezifische quantitative Validierungsdaten für D-Asparagin in der verfügbaren wissenschaftlichen Literatur begrenzt sind. Die dargestellten Daten sind eine Zusammenstellung aus Studien, die eine Reihe von Aminosäuren analysieren und als allgemeine Referenz dienen sollten.[1] Eine Methodenvalidierung mit D-Asparagin-Standards wird für eine genaue Quantifizierung dringend empfohlen.[1]

Parameter	Silylierung (MTBSTFA/BSTFA)	Acylierung (Propylchlorformiat)	Zweistufige Veresterung/Acylierung (PFPA)
Nachweisgrenze (LOD)	1 - 50 pg	0.1 - 10 pg	0.01 - 5 pg
Bestimmungsgrenze (LOQ)	5 - 100 pg	0.5 - 20 pg	0.05 - 10 pg
Linearer Bereich	2 - 3 Größenordnungen	3 - 4 Größenordnungen	3 - 5 Größenordnungen
Relative Standardabweichung (RSD)	< 10%	< 5%	< 5%

Experimentelle Protokolle

Silylierung mit N-tert-butyldimethylsilyl-N-methyltrifluoracetamid (MTBSTFA)

Die Silylierung ist eine weit verbreitete Methode zur Derivatisierung von polaren Analyten wie Aminosäuren.[4] MTBSTFA reagiert mit aktiven Wasserstoffatomen in Hydroxyl-, Amino- und Carboxylgruppen und ersetzt diese durch eine unpolare tert-Butyldimethylsilyl (TBDMS)-Gruppe, was die Flüchtigkeit und thermische Stabilität der Analyten erhöht.[4][5] TBDMS-Derivate sind stabiler und weniger feuchtigkeitsempfindlich als Trimethylsilyl (TMS)-Derivate.[5]

Protokoll:

• Probenvorbereitung: Eine Aliquote der D-Asparagin-Probe in ein Reaktionsgefäß überführen und zur Trockne eindampfen (z.B. unter einem Stickstoffstrom oder durch Lyophilisation). Die Abwesenheit von Feuchtigkeit ist entscheidend für den Erfolg der Reaktion.[5][6]

• Derivatisierung:

  • Zum getrockneten Rückstand 100 µL wasserfreies Acetonitril und 100 µL MTBSTFA geben.[2][6]

  • Optional können zur Verbesserung der Löslichkeit und Reaktion 10-20 µL wasserfreies Pyridin hinzugefügt werden.[1]

  • Das Gefäß fest verschließen und für 30 Sekunden vortexen.[6]

  • Die Reaktionsmischung für 30-60 Minuten auf 70-100 °C erhitzen.[1] Eine Optimierung von Temperatur und Zeit kann erforderlich sein, um eine vollständige Derivatisierung zu gewährleisten und die Bildung von Nebenprodukten zu minimieren.[5]

• Analyse: Nach dem Abkühlen auf Raumtemperatur ist die Probe bereit für die GC-MS-Analyse. 1 µL der derivatisierten Lösung injizieren.[6]

GC-MS-Parameter (typisch):

• Injektor: Split/Splitless, 280 °C

• Säule: 5% Phenyl-methylpolysiloxan (z.B. 30 m x 0.25 mm ID, 0.25 µm Filmdicke)

• Ofenprogramm: 100 °C (2 min halten), dann mit 10 °C/min auf 280 °C, 5 min halten.[1]

• MS-Transferleitung: 280 °C[1]

• Ionenquelle: 230 °C, Elektronenstoßionisation (EI) bei 70 eV[1]

• Scan-Modus: m/z 50-600 oder Selected Ion Monitoring (SIM) für Zielionen.[1]

Workflow-Diagramm:

References

• 1. benchchem.com [benchchem.com]
• 2. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. GC Technischer Tipp [discover.phenomenex.com]
• 5. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.cn]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the HPLC Analysis of D-Aspartate and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-aspartate (D-Asp), an endogenous D-amino acid, has emerged as a significant signaling molecule in the nervous and endocrine systems of both vertebrates and invertebrates.[1][2][3] Unlike its L-enantiomer, which is a primary component of proteins, D-Asp is found in high concentrations in specific tissues where it plays crucial roles in neurogenesis, synaptic plasticity, and hormone regulation.[3][4] Its methylated derivative, N-methyl-D-aspartate (NMDA), is a potent agonist for the NMDA receptor, a key player in learning and memory.[2][3] The accurate quantification of D-aspartate and its derivatives in biological matrices is therefore essential for understanding their physiological functions and their potential as therapeutic targets.

High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analysis of D-aspartate and its derivatives.[1][2] Due to the chiral nature of amino acids, specific methods are required to separate D-aspartate from the much more abundant L-aspartate. This document provides detailed application notes and protocols for the analysis of D-aspartate and its derivatives using two primary HPLC-based approaches: pre-column derivatization with fluorescence detection and chiral liquid chromatography-tandem mass spectrometry (LC-MS/MS).

I. HPLC with Pre-column Derivatization and Fluorescence Detection

This method involves the derivatization of amino acids with a chiral reagent prior to chromatographic separation, allowing for the resolution of the resulting diastereomers on a standard reversed-phase column. A common and sensitive method utilizes o-phthaldialdehyde (OPA) in conjunction with a chiral thiol, such as N-acetyl-L-cysteine (NAC), to form fluorescent isoindole derivatives.[5][6]

Experimental Workflow: OPA-NAC Derivatization HPLC-FLD

Caption: Workflow for D-aspartate analysis by HPLC-FLD.

Detailed Protocol: OPA-NAC Derivatization

1. Reagents and Materials:

• D-Aspartate and L-Aspartate standards

• o-phthaldialdehyde (OPA)

• N-acetyl-L-cysteine (NAC)

• Sodium borate buffer (0.1 M, pH 9.3)

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Perchloric acid or other suitable acid for tissue homogenization

2. Standard Preparation:

• Prepare a stock solution of racemic D,L-Aspartate (e.g., 1 mg/mL in water).

• Prepare working standards by diluting the stock solution to the desired concentrations (e.g., in the pmol/µL range).

3. Sample Preparation (from Biological Tissue):

• Homogenize the tissue sample in an appropriate volume of cold acid (e.g., 0.4 M perchloric acid).

• Centrifuge the homogenate at high speed (e.g., 10,000 x g) for 15 minutes at 4°C.

• Collect the supernatant. For some samples, further purification using cation-exchange chromatography may be necessary to remove interfering substances.[7]

4. Derivatization Procedure:

• In a microcentrifuge tube, mix a small volume of the sample or standard (e.g., 10 µL) with borate buffer (e.g., 80 µL).

• Prepare the OPA-NAC reagent by dissolving OPA and NAC in methanol. A typical preparation involves dissolving 4 mg of OPA and 5 mg of NAC in 0.5 mL of methanol.[6]

• Add a small volume of the OPA-NAC reagent (e.g., 10 µL) to the sample/buffer mixture.

• Vortex briefly and incubate at room temperature for a short period (e.g., 2 minutes) to allow the reaction to complete. The derivatized sample is now ready for injection.

5. HPLC Conditions:

Parameter	Condition
Column	Reversed-phase C18 column (e.g., Hypersil ODS, 5 µm, 250 x 4.6 mm)
Mobile Phase A	50 mM Ammonium Acetate in Water:Methanol (96:4, v/v)[6] or similar aqueous buffer.
Mobile Phase B	Acetonitrile or Methanol
Gradient	A gradient elution is typically used to separate the diastereomers from other amino acids.[8]
Flow Rate	1.0 mL/min[6]
Injection Volume	10-20 µL
Fluorescence Detector	Excitation: 325-340 nm, Emission: 415-450 nm[6][9]

6. Data Analysis:

• Identify the D-aspartate peak based on the retention time of the standard.

• Quantify the amount of D-aspartate in the sample by comparing the peak area to a standard curve generated from the analysis of known concentrations of D-aspartate standards.

Quantitative Data Summary: OPA-NAC Derivatization with Fluorescence Detection

Analyte	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Reference
D-Aspartate	~3.8 - 5.2[6][8]	200 - 400 fg on column	5 pmol[5][6]	Not specified	[5][6][8]
L-Aspartate	~6.0[8]	Not specified	Not specified	Not specified	[8]

II. Chiral LC-MS/MS Analysis

For higher selectivity and sensitivity, especially in complex biological matrices, chiral liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful alternative. This approach can involve either direct separation on a chiral column or derivatization with a chiral reagent followed by LC-MS/MS analysis.

Experimental Workflow: Chiral LC-MS/MS

Caption: Workflow for D-aspartate analysis by Chiral LC-MS/MS.

Detailed Protocol: Chiral LC-MS/MS

1. Reagents and Materials:

• D-Aspartate and L-Aspartate standards

• Internal standards (e.g., stable isotope-labeled D-aspartate)

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• Formic acid or ammonium acetate for mobile phase modification

2. Standard and Sample Preparation:

• Prepare stock and working standard solutions of D-aspartate and L-aspartate.

• Homogenize tissue samples and precipitate proteins using a cold organic solvent (e.g., acetonitrile or methanol).

• Centrifuge to pellet the precipitated proteins and collect the supernatant.

• The supernatant can be directly injected or further diluted prior to analysis.

3. LC-MS/MS Conditions:

Parameter	Condition
Column	Chiral stationary phase column (e.g., Astec CHIROBIOTIC T, Chiralpak ZWIX(+))[10][11]
Mobile Phase A	Aqueous buffer (e.g., 10 mM ammonium acetate in water)[12]
Mobile Phase B	Organic solvent (e.g., acetonitrile or methanol)
Gradient	A suitable gradient to resolve the enantiomers.
Flow Rate	Typically 0.2 - 0.4 mL/min.
Injection Volume	2 - 10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode
Detection Mode	Multiple Reaction Monitoring (MRM)

4. Data Analysis:

• Monitor specific precursor-to-product ion transitions for D-aspartate, L-aspartate, and the internal standard.

• Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Quantitative Data Summary: Chiral LC-MS/MS

Analyte	Column Type	Derivatization Reagent (if any)	Limit of Quantification (LOQ)	Linearity Range (nmol/mL)	Reference
D-Aspartate	Chiralpak ZWIX(+)	AccQ-Tag or TAHS	Not specified	0.1 - 500	[11]
D-Aspartate	Reversed-phase C18	l-FDLA	Not specified	R² > 0.98	[13]
D-Aspartate	Chirobiotic T	None (Direct)	Determined as S/N of 10[14]	Good linearity reported[14]	[14]

III. D-Aspartate Signaling Pathway

D-aspartate exerts its physiological effects through various signaling pathways, primarily by interacting with glutamate receptors and modulating downstream signaling cascades. In testicular cells, for instance, D-Asp promotes spermatogenesis and testosterone production.[15][16]

Caption: D-Aspartate signaling in testicular cells.

This signaling cascade highlights the role of D-aspartate in activating the ERK/AKT pathway through glutamate receptors, leading to increased testosterone biosynthesis and promoting spermatogenesis.[15][16] D-aspartate also exhibits anti-apoptotic effects via the AMPAR/AKT pathway.[16]

Conclusion

The HPLC-based methods described in these application notes provide robust and sensitive approaches for the quantification of D-aspartate and its derivatives in various biological samples. The choice between pre-column derivatization with fluorescence detection and chiral LC-MS/MS will depend on the specific requirements of the study, including the complexity of the sample matrix, the required sensitivity, and the available instrumentation. These detailed protocols and the accompanying information on D-aspartate's signaling pathways offer a valuable resource for researchers investigating the physiological and pathological roles of this important D-amino acid.

References

• 1. HPLC methods for determination of D-aspartate and N-methyl-D-aspartate. | Semantic Scholar [semanticscholar.org]
• 2. HPLC methods for determination of D-aspartate and N-methyl-D-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. D-aspartate acts as a signaling molecule in nervous and neuroendocrine systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Determination of D- and L-aspartate in amino acid mixtures by high-performance liquid chromatography after derivatization with a chiral adduct of o-phthaldialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Simultaneous analysis of D-alanine, D-aspartic acid, and D-serine using chiral high-performance liquid chromatography-tandem mass spectrometry and its application to the rat plasma and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using Nα-(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. New Insights into D-Aspartate Signaling in Testicular Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing aspartimide formation with D-Asparagine in peptide synthesis

Welcome to the technical support center for peptide synthesis. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you minimize and prevent aspartimide formation, a critical side reaction in Solid-Phase Peptide Synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is aspartimide formation?

A1: Aspartimide formation is a common and problematic side reaction in Fmoc-based solid-phase peptide synthesis (SPPS).[1][2][3] It occurs when the backbone amide nitrogen attacks the side-chain carbonyl of an aspartic acid (Asp) or asparagine (Asn) residue. This intramolecular cyclization forms a five-membered succinimide ring intermediate, known as an aspartimide.[3] This reaction is typically catalyzed by the basic conditions used for Fmoc-deprotection, such as treatment with piperidine.[3][4]

Q2: Why is aspartimide formation a significant problem?

A2: Aspartimide formation is highly problematic because the intermediate can undergo further reactions leading to a mixture of unwanted by-products.[3][5] These include:

• α- and β-peptides: The aspartimide ring can be opened by nucleophiles (like piperidine or water) at two positions, leading to the formation of peptides with the amino acid linked via its β-carboxyl group (β-peptides) instead of the correct α-carboxyl group.[2][4]

• Racemization: The α-carbon of the aspartimide intermediate is prone to epimerization (racemization), converting L-amino acids to a mixture of D- and L-isomers.[3][4]

• Piperidide Adducts: The piperidine used for Fmoc deprotection can add to the aspartimide ring, forming piperidide adducts.[4]

These side products often have the same mass as the target peptide and can be extremely difficult, if not impossible, to separate by standard purification techniques like HPLC.[3][5]

Q3: What factors promote aspartimide formation?

A3: Several factors influence the rate and extent of aspartimide formation:

• Peptide Sequence: The amino acid immediately following the Asp/Asn residue has the largest impact. Sequences like Asp-Gly, Asp-Asn, Asp-Arg, and Asp-Cys are particularly prone to this side reaction because the following residue offers little steric hindrance.[2][3][4]

• Reaction Conditions: Prolonged exposure to basic conditions, such as during the Fmoc-deprotection step, is the primary driver.[4] Higher temperatures also significantly accelerate the reaction.[6]

• Solvent: The polarity of the solvent can have a strong influence, with more polar solvents like DMF leading to more aspartimide formation.[4]

• Side-Chain Protecting Group: The choice of protecting group on the Asp side chain is critical. Less sterically bulky groups, like the standard tert-butyl (OtBu), offer less protection than larger, more sterically demanding groups.[2][4]

Q4: I thought D-Asparagine was used to prevent aspartimide formation. Is this correct?

A4: This is a common misconception. Incorporating D-amino acids like D-Asparagine is a strategy used to enhance peptide stability against enzymatic degradation, not to prevent aspartimide formation. In fact, D-Asparagine residues are also susceptible to base-catalyzed aspartimide formation during Fmoc SPPS. The resulting aspartimide intermediate can then racemize, leading to the undesired formation of the L-isomer and compromising the chiral purity of the final peptide.[7] Therefore, when incorporating D-Asn, it is equally important to employ strategies to mitigate this side reaction.

Q5: What are the main strategies to prevent or minimize aspartimide formation?

A5: The most effective strategies focus on three areas:

• Optimizing Deprotection Conditions: Using weaker bases (e.g., piperazine instead of piperidine) or adding acidic modifiers (e.g., 0.1 M HOBt or formic acid) to the piperidine deprotection solution can buffer the basicity and reduce the rate of the side reaction.[8][9]

• Using Sterically Hindered Protecting Groups: Protecting the Asp side-chain carboxyl group with bulky protecting groups like 3-methylpent-3-yl (OMpe) or 5-butyl-5-nonyl (OBno) can sterically block the initial cyclization step.[5][9]

• Backbone Protection: Protecting the amide nitrogen of the residue following Asp with a group like dimethoxybenzyl (Dmb) completely prevents aspartimide formation by blocking the nucleophilic nitrogen.[3][9] This is often done by using a pre-formed dipeptide building block, such as Fmoc-Xaa-(Dmb)Gly-OH.

Troubleshooting Guide

Issue / Observation	Possible Cause(s)	Recommended Solution(s)
LC-MS shows a major side product with the same mass as my target peptide, but a different retention time.	This is a classic sign of aspartimide-related by-products, such as β-aspartyl peptides or D/L isomers, which are difficult to separate.[5]	1. Re-synthesize the peptide: Use a sterically hindered protecting group for the problematic Asp residue, such as Fmoc-Asp(OMpe)-OH or Fmoc-Asp(OBno)-OH.[5][9]2. Modify Deprotection: For the re-synthesis, add an acidic modifier like 0.1 M HOBt or 1% formic acid to your 20% piperidine/DMF solution.[8][9]3. Use Backbone Protection: If the sequence is particularly difficult (e.g., Asp-Gly), use a backbone-protected dipeptide, like Fmoc-Asp-(Dmb)Gly-OH.[3]
Synthesis of a long peptide with multiple Asp residues results in very low yield and a complex crude profile.	The cumulative exposure to piperidine over many deprotection cycles has likely caused significant aspartimide formation at multiple sites.[2]	1. Reduce Deprotection Times: Minimize the duration of each piperidine treatment to the minimum required for complete Fmoc removal.2. Change the Base: Switch from 20% piperidine to a milder base like 50% morpholine in DMF, especially at elevated temperatures.[6]3. Employ a Multi-Strategy Approach: Combine the use of bulky side-chain protecting groups for all Asp residues with modified, milder deprotection conditions.
My peptide contains a D-Asn residue, but chiral HPLC analysis shows the presence of the L-Asn isomer.	The D-Asn residue has undergone aspartimide formation, and the resulting intermediate has racemized at the alpha-carbon before ring-opening.[7]	1. Follow Protocols for L-Asp: Treat the D-Asn residue with the same precautions as a high-risk L-Asp residue. Use a trityl (Trt) protecting group on the side chain and couple using DIC/OxymaPure.[7]2. Use Buffered Deprotection: Perform the Fmoc deprotection step using 20% piperidine containing 0.1 M HOBt to reduce the rate of the initial cyclization.[7]
I'm using a bulky protecting group, but still see some level of aspartimide formation.	While bulky groups significantly reduce the side reaction, they may not eliminate it completely in very susceptible sequences (like Asp-Gly) under harsh conditions (e.g., high temperature or very long synthesis).[5]	1. Combine Strategies: Augment the bulky protecting group strategy by also adding an acidic modifier to the deprotection solution.[8]2. Avoid High Temperatures: If using microwave synthesis, reduce the temperature and reaction times during couplings and deprotections following the incorporation of the Asp residue.[10]

Data Presentation

Table 1: Comparison of Asp Side-Chain Protecting Groups in Preventing Aspartimide Formation This table summarizes the effectiveness of different Asp(PG)-OH derivatives in suppressing aspartimide formation in the model peptide VKDGYI after an extended treatment with 20% piperidine in DMF to simulate a long synthesis.

Protecting Group (PG)	% Target Peptide	% Aspartimide By-products	% D-Asp Isomer Formed
OtBu (tert-Butyl)	35.5%	64.5%	11.2%
OMpe (3-Methylpent-3-yl)	89.9%	10.1%	2.1%
OBno (5-Butyl-5-nonyl)	98.7%	1.3%	0.4%
Data adapted from comparative studies.[6]

Table 2: Effect of Deprotection Conditions on Aspartimide Formation This table shows the impact of different Fmoc deprotection reagents and temperatures on aspartimide formation in a model peptide.

Deprotection Reagent	Temperature	% Aspartimide Formation
20% Piperidine in DMF	Room Temp	9.2%
20% Piperidine in DMF	45°C	>70%
~50% Morpholine in DMF	Room Temp	1.2%
~50% Morpholine in DMF	45°C	4.3%
Data adapted from a study on a toxin II model peptide.[6]

Experimental Protocols

Protocol 1: Aspartimide Formation Stress Test

This protocol is used to evaluate the stability of an Asp-containing peptidyl-resin against aspartimide formation under extended basic conditions, simulating a lengthy synthesis.

• Synthesis: Synthesize the peptide sequence up to and including the amino acid immediately following the Asp residue.

• Sample Collection: Take a small sample of the peptidyl-resin after this coupling step. Cleave this sample using a standard TFA cocktail, and analyze by HPLC/LC-MS to serve as a control (T=0).

• Base Exposure: Treat the remaining resin with a solution of 20% piperidine in DMF for an extended period (e.g., 3 to 18 hours) at room temperature.[6]

• Washing: After the treatment, thoroughly wash the resin with DMF and Dichloromethane (DCM).

• Cleavage & Analysis: Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% Water, 2.5% TIS). Analyze the crude peptide by HPLC and mass spectrometry to quantify the extent of aspartimide formation and related by-products by comparing it to the T=0 sample.[6]

Protocol 2: General Method for Incorporating Fmoc-D-Asn(Trt)-OH to Minimize Side Reactions

This protocol outlines a manual SPPS procedure designed to reduce aspartimide formation and racemization when incorporating D-Asparagine.

• Resin Swelling: Swell the resin (e.g., Rink Amide) in DMF for 30-60 minutes.

• Fmoc Deprotection: Perform the N-terminal Fmoc deprotection of the growing peptide chain.

  • Add a solution of 20% piperidine in DMF containing 0.1 M HOBt to the resin.

  • Agitate for 5-10 minutes at room temperature.

  • Drain and repeat the treatment for another 10-15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).[7]

• Coupling of Fmoc-D-Asn(Trt)-OH:

  • In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH (3 eq.), OxymaPure (3 eq.), and DIC (3 eq.) in DMF.

  • Allow the mixture to pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature. Confirm coupling completion with a Kaiser test.[7]

• Washing: Drain the coupling solution and wash the resin with DMF (5-7 times) and DCM (3 times).

• Chain Elongation: Continue with the synthesis of the remaining peptide sequence using the deprotection method outlined in step 2 for subsequent cycles.

• Final Cleavage: After the final amino acid is coupled and deprotected, wash and dry the resin. Cleave the peptide using Reagent K (TFA/water/phenol/thioanisole/EDT 82.5:5:5:5:2.5) for 2-4 hours.[7]

Visual Guides

Caption: Aspartimide formation pathway and key prevention strategies.

References

• 1. The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]
• 10. researchgate.net [researchgate.net]

How to avoid racemization of D-Asparagine during peptide coupling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding the racemization of D-Asparagine (D-Asn) during peptide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of D-Asparagine racemization during peptide coupling?

A1: The primary cause of racemization for both D- and L-Asparagine during peptide coupling is the formation of a succinimide intermediate.[1][2][3] The α-carbon of this cyclic intermediate is susceptible to deprotonation under basic conditions, leading to a loss of stereochemical integrity. Reprotonation can then occur from either face, resulting in a mixture of D- and L-isomers.

Q2: Which factors influence the extent of D-Asparagine racemization?

A2: Several factors can influence the degree of racemization, including:

• Coupling Reagents: The choice of coupling reagent significantly impacts racemization.[4]

• Additives: Additives like HOBt and HOAt can suppress the formation of the problematic succinimide intermediate.[5]

• Base: The strength and steric hindrance of the base used can affect the rate of racemization.

• Temperature: Higher temperatures can accelerate racemization.[6]

• Side-Chain Protection: Protecting the side-chain amide of D-Asparagine can prevent the formation of the succinimide ring.[7]

Q3: How can I detect and quantify racemization of D-Asparagine in my peptide?

A3: Racemization is typically detected and quantified using chiral High-Performance Liquid Chromatography (HPLC).[8][9] This technique separates the D- and L-isomers of the peptide, allowing for the determination of their relative abundance. The peptide is first hydrolyzed to its constituent amino acids, which are then analyzed on a chiral column.[10]

Troubleshooting Guide

Issue: High levels of L-Asparagine detected in a peptide synthesized with D-Asparagine.

Potential Cause	Recommended Solution
Inappropriate Coupling Reagent	Switch to a coupling reagent known for low racemization, such as HATU or COMU.[4]
Absence of Racemization-Suppressing Additives	Always use additives like HOBt or HOAt when using carbodiimide-based coupling reagents (e.g., DIC).[5]
Strong or Unhindered Base	Use a weaker or more sterically hindered base, such as N-methylmorpholine (NMM) or 2,4,6-collidine, instead of DIPEA.[6]
Elevated Reaction Temperature	Perform the coupling reaction at a lower temperature (e.g., 0 °C or room temperature). For microwave-assisted synthesis, reduce the coupling temperature to 50°C.[11][12]
Unprotected D-Asparagine Side Chain	Use Fmoc-D-Asn(Trt)-OH to prevent the formation of the succinimide intermediate.[2][7]

Quantitative Data Summary

The following table summarizes the extent of racemization observed with various coupling reagents. The data is compiled from studies on analogous amino acids and provides a comparative overview.

Coupling Reagent/Method	% D-Isomer (Epimerization)	Reference(s)
HBTU	1.5 - 5.0%	[4]
HATU	0.5 - 2.0%	[4]
HCTU	1.0 - 4.0%	[4]
TBTU	2.0 - 6.0%	[4]
PyBOP	1.0 - 3.5%	[4]
COMU	< 1.0%	[4]
DIC/HOBt	0.5 - 2.5%	[4]

Experimental Protocols

Protocol 1: Low-Racemization Coupling using HATU

This protocol describes the coupling of Fmoc-D-Asn(Trt)-OH using HATU to minimize racemization.

Materials:

• Fmoc-D-Asn(Trt)-OH

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Resin Preparation: Swell the resin-bound peptide in DMF for 30 minutes.

• Fmoc Deprotection: Remove the N-terminal Fmoc protecting group using a standard protocol (e.g., 20% piperidine in DMF).

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

• Coupling: Add DIPEA or NMM (6 equivalents) to the activated amino acid solution and immediately add the mixture to the resin.

• Reaction: Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring: Monitor the reaction for completion using a qualitative test (e.g., Kaiser test).

• Washing: Once the reaction is complete, thoroughly wash the resin with DMF.

Protocol 2: Chiral HPLC Analysis of Asparagine Enantiomers

This protocol outlines a general procedure for the analysis of D- and L-Asparagine enantiomers after peptide hydrolysis.

Materials:

• Crude or purified peptide

• 6 M Hydrochloric acid (HCl)

• Chiral HPLC column (e.g., Astec CHIROBIOTIC T)[9]

• HPLC system with a UV detector

• D- and L-Asparagine standards

Procedure:

• Peptide Hydrolysis: a. Place a known amount of the peptide in a hydrolysis tube. b. Add 6 M HCl. c. Seal the tube under vacuum and heat at 110°C for 24 hours. d. After cooling, open the tube and evaporate the HCl under a stream of nitrogen or in a vacuum concentrator.

• Sample Preparation: a. Reconstitute the dried hydrolysate in the HPLC mobile phase. b. Filter the sample through a 0.22 µm syringe filter.

• Chiral HPLC Analysis: a. Equilibrate the chiral HPLC column with the mobile phase. A common mobile phase for underivatized amino acids is a mixture of water, methanol, and a small amount of acid (e.g., formic acid).[9] b. Inject the prepared sample and the D- and L-Asparagine standards. c. Elute the amino acids isocratically or with a gradient. d. Detect the enantiomers using a UV detector.

• Quantification: a. Identify the peaks corresponding to D- and L-Asparagine based on the retention times of the standards. b. Integrate the peak areas to determine the percentage of each enantiomer. c. % Racemization = [Area(L-Asn) / (Area(D-Asn) + Area(L-Asn))] * 100

Visualizations

Caption: Mechanism of D-Asparagine racemization via a succinimide intermediate.

References

• 1. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuteration protects asparagine residues against racemization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Racemization of an asparagine residue during peptide deamidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. mesalabs.com [mesalabs.com]
• 7. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Coupling Reagents for Fmoc-D-Asn(Trt)-OH

This guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and optimized protocols for the successful coupling of Fmoc-D-Asn(Trt)-OH in solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: Why is the trityl (Trt) protecting group essential for the asparagine side chain?

A1: The trityl (Trt) protecting group on the side chain amide of asparagine is crucial for several reasons:

• Prevents Dehydration: It prevents the dehydration of the side chain amide to a nitrile during the activation of the carboxyl group, a common side reaction with unprotected asparagine, especially when using carbodiimide reagents.[1][2][3]

• Enhances Solubility: Fmoc-Asn(Trt)-OH exhibits significantly better solubility in standard SPPS solvents like N,N-Dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) compared to the unprotected Fmoc-Asn-OH, which has very low solubility.[1][4][5] This improved solubility ensures a higher effective concentration of the amino acid, leading to more efficient coupling reactions.[4][6]

• Minimizes Side Reactions: By protecting the amide, it minimizes the potential for other side reactions, contributing to a cleaner synthesis and a purer final peptide product.[1][5]

Q2: What are the primary challenges encountered when coupling Fmoc-D-Asn(Trt)-OH?

A2: The main challenge arises from the steric hindrance presented by the bulky trityl (Trt) group on the asparagine side chain.[6] This bulk can physically impede the approach of the activated amino acid to the N-terminal amine of the growing peptide chain, potentially leading to slow or incomplete coupling reactions.[6] This issue can be exacerbated in "difficult" sequences that are prone to aggregation.

Q3: Which classes of coupling reagents are most effective for Fmoc-D-Asn(Trt)-OH?

A3: For sterically hindered amino acids like Fmoc-D-Asn(Trt)-OH, high-activity coupling reagents are recommended. Uronium/aminium salt-based reagents (e.g., HATU, HBTU) and phosphonium salt-based reagents (e.g., PyBOP, PyAOP) are generally more potent and effective than standard carbodiimide reagents like DIC.[6][7][8] HATU is often cited for its high reactivity in hindered couplings.[6][7]

Q4: How can aspartimide formation be minimized during the synthesis?

A4: While the Trt group protects the Asn side chain during coupling, aspartimide formation can still occur at a downstream Asp residue, particularly in sequences like Asp-Gly or Asp-Ser, upon exposure to the piperidine solution used for Fmoc deprotection.[7][9][10] To minimize this, adding an acidic additive like 1-hydroxybenzotriazole (HOBt) or OxymaPure to the deprotection solution (e.g., 20% piperidine in DMF with 0.1 M HOBt) is recommended.[7][9][11]

Q5: What is the impact of the base used during coupling?

A5: The base is crucial for the activation step, but its choice can influence side reactions. N,N-Diisopropylethylamine (DIPEA) is commonly used, but it can sometimes promote racemization.[3][7] For amino acids prone to racemization, using a weaker or more sterically hindered base like 2,4,6-collidine is often recommended to minimize this risk.[3][7][12]

Troubleshooting Guide

This section addresses common problems encountered during the coupling of Fmoc-D-Asn(Trt)-OH.

Problem 1: Incomplete Coupling (Positive Ninhydrin/Kaiser Test)

• Cause: Insufficient reaction time due to steric hindrance, suboptimal reagent activity, or peptide aggregation.

• Solutions:

  • Extend Coupling Time: Increase the standard coupling duration from 1-2 hours to 4 hours, or even overnight, to allow the reaction to proceed to completion.[6]

  • Perform a Double Coupling: If the test remains positive, wash the resin thoroughly with DMF and repeat the coupling step with a fresh solution of activated Fmoc-D-Asn(Trt)-OH.[6]

  • Switch to a More Potent Reagent: If using DIC/HOBt, switch to a more powerful uronium or phosphonium reagent like HATU or PyBOP.[6][7]

  • Increase Temperature: Gently heating the reaction to around 40-50°C can help overcome the activation energy barrier for difficult couplings.[9][13]

Problem 2: Peptide Chain Aggregation

• Cause: As the peptide elongates, it can form secondary structures (e.g., beta-sheets) through intermolecular hydrogen bonding, which masks the N-terminal amine and prevents coupling.[6][7][9]

• Solutions:

  • Use Chaotropic Salts: Add agents like LiCl (e.g., 0.4 M) to the coupling mixture to disrupt hydrogen bonding and secondary structures.[6][9][13]

  • Change Solvents: Switch from DMF to NMP, which has better solvating properties, or use a "magic mixture" of solvents known to disrupt aggregation (e.g., a combination of DMF and DCM with additives like HFIP).[6][9][13]

  • Sonication: Gently sonicating the reaction vessel can help break up aggregated peptide-resin.[7][9][13]

Problem 3: Poor Solubility of Reagents

• Cause: Although Fmoc-D-Asn(Trt)-OH has good solubility, other reagents or the protected peptide itself may have limited solubility in the reaction solvent.[4][13]

• Solutions:

  • Pre-activation: Dissolve the Fmoc-D-Asn(Trt)-OH and coupling reagent in a small volume of solvent first before adding it to the resin.[12][13]

  • Use a Co-solvent: Adding a small amount of DMSO can enhance the solubility of protected amino acids, but be aware it can complicate solvent removal.[9][13]

Data Presentation: Comparison of Common Coupling Reagents

The table below summarizes the performance and characteristics of various coupling reagents for incorporating sterically hindered amino acids like Fmoc-D-Asn(Trt)-OH.

Reagent Class	Reagent Name	Relative Efficiency	Key Advantages	Potential Issues & Considerations
Uronium/Aminium	HATU	Very High	Highly reactive, fast kinetics, excellent for hindered couplings.[6][7]	Can cause guanidinylation of the N-terminal amine if not pre-activated.[7][9]
HBTU	High	Very effective and widely used; a reliable standard for many couplings.[7][14]	Less reactive than HATU for the most difficult sequences. Potential for guanidinylation.[7]
Phosphonium	PyBOP	High	Does not cause guanidinylation; very efficient.[3][7]	Byproduct (tris-pyrrolidino phosphamide) can be difficult to remove in solution-phase synthesis.[3]
Carbodiimide	DIC/HOBt	Moderate	Cost-effective, simple to use. Base-free conditions can minimize racemization.[3][12]	Slower reaction rates, may be insufficient for highly hindered couplings. DIC can cause dehydration of unprotected Asn/Gln.[3]
DIC/OxymaPure	Moderate-High	OxymaPure is reported to be more effective than HOBt at reducing racemization and improving efficiency.[6][10]	Still a carbodiimide-based method, may be slower than onium salts.

Experimental Protocols

The following are generalized protocols for a 0.1 mmol synthesis scale. Equivalents are relative to the resin loading.

Protocol 1: High-Activity Coupling using HATU

This protocol is recommended for achieving the highest coupling efficiency, especially for difficult sequences.

• Resin Preparation: Swell the peptide-resin in DMF for at least 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF (e.g., 1 x 3 min, 1 x 12 min).[15]

• Washing: Wash the deprotected resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Activation (Pre-activation):

  • In a separate vial, dissolve Fmoc-D-Asn(Trt)-OH (3 eq.), HATU (2.9 eq.), in DMF.

  • Add 2,4,6-collidine (6 eq.) or DIPEA (6 eq.).

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature. Using collidine is recommended to minimize potential racemization.[12]

• Coupling Reaction: Add the pre-activated amino acid solution to the washed peptide-resin.

• Incubation: Agitate the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress with a qualitative test (e.g., Kaiser test).

• Final Washing: Once the reaction is complete (negative Kaiser test), drain the coupling solution and wash the resin extensively with DMF (5-7 times) and finally with DCM (3 times).

Protocol 2: Standard Coupling using DIC/HOBt

A cost-effective method, suitable for less demanding sequences.

• Resin Preparation & Washing: Follow steps 1 and 2 from Protocol 1.

• Solution Preparation:

  • In a separate vial, dissolve Fmoc-D-Asn(Trt)-OH (3 eq.) and HOBt (3 eq.) in a minimal amount of DMF.

• Coupling Reaction:

  • Add the amino acid/HOBt solution to the deprotected peptide-resin.

  • Add N,N'-Diisopropylcarbodiimide (DIC) (3 eq.) to the reaction vessel.

• Incubation: Agitate the mixture at room temperature for 4-6 hours, or potentially overnight. Monitor the reaction progress.

• Final Washing: Follow step 6 from Protocol 1.

Visualizations

Caption: Standard workflow for one coupling cycle in Fmoc-SPPS.

Caption: Decision tree for troubleshooting incomplete coupling reactions.

Caption: Prevention of asparagine side chain dehydration using a Trt group.

References

• 1. nbinno.com [nbinno.com]
• 2. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. nbinno.com [nbinno.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. chempep.com [chempep.com]
• 8. jpt.com [jpt.com]
• 9. peptide.com [peptide.com]
• 10. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. luxembourg-bio.com [luxembourg-bio.com]
• 15. rsc.org [rsc.org]

Technical Support Center: D-Asparagine in Solid-Phase Peptide Synthesis (SPPS)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing D-Asparagine (D-Asn) in Solid-Phase Peptide Synthesis (SPPS). Below you will find troubleshooting guides and frequently asked questions to address common challenges, detailed experimental protocols, and comparative data for side-chain protection strategies.

Troubleshooting Guides

This section addresses specific issues you might encounter during the incorporation of D-Asparagine in your peptide synthesis experiments.

Issue 1: Presence of an impurity with a mass of -18 Da compared to the expected peptide mass.

• Question: After incorporating D-Asparagine, my mass spectrometry results show a significant peak at a mass 18 Da lower than my target peptide. What is the likely cause and how can I prevent it?

• Answer: A mass loss of 18 Da is characteristic of the dehydration of the D-Asparagine side-chain amide to a nitrile, forming a β-cyano-alanine residue. This side reaction is particularly prevalent when using carbodiimide-based coupling reagents like DCC or DIC with unprotected D-Asparagine.[1]

  • Probable Causes:

    • Use of unprotected Fmoc-D-Asn-OH: The side-chain amide is susceptible to dehydration during the carboxyl activation step.

    • Activation with carbodiimides: Reagents such as Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC) are known to promote this side reaction.[1]

  • Recommended Solutions:

    • Utilize a side-chain protecting group: The most effective method to prevent nitrile formation is to use a protected D-Asparagine derivative. Fmoc-D-Asn(Trt)-OH is the most widely used and highly recommended building block.[2][3] The bulky trityl (Trt) group sterically shields the side-chain amide, preventing dehydration.[1]

    • Choose an alternative coupling reagent: If using unprotected Fmoc-D-Asn-OH is necessary, switching to a non-carbodiimide coupling reagent such as HATU or HBTU can minimize this side reaction.[4]

Issue 2: Multiple hard-to-separate peaks in the HPLC chromatogram of the crude peptide, some with the same mass as the target peptide.

• Question: My HPLC analysis of a D-Asparagine containing peptide shows several impurities that are difficult to resolve from the main product. Mass spectrometry confirms they have the same mass as my target peptide. What is happening?

• Answer: This issue is likely due to aspartimide formation.[5] This intramolecular cyclization is catalyzed by the base (e.g., piperidine) used for Fmoc deprotection and is especially problematic in sequences where D-Asparagine is followed by a sterically unhindered amino acid like Glycine (D-Asn-Gly).[5][6] The resulting succinimide intermediate can hydrolyze to form a mixture of the desired α-peptide and the undesired β-peptide, often with racemization at the α-carbon of the D-Asparagine residue.[5]

  • Probable Causes:

    • Base-catalyzed cyclization: The piperidine used for Fmoc deprotection can catalyze the attack of the peptide backbone nitrogen onto the side-chain amide.

    • Sequence dependence: D-Asn-Gly, D-Asn-Ala, and D-Asn-Ser are particularly susceptible sequences.[6]

    • Elevated temperature: Higher temperatures during coupling or deprotection can increase the rate of aspartimide formation.[6]

  • Recommended Solutions:

    • Use a bulky side-chain protecting group: Fmoc-D-Asn(Trt)-OH is highly effective at sterically hindering the formation of the aspartimide intermediate.[1]

    • Modify Fmoc deprotection conditions: Adding an acidic modifier like 0.1 M HOBt or formic acid to the 20% piperidine in DMF solution can reduce the basicity and suppress aspartimide formation.[7]

    • Backbone protection: For extremely sensitive sequences, using a dipeptide building block with a backbone protecting group, such as an Hmb group on the preceding amino acid, can prevent aspartimide formation.[8]

Issue 3: Incomplete removal of the Trityl (Trt) protecting group from D-Asparagine.

• Question: My final peptide product shows a significant amount of a species with a mass corresponding to the peptide with the Trt group still attached to a D-Asparagine residue. How can I ensure complete deprotection?

• Answer: Incomplete removal of the Trt group is a known issue, particularly when the Asn(Trt) residue is at the N-terminus of the peptide.[9] The protonated N-terminal amino group can electrostatically hinder the acid-catalyzed cleavage of the Trt group.[9]

  • Probable Causes:

    • N-terminal Asn(Trt): The proximity of the N-terminal amine slows down the cleavage kinetics.[9]

    • Insufficient cleavage time: Standard cleavage times (1-2 hours) may not be sufficient for complete removal.

    • Inadequate scavengers: The trityl cation released during cleavage can reattach to the peptide if not effectively scavenged.

  • Recommended Solutions:

    • Extend the cleavage time: For peptides with N-terminal D-Asn(Trt), extending the cleavage time to 4 hours or longer is often effective.[6]

    • Repeat the cleavage: If deprotection is still incomplete after an extended period, the peptide can be precipitated, washed, and subjected to a fresh cleavage cocktail.[6]

    • Ensure proper scavengers: Use a cleavage cocktail containing an effective scavenger for the trityl cation, such as triisopropylsilane (TIS). A standard and effective cocktail is 95% TFA, 2.5% TIS, and 2.5% water.[10]

Frequently Asked Questions (FAQs)

Q1: Why is side-chain protection for D-Asparagine necessary in Fmoc-SPPS?

A1: Side-chain protection for D-Asparagine is crucial for two primary reasons:

• To prevent nitrile formation: The unprotected side-chain amide can be dehydrated to a nitrile during the activation step, especially with carbodiimide reagents.[1]

• To minimize aspartimide formation: A bulky protecting group on the side chain sterically hinders the intramolecular cyclization that leads to aspartimide formation, which can cause racemization and the formation of β-peptides.[5] Additionally, protecting groups like Trityl (Trt) significantly improve the solubility of the Fmoc-amino acid derivative in standard SPPS solvents like DMF.[3]

Q2: What are the most common side-chain protecting groups for D-Asparagine and how do they compare?

A2: The most common side-chain protecting group for D-Asparagine in Fmoc-SPPS is the Trityl (Trt) group . It is widely regarded as a robust and reliable option that provides a good balance of stability and ease of cleavage.[2][3] Other protecting groups like Monomethoxytrityl (Mmt) are also used and offer milder deprotection conditions, which can be advantageous for sensitive sequences.[1]

Q3: Can I use the same coupling protocols for Fmoc-D-Asn(Trt)-OH as for other standard protected amino acids?

A3: Yes, Fmoc-D-Asn(Trt)-OH is compatible with standard coupling protocols used in Fmoc-SPPS.[11] It can be efficiently coupled using common reagents like HATU, HBTU, and DIC/Oxyma.[11] However, due to the steric bulk of the Trt group, slightly longer coupling times or a double coupling strategy may be beneficial to ensure complete reaction, especially in "difficult" sequences.

Q4: How do I choose the right cleavage cocktail for a peptide containing D-Asn(Trt)?

A4: The choice of cleavage cocktail depends on the other amino acids in your peptide sequence. For most peptides, a standard cocktail of 95% TFA / 2.5% Water / 2.5% Triisopropylsilane (TIS) is sufficient.[10] TIS is a crucial scavenger for the trityl cation released from the D-Asn(Trt) side chain. If your peptide contains other sensitive residues like Cysteine, Methionine, or Tryptophan, a more complex cocktail with additional scavengers may be necessary.[12]

Q5: Are there any specific sequences with D-Asparagine that are particularly challenging?

A5: Yes, sequences where D-Asparagine is followed by a small, flexible amino acid are the most susceptible to aspartimide formation.[5] The D-Asn-Gly motif is notoriously problematic and often leads to significant amounts of side products.[5][6] D-Asn-Ser and D-Asn-Ala sequences are also considered high-risk.[6] For these sequences, the use of a Trt protecting group is highly recommended, and further optimization of deprotection conditions may be required.

Data Presentation

Table 1: Comparison of Common Side-Chain Protecting Groups for Asparagine in Fmoc-SPPS

Protecting Group	Key Features & Advantages	Disadvantages & Potential Side Reactions	Deprotection Conditions
Trityl (Trt)	Most widely used.[1] Effectively prevents side-chain dehydration.[1] Improves the solubility of the Fmoc-Asn-OH derivative.[3]	Steric hindrance can sometimes slow down coupling reactions. Cleavage can be slow, especially when the Asn(Trt) residue is at the N-terminus of the peptide.[1]	Standard TFA cleavage cocktails (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 1-3 hours.[1]
Monomethoxytrityl (Mmt)	Higher solubility in some organic solvents compared to Trt. Can be cleaved under milder acidic conditions than Trt.	More acid-labile than Trt, which can sometimes lead to premature deprotection if not handled carefully.	Can be removed with dilute TFA (1-5%) in DCM, allowing for orthogonal deprotection strategies.[1]

Table 2: Common Cleavage Cocktails for Peptides Containing D-Asn(Trt) and Other Sensitive Residues

Cocktail Name	Composition (v/v/v/v/v)	Key Features and Recommendations
Standard TFA/TIS/H₂O	95% TFA, 2.5% TIS, 2.5% H₂O	A general-purpose, low-odor cocktail suitable for most peptides, including those with D-Asn(Trt).[10]
Reagent B	88% TFA, 5% Phenol, 2% TIS, 5% H₂O	A good alternative for peptides with Trt-protected residues.[12]
Reagent K	82.5% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 5% H₂O	A robust cocktail for peptides with a combination of sensitive residues like Cys, Met, and Trp.[12][13]
Reagent H	81% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 3% H₂O, 2% Dimethylsulfide, 1.5% Ammonium Iodide (w/w)	Specifically designed to prevent the oxidation of Methionine residues.[12]

Experimental Protocols

Protocol 1: Manual Coupling of Fmoc-D-Asn(Trt)-OH

This protocol describes a standard manual coupling procedure for incorporating a D-Asn(Trt) residue into a growing peptide chain on a solid support.

• Materials:

  • Fmoc-D-Asn(Trt)-OH (3-5 equivalents)

  • Peptide-resin with a free N-terminal amine

  • Coupling reagent (e.g., HATU) (2.9-4.5 equivalents)

  • Base (e.g., N,N-Diisopropylethylamine - DIPEA or 2,4,6-Collidine) (6-10 equivalents)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • 20% Piperidine in DMF (v/v)

• Procedure:

  • Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat again with 20% piperidine in DMF for 15-20 minutes to ensure complete Fmoc removal.

  • Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Kaiser Test: Perform a Kaiser test to confirm the presence of free primary amines (a positive test results in blue beads).

  • Amino Acid Activation (Pre-activation): In a separate vial, dissolve Fmoc-D-Asn(Trt)-OH and the coupling reagent (e.g., HATU) in DMF. Add the base (e.g., DIPEA) and allow the mixture to pre-activate for 2-5 minutes.

  • Coupling: Add the activated amino acid solution to the deprotected resin.

  • Reaction: Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitoring: Perform a Kaiser test to confirm the completion of the coupling. If the test is positive (indicating incomplete coupling), the coupling step can be repeated ("double coupling").

  • Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5-7 times) and DCM (3 times). The resin is now ready for the next coupling cycle.

Protocol 2: Standard Cleavage and Deprotection of a Peptide Containing D-Asn(Trt)

This protocol describes the final cleavage of the peptide from the resin and the removal of the Trt and other acid-labile side-chain protecting groups.

• Materials:

  • Dried peptide-resin

  • Cleavage Cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O, freshly prepared)

  • Cold diethyl ether (Et₂O)

  • Centrifuge tubes

  • Reaction vessel (e.g., a fritted syringe or round-bottom flask)

• Procedure:

  • Resin Preparation: Place the dried peptide-resin in a suitable reaction vessel.

  • Cleavage: Add the freshly prepared cleavage cocktail to the resin. For a 0.1 mmol scale synthesis, 5-10 mL of the cocktail is typically sufficient.

  • Reaction: Gently agitate the mixture at room temperature for 2-3 hours. If the peptide contains an N-terminal D-Asn(Trt), extend the cleavage time to 4 hours.

  • Peptide Precipitation: Filter the cleavage mixture to separate the resin from the peptide-containing TFA solution. In a well-ventilated fume hood, add the TFA filtrate dropwise to a 10-fold excess of cold diethyl ether. A white precipitate of the crude peptide should form.

  • Peptide Isolation and Washing: Centrifuge the ether suspension to pellet the crude peptide. Carefully decant the ether. Wash the peptide pellet with cold diethyl ether (2-3 times) to remove scavengers and other organic-soluble impurities.

  • Drying: After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

  • Analysis: The crude peptide is now ready for purification by reverse-phase high-performance liquid chromatography (RP-HPLC) and analysis by mass spectrometry.

Mandatory Visualization

Caption: Decision workflow for selecting a D-Asparagine protection strategy.

Caption: Troubleshooting workflow for D-Asparagine side reactions in SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. advancedchemtech.com [advancedchemtech.com]
• 3. peptide.com [peptide.com]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mesalabs.com [mesalabs.com]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. media.iris-biotech.de [media.iris-biotech.de]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. peptide.com [peptide.com]

Troubleshooting dehydration of D-Asparagine side-chain to nitrile

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals working with D-Asparagine. The following sections address common issues related to the dehydration of the D-Asparagine side-chain to a nitrile, a frequent side reaction in peptide synthesis, and offer guidance on preventing this and other related side reactions.

Frequently Asked Questions (FAQs)

Q1: During the analysis of my synthetic peptide containing D-Asparagine, I've observed a product with an unexpected mass loss of approximately 18 Da. What is the likely cause?

A1: A mass loss of 18 Da is characteristic of a dehydration event. In the context of a D-Asparagine residue, this strongly suggests the conversion of the side-chain amide (-CONH2) into a nitrile (-CN). This is a known side reaction, particularly during solid-phase peptide synthesis (SPPS) when using certain activation methods without adequate side-chain protection.[1]

Q2: Why is side-chain dehydration a problem in peptide synthesis?

A2: The conversion of the asparagine side chain to a nitrile introduces a significant structural modification to the peptide. This can alter the peptide's conformation, solubility, and biological activity. It also leads to a heterogeneous mixture of products, which complicates purification and reduces the overall yield of the desired peptide.[2]

Q3: Under what conditions is the dehydration of the D-Asparagine side-chain most likely to occur?

A3: This side reaction is most prevalent during the coupling step in SPPS when using carbodiimide-based activating reagents, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), with unprotected D-Asparagine.[1][2]

Q4: How can I prevent the formation of the nitrile side product?

A4: The most effective method to prevent side-chain dehydration is to use a protected D-Asparagine derivative. The trityl (Trt) protecting group on the side-chain amide is the industry standard and is highly effective.[2] Using non-carbodiimide coupling reagents, such as HBTU, HATU, or PyBOP, can also help minimize this side reaction when working with unprotected asparagine, though side-chain protection is the most robust solution.[2]

Q5: I've noticed an impurity with the same mass as my target peptide but with different retention characteristics, and sometimes I even detect the L-Asparagine enantiomer. What could be happening?

A5: This issue is likely due to the formation of an aspartimide intermediate. Under the basic conditions used for Fmoc-deprotection (e.g., piperidine), the backbone nitrogen of the peptide can attack the side-chain amide of the D-Asparagine residue.[2][3] This cyclic intermediate can then hydrolyze to form a mixture of products, including the desired D-Asparagine peptide, a β-peptide isomer, and can also lead to racemization at the α-carbon, resulting in the incorporation of L-Asparagine.[3][4]

Troubleshooting Guides

Issue 1: Detection of Nitrile Side Product (Mass Loss of ~18 Da)

This guide will help you troubleshoot the unwanted dehydration of the D-Asparagine side-chain during your experiments.

Troubleshooting Workflow for Nitrile Formation

Caption: Troubleshooting workflow for nitrile side-product formation.

Root Cause Analysis and Solutions:

Probable Cause	Recommended Solution
Use of unprotected D-Asparagine with a carbodiimide activator (e.g., DIC, DCC). [1]	The most robust solution is to switch to Fmoc-D-Asn(Trt)-OH . The trityl (Trt) group provides steric hindrance and electronic protection to the side-chain amide, effectively preventing dehydration.[2]
Poor solubility of unprotected Fmoc-D-Asn-OH.	The use of Fmoc-D-Asn(Trt)-OH also significantly improves solubility in common SPPS solvents like DMF, leading to more efficient coupling and reducing the likelihood of side reactions.[2]
Sub-optimal coupling conditions.	If using an unprotected D-Asparagine is unavoidable, switch to a non-carbodiimide coupling reagent like HATU, HBTU, or PyBOP . These reagents have been shown to reduce the incidence of nitrile formation.[2]

Issue 2: Low Yield, Poor Purity, and Racemization of D-Asparagine Residues

These issues are often interconnected and stem from the formation of an aspartimide intermediate.

Mechanism of Aspartimide Formation and Consequences

Caption: Aspartimide formation from D-Asn and resulting products.

Root Cause Analysis and Solutions:

Probable Cause	Recommended Solution
Aspartimide formation during Fmoc-deprotection. The basic conditions (piperidine) facilitate the nucleophilic attack of the peptide backbone nitrogen on the D-Asparagine side-chain amide.[3]	Use Fmoc-D-Asn(Trt)-OH. The bulky trityl group sterically hinders the cyclization reaction, significantly reducing aspartimide formation.[2]
Sequence-dependent effects. Aspartimide formation is more likely to occur when the amino acid following D-Asparagine is small and unhindered, such as Glycine or Alanine.[3]	While side-chain protection is the best solution, you can also try optimizing the Fmoc deprotection step . Reducing the piperidine treatment time and temperature can help, but this must be balanced with ensuring complete Fmoc removal.[2]
Choice of coupling reagents for the subsequent amino acid.	For the amino acid following D-Asparagine, using a less activating coupling reagent might slightly reduce the risk, though this is less effective than side-chain protection.[3]

Quantitative Data Summary

The following table summarizes the impact of different strategies on minimizing common side reactions when incorporating D-Asparagine in peptide synthesis. Yields are qualitative as they are highly sequence-dependent.

D-Asparagine Derivative	Coupling Reagent	Risk of Dehydration (Nitrile)	Risk of Aspartimide Formation	Overall Yield/Purity
Fmoc-D-Asn-OH	DIC, DCC	High	Moderate	Low to Moderate
Fmoc-D-Asn-OH	HATU, HBTU	Low	Moderate	Moderate
Fmoc-D-Asn(Trt)-OH	DIC, HATU, HBTU	Very Low	Very Low	High

Experimental Protocols

Protocol 1: Recommended Procedure for Coupling Fmoc-D-Asn(Trt)-OH in SPPS

This protocol outlines the standard procedure for incorporating a side-chain protected D-Asparagine residue into a growing peptide chain on a solid support.

Materials:

• Fmoc-protected peptide-resin

• Fmoc-D-Asn(Trt)-OH

• Coupling reagent (e.g., HATU, HBTU, or DIC/Oxyma)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Deprotection solution: 20% piperidine in DMF (v/v)

• SPPS reaction vessel

Procedure:

• Fmoc Deprotection:

  • Swell the peptide-resin in DMF.

  • Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15-20 minutes to ensure complete removal of the Fmoc group from the N-terminus of the peptide chain.

  • Wash the resin thoroughly with DMF (5-7 times).[1]

• Amino Acid Activation:

  • In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH (3 equivalents relative to the resin substitution), the coupling reagent (e.g., HATU, 3 eq.), and DIPEA (6 eq.) in DMF.

  • Allow the solution to pre-activate for 1-2 minutes.[1]

• Coupling Reaction:

  • Add the activated Fmoc-D-Asn(Trt)-OH solution to the deprotected peptide-resin.

  • Agitate the reaction vessel at room temperature for 1-2 hours.[1]

• Confirmation and Washing:

  • Perform a Kaiser test on a small sample of resin beads. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), the coupling step should be repeated ("double coupling").[1]

  • Once the coupling is complete, drain the solution and wash the resin thoroughly with DMF (5-7 times).

• Chain Elongation:

  • Proceed to the deprotection step for the next amino acid in the sequence.

Protocol 2: Analytical Monitoring by Mass Spectrometry

Mass spectrometry is a crucial tool for identifying the products and byproducts of your synthesis.

Procedure:

• Sample Preparation: Cleave a small amount of peptide from the resin using a standard cleavage cocktail (e.g., Trifluoroacetic acid-based).

• Analysis: Analyze the crude peptide sample using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Interpretation:

  • Look for the expected mass of your target peptide.

  • Search for a peak corresponding to the target mass minus 18.01 Da, which indicates the presence of the nitrile side product.

  • Be aware of peaks corresponding to the target mass plus 0.98 Da, which can indicate deamidation (hydrolysis of the side-chain amide to a carboxylic acid), a related degradation pathway.[5]

  • Isomeric impurities like β-peptides will have the same mass but may elute at different retention times on the LC.

Appendix: Considerations for Deliberate Dehydration of D-Asparagine

While the focus of this guide is on preventing unwanted dehydration, there may be instances where the conversion of the D-Asparagine side-chain to a nitrile is the desired transformation. There are no specific, optimized protocols in the literature for this direct conversion on D-Asparagine itself. However, one could adapt general methods for the dehydration of primary amides.

Conceptual Workflow for Deliberate Dehydration

Caption: A conceptual pathway for the deliberate dehydration of D-Asparagine.

Key Considerations:

• Protection is Essential: The α-amino and carboxyl groups of the D-Asparagine must be protected to prevent unwanted side reactions with the dehydrating agent.

• Choice of Dehydrating Agent: A variety of powerful dehydrating agents can convert primary amides to nitriles. The choice of reagent will depend on the stability of the protecting groups and the desired reaction conditions.

Potential Dehydrating Agents for Primary Amides:

Dehydrating Agent	Typical Conditions	Reference
Phosphorus pentoxide (P₄O₁₀)	Heating a solid mixture with the amide.	[6][7]
Thionyl chloride (SOCl₂)	Often used with a base.	[8][9]
Phosphorus trichloride (PCl₃)	Used with a base like diethylamine in a solvent such as CHCl₃.	[10]
Tris(dimethylamino)phosphine (P(NMe₂)₃)	Reflux in CHCl₃ with diethylamine.	[10]
Triphenylphosphite (P(OPh)₃)	Microwave irradiation with DBU.	[10]

Disclaimer: These general protocols would require significant optimization for the specific case of a protected D-Asparagine derivative. Careful consideration of protecting group compatibility and reaction conditions is necessary to achieve the desired transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Mass spectrometric analysis of asparagine deamidation and aspartate isomerization in polypeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: D-Asparagine Methyl Ester Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of D-Asparagine methyl ester hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and mitigate the formation of common impurities during this critical chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing D-Asparagine methyl ester hydrochloride?

A1: The most prevalent methods involve the esterification of D-Asparagine using methanol under acidic conditions. The two most common acid catalysts are thionyl chloride (SOCl₂) and trimethylchlorosilane (TMSCl). Both reagents effectively facilitate the esterification of the carboxylic acid. The TMSCl/methanol system is often favored for its milder reaction conditions and operational convenience.[1][2]

Q2: What are the primary impurities I should be aware of during this synthesis?

A2: The main impurities encountered during the synthesis of D-Asparagine methyl ester hydrochloride are:

• L-Asparagine methyl ester hydrochloride: The L-enantiomer formed via racemization of the chiral center.

• Succinimide derivative: An intramolecular cyclization product that is a key intermediate in both racemization and deamidation.[3]

• D-Aspartic acid α-methyl ester and β-methyl ester: Formed by the hydrolysis (deamidation) of the side-chain amide of asparagine.

• Diketopiperazines: Cyclic dimers that can form if the N-terminus of the amino acid is unprotected, especially under certain pH and temperature conditions.[4]

• Unreacted D-Asparagine: Incomplete reaction can leave residual starting material.

Q3: How does succinimide formation occur and why is it problematic?

A3: Succinimide formation is a common side reaction for asparagine residues. The backbone nitrogen atom attacks the side-chain carbonyl carbon, leading to a five-membered ring structure. This process is problematic because the succinimide intermediate is susceptible to racemization at the α-carbon and can be hydrolyzed to form a mixture of the desired α-aspartyl product and the isomeric β-aspartyl (isoaspartyl) product.[3][5]

Q4: What analytical techniques are recommended for identifying and quantifying these impurities?

A4: A combination of chromatographic and spectroscopic methods is recommended:

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential for separating and quantifying the D- and L-enantiomers. Reversed-phase HPLC can be used to separate the desired product from other impurities like the deamidated forms and unreacted starting material.[3]

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), it is a powerful tool for identifying the molecular weights of the product and impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation of the final product and any isolated impurities. Specific chemical shifts can confirm the presence of the methyl ester and identify characteristic signals for impurities like the succinimide ring.[3][6]

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Product loss during workup/purification. 3. Hydrolysis of the ester product back to the carboxylic acid.	1. Increase reaction time or gently heat the reaction mixture (e.g., to 40-50°C), but be mindful of increased side reactions. Ensure anhydrous conditions. 2. Optimize extraction and recrystallization procedures. Ensure the pH is appropriate during extraction to minimize the product's solubility in the aqueous phase. 3. Use anhydrous methanol and ensure all glassware is thoroughly dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Product contains the L-enantiomer (racemization)	1. Harsh reaction conditions (high temperature or prolonged reaction time). 2. Use of a strong base during workup.	1. Conduct the reaction at room temperature or below if possible. Monitor the reaction closely by TLC or HPLC to avoid unnecessarily long reaction times. 2. Avoid strong bases during neutralization. Use a mild base like sodium bicarbonate in an aqueous solution.
Presence of a byproduct with a mass of -17 Da from the product (deamidation)	1. Presence of water in the reaction mixture. 2. High reaction temperature.	1. Use anhydrous solvents and reagents. 2. Maintain a low to moderate reaction temperature.
Product is difficult to crystallize or is a sticky solid	1. Presence of multiple impurities. 2. Residual solvent.	1. Purify the crude product using column chromatography before attempting recrystallization. 2. Ensure the product is thoroughly dried under vacuum after purification.
An extra peak is observed in ¹H NMR around 2.8 ppm (singlet)	This signal could correspond to the methylene protons of a succinimide intermediate.	Confirm with ¹³C NMR (two downfield carbonyl signals are characteristic). To minimize this impurity, use milder reaction conditions and shorter reaction times. The succinimide is often an intermediate and may convert to other products upon workup.

Experimental Protocols

Synthesis of D-Asparagine Methyl Ester Hydrochloride via TMSCl/Methanol Method

This protocol is a general guideline based on established methods for amino acid esterification.[1][2]

Materials:

• D-Asparagine

• Anhydrous Methanol (MeOH)

• Trimethylchlorosilane (TMSCl)

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• Round-bottom flask with a magnetic stirrer

• Drying tube (e.g., with calcium chloride)

Procedure:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a drying tube, suspend D-Asparagine (1.0 eq) in anhydrous methanol (approx. 8-10 mL per gram of amino acid).

• Addition of TMSCl: Cool the suspension in an ice bath. Slowly add trimethylchlorosilane (2.0-2.2 eq) dropwise to the stirred suspension.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-24 hours).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.

• Precipitation: Add anhydrous diethyl ether or THF to the concentrated residue to precipitate the product.

• Isolation and Drying: Collect the solid product by filtration, wash with a small amount of cold diethyl ether or THF, and dry under vacuum to yield D-Asparagine methyl ester hydrochloride as a white to off-white solid.

Purification by Recrystallization

If further purification is needed:

• Dissolve the crude product in a minimal amount of hot methanol.

• Slowly add a less polar solvent in which the product is insoluble (e.g., diethyl ether or isopropyl alcohol) until the solution becomes cloudy.

• Allow the solution to cool slowly to room temperature and then in a refrigerator to promote crystal formation.

• Collect the purified crystals by filtration, wash with a cold solvent mixture, and dry under vacuum.

Data Presentation

Table 1: Comparison of Esterification Methods for Amino Acids

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Fischer Esterification	Methanol, HCl (gas) or H₂SO₄	Reflux	Inexpensive reagents	Harsh conditions, can lead to more side products
Thionyl Chloride	Methanol, SOCl₂	-10°C to 0°C, then room temp.	High yield	Thionyl chloride is hazardous and requires careful handling; strict temperature control needed
TMSCl Method	Methanol, TMSCl	Room Temperature	Mild conditions, good to excellent yields, convenient	TMSCl is moisture-sensitive

This table provides a general comparison; optimal conditions should be determined empirically for D-Asparagine.[1]

Table 2: Key NMR Signals for Product and Potential Impurities (in D₂O)

Compound	¹H Signal (ppm)	Description	¹³C Signal (ppm)	Description
D-Asparagine methyl ester	~3.8 (s, 3H) ~4.4 (t, 1H) ~3.1 (d, 2H)	-OCH₃ α-CH β-CH₂	~171 ~170 ~54 ~49 ~34	α-C =O Side-chain C =O -OCH₃ α-C H β-C H₂
Succinimide impurity	~2.8 (s, 4H)	CH₂ -CH₂ in ring	~178 (2C)	C =O
Unreacted D-Asparagine	~4.0 (t, 1H) ~2.9 (d, 2H)	α-CH β-CH₂	~174 ~173 ~52 ~35	α-C OOH Side-chain C =O α-C H β-C H₂

Note: Chemical shifts are approximate and can vary based on concentration, pH, and the specific NMR solvent used. Data for the product and starting material are based on typical values for similar compounds. Succinimide data is based on literature values for succinimide itself.[6][7]

Visualizations

Logical Workflow for Synthesis and Purification

References

• 1. mdpi.com [mdpi.com]
• 2. CN103224437A - Amino acid methyl ester hydrochloride preparation - Google Patents [patents.google.com]
• 3. Complete NMR Assignment of Succinimide and Its Detection and Quantification in Peptides and Intact Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deamidation, isomerization, and racemization at asparaginyl and aspartyl residues in peptides. Succinimide-linked reactions that contribute to protein degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. marioschubert.ch [marioschubert.ch]
• 7. Succinimide(123-56-8) 1H NMR spectrum [chemicalbook.com]

Technical Support Center: Cleavage Cocktail Optimization for Peptides Containing D-Asparagine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the final cleavage step of peptides containing D-Asparagine (D-Asn). The focus is on optimizing trifluoroacetic acid (TFA)-based cleavage cocktails to minimize side reactions and maximize the purity of the target peptide.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges during the TFA cleavage of peptides containing D-Asparagine?

A1: Similar to its L-enantiomer, D-Asparagine is susceptible to several side reactions during the final TFA cleavage. The primary challenges include:

• Aspartimide Formation: Acid-catalyzed cyclization of the D-Asparagine side chain with the backbone amide nitrogen of the adjacent amino acid can form a succinimide intermediate (aspartimide). This intermediate can subsequently hydrolyze to form a mixture of the desired α-peptide and an isomeric β-peptide, where the peptide bond is formed with the side-chain carboxyl group. Furthermore, the chiral center can epimerize during this process.[1][2]

• Dehydration: The side-chain amide of D-Asparagine can be dehydrated under strong acidic conditions to form a β-cyano-alanine residue, resulting in a mass loss of 18 Da in the final peptide.[1]

• Incomplete Deprotection: If the D-Asparagine side chain is protected (e.g., with a Trityl (Trt) group), incomplete removal can occur, especially if the residue is at the N-terminus, requiring extended cleavage times.[3]

Q2: Which peptide sequences involving D-Asparagine are most prone to aspartimide formation?

A2: The propensity for aspartimide formation is highly sequence-dependent. Sequences where D-Asparagine is followed by a small, sterically unhindered amino acid are particularly susceptible. The most problematic sequences include:

• D-Asn-Gly

• D-Asn-Ser

• D-Asn-Ala

• D-Asn-Asn

The lack of steric hindrance from the subsequent residue allows the backbone nitrogen to more easily attack the side-chain amide of D-Asparagine.[4]

Q3: What is the role of scavengers in the cleavage cocktail for D-Asparagine-containing peptides?

A3: Scavengers are essential components of a cleavage cocktail that "trap" reactive carbocations generated from the cleavage of side-chain protecting groups (e.g., tert-butyl from Asp(OtBu), Glu(OtBu), Ser(tBu), etc.) and the resin linker.[1][3] For peptides with D-Asparagine, scavengers like water and triisopropylsilane (TIS) help to:

• Prevent Alkylation: Quench reactive cations that could otherwise modify nucleophilic residues.

• Promote Deprotection: Water can act as a proton source to facilitate the removal of acid-labile protecting groups.

• Minimize Dehydration: While not their primary role, maintaining a controlled environment with appropriate scavengers can help reduce the occurrence of side reactions like dehydration.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Mass spectrometry shows a -18 Da peak relative to the expected mass.	Dehydration of the D-Asn side chain to a nitrile.[1]	Ensure the cleavage cocktail is freshly prepared. Consider using a milder cleavage cocktail with a slightly lower TFA concentration if compatible with other protecting groups. A two-stage cleavage protocol could also be beneficial.[5]
HPLC analysis shows a cluster of peaks with the same mass as the target peptide.	Formation of aspartimide-related isomers (β-aspartyl peptides, racemized products).[1][2]	Optimize the HPLC gradient to improve the separation of isomers.[6][7] Use a robust cleavage cocktail like Reagent K to minimize the initial aspartimide formation.[3][8] Consider reducing the cleavage temperature and time.
Incomplete removal of the Trt side-chain protecting group from D-Asn.	Insufficient cleavage time, especially for N-terminal D-Asn(Trt).[3]	Extend the cleavage time to 3-4 hours and monitor the deprotection by taking small aliquots for analysis.[3] Ensure the cleavage cocktail contains an effective scavenger for the trityl cation, such as TIS.[8]
Low overall purity of the crude peptide with multiple unidentifiable side products.	Sub-optimal cleavage conditions leading to a variety of side reactions.	Perform a small-scale trial cleavage to optimize the cocktail and reaction time.[9] For peptides with multiple sensitive residues, use a comprehensive cocktail like Reagent K.[3][8]

Data Presentation: Comparison of Cleavage Cocktails

While specific quantitative data for D-Asparagine is limited, the following table provides a comparison of common cleavage cocktails. The effectiveness can be extrapolated from studies on other sensitive residues.

Cleavage Cocktail	Composition (v/v/w)	Target Peptides & Key Considerations	Typical Purity (%)	Typical Yield (%)
Standard Cocktail	95% TFA, 2.5% Water, 2.5% TIS	General purpose for peptides without highly sensitive residues like Cys or Met. Low odor.[9][10]	> 85	> 80
Reagent B	88% TFA, 5% Phenol, 5% Water, 2% TIS	A milder alternative, useful when trityl-based protecting groups are present.[3]	Variable	Variable
Reagent K	82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% EDT	Robust cocktail for peptides with multiple sensitive residues (Trp, Met, Cys, Arg).[3][8][10]	> 75	> 70
Two-Stage Cleavage	Stage 1: 70% TFA, 10% Thioanisole, 10% DMS, 5% TIS, 5% Water, 1% DTT (30 min). Stage 2: Add neat TFA to 80% (150 min).	Recommended for peptides highly susceptible to S-tert-butylation of Cysteine, but the principle of initial mild cleavage can be applied to other sensitive residues.[5]	Variable	Variable

TFA: Trifluoroacetic acid, TIS: Triisopropylsilane, EDT: 1,2-Ethanediol, DMS: Dimethyl sulfide, DTT: Dithiothreitol. Data is representative and can vary significantly based on the peptide sequence and synthesis quality.[10]

Experimental Protocols

Protocol 1: Standard Cleavage with TFA / TIS / Water

This protocol is suitable for peptides that do not contain highly sensitive residues like Cysteine or Methionine.

Materials:

• Peptide-resin (dried under vacuum)

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Deionized water

• Dichloromethane (DCM)

• Cold diethyl ether

• Reaction vessel with a frit

• Centrifuge tubes

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in a reaction vessel. Wash the resin with DCM (3 x 1 mL) and dry under a stream of nitrogen.[11]

• Cleavage Cocktail Preparation (prepare fresh): In a fume hood, carefully mix 1.9 mL of TFA, 0.05 mL of TIS, and 0.05 mL of deionized water to create a TFA/TIS/H₂O (95:2.5:2.5 v/v/v) cocktail.[11]

• Cleavage Reaction: Add the cleavage cocktail to the resin. Gently agitate the mixture at room temperature for 2-3 hours.[11]

• Peptide Precipitation: Filter the TFA solution into a centrifuge tube containing cold diethyl ether (approx. 10 times the volume of TFA). A white precipitate should form.[11]

• Peptide Isolation and Washing: Centrifuge the mixture to pellet the peptide. Decant the ether. Wash the peptide pellet with cold diethyl ether two more times to remove scavengers.[1][11]

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.[11]

Protocol 2: Cleavage with Reagent K for Sensitive Peptides

This protocol is recommended for peptides containing sensitive residues that are prone to side reactions.

Materials:

• Peptide-resin (dried under vacuum)

• Trifluoroacetic acid (TFA), reagent grade

• Phenol

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• Deionized water

• DCM

• Cold diethyl ether

• Reaction vessel with a frit

• Centrifuge tubes

Procedure:

• Resin Preparation: Follow step 1 from Protocol 1.

• Cleavage Cocktail Preparation (prepare fresh): In a fume hood, prepare Reagent K by combining TFA, phenol, water, thioanisole, and EDT in an 82.5:5:5:5:2.5 (v/w/v/v/v) ratio. For 100 mg of resin, prepare approximately 2 mL of the cocktail.[8][12]

• Cleavage Reaction: Add Reagent K to the resin. Gently agitate the mixture at room temperature for 2-4 hours.[10]

• Peptide Precipitation, Isolation, and Drying: Follow steps 4-6 from Protocol 1.

Visualizations

General workflow for TFA cleavage and peptide precipitation.

Mechanism of acid-catalyzed aspartimide formation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Separation of peptide isomers and conformers by ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. clemlab.sitehost.iu.edu [clemlab.sitehost.iu.edu]
• 8. peptide.com [peptide.com]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Challenges with D-Asparagine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of peptides containing D-Asparagine (D-Asn) derivatives.

Troubleshooting Guides

This section addresses specific problems that may arise during your experiments, offering potential causes and effective solutions.

Problem 1: Slow or Incomplete Coupling Reaction

You observe a positive Kaiser test after a standard coupling time, indicating the presence of unreacted free amines on the resin.

Potential Cause	Recommended Solution
Poor Solubility of Unprotected Fmoc-D-Asn-OH	The unprotected form of Fmoc-D-Asn-OH has low solubility in common solid-phase peptide synthesis (SPPS) solvents like DMF, which can lead to inefficient coupling.[1][2] It is highly recommended to use a side-chain protected derivative, such as Fmoc-D-Asn(Trt)-OH , which has significantly better solubility.[1][2]
Steric Hindrance	The bulky side chain of D-Asparagine, especially when protected, can sterically hinder the coupling reaction.[3] Consider extending the coupling reaction time to 4 hours or even overnight.[4] Performing a "double coupling" by repeating the coupling step with fresh reagents can also improve the yield.[1][4]
Peptide Aggregation	The growing peptide chain on the resin can aggregate, forming secondary structures that block the N-terminal amine.[4] This is more common in hydrophobic sequences. To mitigate this, you can switch the solvent from DMF to N-Methyl-2-pyrrolidone (NMP), which is better at disrupting these structures.[4]
Suboptimal Coupling Reagent	Standard coupling reagents may not be efficient enough for challenging couplings involving D-Asparagine. It is advisable to use more potent uronium/aminium or phosphonium salt reagents.

Problem 2: Presence of Impurities in the Crude Peptide

Your mass spectrometry analysis of the crude peptide reveals unexpected masses, indicating the presence of side products.

Impurity Detected	Potential Cause & Explanation	Recommended Solution
Mass Loss of 17 Da (-NH3) or 18 Da (-H2O)	Dehydration of the side-chain amide to a nitrile. This is a common side reaction when using unprotected D-Asparagine, especially with carbodiimide-based coupling reagents like DCC or DIC.[1]	The most effective solution is to use a side-chain protecting group on the D-Asparagine residue. Fmoc-D-Asn(Trt)-OH is the standard choice as the bulky trityl group sterically shields the amide and prevents dehydration.[1] If using unprotected D-Asn is unavoidable, switch to a non-carbodiimide coupling reagent like HATU, HBTU, or PyBOP.[1]
No Mass Change, but a new peak in HPLC	Aspartimide formation and subsequent racemization. During the basic conditions of Fmoc deprotection (piperidine treatment), the backbone amide nitrogen can attack the side-chain amide of the D-Asn residue, forming a cyclic succinimide intermediate (aspartimide). This intermediate is prone to epimerization at the α-carbon, leading to the formation of the L-Asparagine diastereomer.[1] This is more prevalent when the amino acid following D-Asn is Glycine, Serine, or Alanine.[1]	Utilize a bulky side-chain protecting group like Trityl (Trt) on the D-Asparagine to sterically hinder the formation of the aspartimide intermediate.[1] You can also optimize the Fmoc deprotection step by reducing the piperidine treatment time and temperature, though this must be balanced with ensuring complete Fmoc removal.[1]

Frequently Asked Questions (FAQs)

Q1: Why is side-chain protection for D-Asparagine so important?

Side-chain protection for D-Asparagine is crucial for several reasons:

• Prevents Dehydration: It effectively blocks the dehydration of the side-chain amide to a nitrile, a common side reaction with unprotected asparagine, particularly when using carbodiimide coupling reagents.[1]

• Improves Solubility: Protecting groups, especially the Trityl (Trt) group, significantly enhance the solubility of the Fmoc-D-Asn derivative in standard SPPS solvents, leading to more efficient and complete coupling reactions.[1][2]

• Minimizes Aspartimide Formation: Bulky protecting groups sterically hinder the formation of the aspartimide intermediate during Fmoc deprotection, which is a primary cause of racemization and the formation of impurities.[1]

Q2: Which side-chain protecting group is best for D-Asparagine?

The most commonly used and highly recommended protecting group for D-Asparagine in Fmoc-based SPPS is the Trityl (Trt) group .[1][3] It provides a good balance of stability and efficient prevention of side reactions. Other protecting groups like Monomethoxytrityl (Mmt) and Trimethoxybenzyl (Tmob) are also used, but the Trt group is generally considered the most robust option.[3][5]

Q3: Can I use standard coupling protocols for Fmoc-D-Asn(Trt)-OH?

Yes, Fmoc-D-Asn(Trt)-OH is compatible with most standard coupling reagents and protocols.[1] However, due to the steric bulk of the Trt group, you might need to extend the coupling time or perform a double coupling to ensure the reaction goes to completion, especially in difficult sequences.[1][3]

Q4: What are the best coupling reagents for difficult D-Asparagine couplings?

For challenging coupling reactions involving D-Asparagine, more powerful onium salt-based reagents are recommended over standard carbodiimides.[6]

• Uronium/Aminium Salts: HATU is known for its high reactivity and speed.[6][7] HBTU and HCTU are also effective options.[4]

• Phosphonium Salts: PyBOP and PyAOP are also very efficient and are particularly useful for minimizing racemization.[6]

Q5: How can I monitor the completion of the coupling reaction?

The Kaiser test is a common qualitative method to check for the presence of free primary amines on the resin. A negative result (yellow beads) indicates that the coupling reaction is complete.[1] If the test is positive (blue beads), the coupling is incomplete and requires further action, such as extending the reaction time or performing a recoupling.[1]

Data Presentation

Table 1: Comparison of D-Asparagine Protecting Groups

Protecting Group	Key Advantages	Potential Disadvantages	Deprotection Conditions
Trityl (Trt)	Most widely used; effectively prevents side-chain dehydration; improves solubility.[1][2][3]	Steric hindrance can slow down coupling reactions; cleavage can be slow if Asn(Trt) is at the N-terminus.[3]	Standard TFA cleavage cocktails (e.g., 95% TFA) for 1-3 hours.[3]
Monomethoxytrityl (Mmt)	Higher solubility in some cases; milder deprotection conditions can be advantageous for sensitive sequences.[3]	Less commonly used than Trt.	Milder acidic conditions compared to Trt.
Trimethoxybenzyl (Tmob)	Can be used to protect the side chain.	Can sometimes lead to alkylation of Tryptophan residues during cleavage.[5]	Acidolytic cleavage.

Table 2: Performance of Recommended Coupling Reagents for Difficult Couplings

Coupling Reagent	Reagent Type	Relative Reactivity	Key Features
HATU	Uronium/Aminium Salt	Very High	Faster and more efficient than HBTU, especially for difficult sequences; lower risk of epimerization.[6][7]
HBTU	Uronium/Aminium Salt	High	Widely used and reliable, but generally slower than HATU.[7]
PyBOP	Phosphonium Salt	High	High efficiency; byproducts are generally less hazardous than those from BOP.[6]
COMU	Uronium Salt	Very High	Excellent efficiency and improved safety profile as it is not based on potentially explosive HOBt/HOAt.[6]

Experimental Protocols

Protocol 1: Manual Coupling of Fmoc-D-Asn(Trt)-OH

This protocol outlines a standard procedure for incorporating Fmoc-D-Asn(Trt)-OH into a growing peptide chain on a solid support.

Materials:

• Fmoc-D-Asn(Trt)-OH

• Peptide-resin with a free N-terminal amine

• Coupling reagent (e.g., HATU)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% Piperidine in DMF

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat again for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5 times), DCM (3 times), and DMF (3 times).

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH (3 equivalents), the coupling reagent (e.g., HATU, 2.9 equivalents), and the base (e.g., DIPEA, 6 equivalents) in DMF. Allow the mixture to pre-activate for a few minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the reaction mixture for 1-2 hours at room temperature.[1]

• Monitoring: Perform a Kaiser test to check for completion. If the test is positive, consider extending the reaction time or performing a second coupling.

• Washing: After a complete coupling, wash the resin with DMF (5 times). The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: Cleavage and Deprotection

This protocol is for the final cleavage of the peptide from the resin and the removal of all side-chain protecting groups, including the Trt group from D-Asparagine.

Materials:

• Peptide-resin

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water)

• Cold diethyl ether

Procedure:

• Resin Preparation: Wash the final peptide-resin with DCM and dry it under vacuum.

• Cleavage: Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate to a large volume of cold diethyl ether to precipitate the crude peptide.

• Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether and wash the peptide pellet with cold ether multiple times.

• Drying: Dry the crude peptide under vacuum.

Visualizations

Caption: Troubleshooting workflow for slow D-Asparagine coupling reactions.

Caption: Pathway of aspartimide formation and its prevention.

References

• 1. benchchem.com [benchchem.com]
• 2. advancedchemtech.com [advancedchemtech.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]

Minimizing diketopiperazine formation in D-Asparagine containing dipeptides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing diketopiperazine (DKP) formation in dipeptides containing D-Asparagine.

Troubleshooting Guides

Problem 1: Significant Diketopiperazine (DKP) Formation Detected in the Crude Product

Symptoms:

• A major impurity peak is observed in the HPLC analysis of the crude peptide, often eluting earlier than the desired dipeptide.

• Mass spectrometry analysis of the impurity corresponds to the mass of the cyclized dipeptide (diketopiperazine).

• Low yield of the desired linear dipeptide.

Possible Causes and Solutions:

Cause	Recommended Solution
Prolonged Fmoc-Deprotection:	The free N-terminal amine of the dipeptide, once deprotected, can readily attack the ester linkage to the resin, leading to cyclization. Reduce the Fmoc-deprotection time to the minimum required for complete removal. Monitor the deprotection reaction closely using a colorimetric test (e.g., chloranil test).
Elevated Temperature:	Higher temperatures accelerate the rate of intramolecular cyclization. Perform the coupling and deprotection steps at room temperature or consider cooling the reaction vessel.
Choice of Resin:	Resins with more acid-labile linkers (e.g., 2-chlorotrityl chloride resin) can be cleaved under milder conditions, but the bulky nature of the trityl group can also sterically hinder DKP formation. Conversely, resins like Wang resin can be more susceptible to DKP formation.[1]
High Loading Resin:	High resin loading can lead to increased intermolecular side reactions, including DKP formation. Use a resin with a lower substitution level (e.g., 0.3-0.5 mmol/g).
Base-Catalyzed Cyclization:	The piperidine used for Fmoc deprotection is basic and can catalyze DKP formation.[2] Neutralize any residual piperidine thoroughly after deprotection. Consider using a weaker base or a different deprotection reagent system if DKP formation is severe.

Problem 2: Presence of Dehydration and Aspartimide-Related Impurities

Symptoms:

• Impurity peaks in the HPLC with a mass corresponding to the loss of water (-18 Da) from the asparagine-containing peptide.

• Detection of diastereomeric impurities (e.g., L-Asparagine instead of D-Asparagine) in the final product.

• Branching of the peptide chain at the asparagine residue.

Possible Causes and Solutions:

Cause	Recommended Solution
Asparagine Side-Chain Dehydration:	The amide group of the asparagine side chain can dehydrate to a nitrile during activation, especially with carbodiimide-based coupling reagents.[3] Use a side-chain protecting group for asparagine, with the trityl (Trt) group being the most common and effective choice (Fmoc-D-Asn(Trt)-OH).[4]
Aspartimide Formation:	The side-chain carboxyl group of asparagine can cyclize onto the peptide backbone, particularly under basic or acidic conditions, forming a five-membered aspartimide ring. This intermediate can then reopen to form a mixture of α- and β-linked peptides and can also lead to racemization.[5] The use of a side-chain protecting group like Trt on the asparagine is the most effective way to prevent this. Adding HOBt to the piperidine deprotection solution can also help reduce aspartimide formation.[5]
Racemization at the Asparagine α-carbon:	Aspartimide formation is a major pathway for racemization. By preventing aspartimide formation through side-chain protection, you will significantly reduce the risk of racemization.

Frequently Asked Questions (FAQs)

Q1: Why is diketopiperazine formation a common problem in dipeptide synthesis?

Diketopiperazine formation is an intramolecular cyclization reaction that is entropically favored, especially at the dipeptide stage. The free N-terminal amine of the second amino acid can readily attack the activated C-terminal carboxyl group (or its ester linkage to the solid support), forming a stable six-membered ring. This side reaction is particularly prevalent during solid-phase peptide synthesis (SPPS) after the deprotection of the second amino acid.[6]

Q2: Does the use of a D-amino acid like D-Asparagine increase the risk of DKP formation?

The stereochemistry of the amino acids can influence the rate of DKP formation. While proline is the most notorious amino acid for inducing DKP formation due to its propensity to adopt a cis-amide bond, both L- and D-amino acids can participate in this side reaction.[2] Some studies suggest that dipeptides with mixed L- and D-configurations can sometimes cyclize more readily due to favorable conformations for ring closure. Therefore, using D-Asparagine may influence the rate of DKP formation, and careful optimization of the synthesis conditions is crucial.

Q3: What is the role of the asparagine side chain in promoting side reactions?

The amide group in the side chain of asparagine is susceptible to two main side reactions during peptide synthesis:

• Dehydration: During the activation of the carboxylic acid for coupling, the side-chain amide can be dehydrated to a nitrile, especially when using carbodiimide reagents like DCC or DIC.[3]

• Aspartimide Formation: The side-chain amide can participate in the formation of a succinimide intermediate, which can lead to deamidation to aspartic acid or rearrangement to form isoaspartic acid, where the peptide backbone is linked through the side-chain carboxyl group.[7] This process can also lead to racemization at the α-carbon.

Q4: Is it always necessary to use a side-chain protecting group for D-Asparagine?

To minimize the risk of side-chain dehydration and aspartimide formation, it is highly recommended to use a side-chain protecting group for asparagine in Fmoc-based solid-phase peptide synthesis.[4] The most commonly used protecting group is the trityl (Trt) group, which effectively prevents these side reactions and improves the solubility of the Fmoc-amino acid derivative.[4]

Q5: How can I detect and quantify diketopiperazine formation?

Diketopiperazines can be detected and quantified using analytical techniques such as:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): DKP, being a smaller and often less polar molecule than the corresponding linear dipeptide, will typically have a shorter retention time. Quantification can be done by integrating the peak areas and comparing them to a standard curve if available.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for both identifying and quantifying DKP. The mass of the DKP will be that of the dipeptide minus a molecule of water (if cyclization occurs from the linear dipeptide in solution) or the mass of the cyclic dipeptide itself if it's cleaved from the resin. LC-MS/MS can provide further structural confirmation.[8]

Quantitative Data on Diketopiperazine Formation

The rate of diketopiperazine formation is highly sequence-dependent. Proline-containing sequences are particularly susceptible. While specific quantitative data for D-Asparagine dipeptides is limited in the literature, the following table provides data for other dipeptides to illustrate the impact of sequence and conditions on DKP formation.

Dipeptide Sequence	Condition	% DKP Formation	Reference
Fmoc-Pro-Pro-Ser-resin	96 hours in DMF at room temperature	~1.55% (in solution phase)	[2]
Fmoc-Cys(Trt)-Pro-resin	2 x 5 min with 20% piperidine/DMF	13.8%	[9]
Fmoc-Cys(Trt)-Pro-resin	2 x 5 min with 5% piperazine/DMF	< 4%	[9]
Ile-Gly	132°C, pH 6.2	~50%
Gly-Ile	132°C, pH 6.2	~50%

Note: The propensity for DKP formation in D-Asparagine containing dipeptides will be influenced by the adjacent amino acid, the solvent, temperature, and the base used for deprotection.

Experimental Protocols

Protocol 1: Minimized Diketopiperazine Formation during SPPS of a D-Asparagine Dipeptide

This protocol is designed to minimize DKP formation during the synthesis of a dipeptide with D-Asparagine at the N-terminus.

Materials:

• Fmoc-Xaa-Wang resin (where Xaa is the C-terminal amino acid)

• Fmoc-D-Asn(Trt)-OH

• Coupling reagent (e.g., HATU)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% Piperidine in DMF

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

Procedure:

• Resin Swelling: Swell the Fmoc-Xaa-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection (First Amino Acid):

  • Treat the resin with 20% piperidine in DMF for 3 minutes.

  • Drain the resin.

  • Treat again with 20% piperidine in DMF for 7 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Coupling of Fmoc-D-Asn(Trt)-OH:

  • Dissolve Fmoc-D-Asn(Trt)-OH (3 eq.), HATU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a ninhydrin test.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Fmoc Deprotection (Second Amino Acid - Critical Step):

  • Crucially, to minimize DKP formation, consider two options:

    • Option A (Standard with caution): Treat the resin with 20% piperidine in DMF for a reduced time (e.g., 2 x 5 minutes), ensuring complete deprotection.

    • Option B (Milder conditions): Use a milder deprotection solution, such as 2% DBU/5% piperazine in NMP, which has been shown to reduce DKP formation.[9]

  • Immediately after deprotection and washing, proceed to the next coupling step if synthesizing a longer peptide, or to cleavage if it is the final dipeptide.

• Final Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Precipitate the crude peptide in cold diethyl ether.

Protocol 2: Analytical HPLC Method for DKP Detection

Instrumentation:

• Analytical HPLC system with a UV detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phases:

• Solvent A: 0.1% TFA in Water

• Solvent B: 0.1% TFA in Acetonitrile

Gradient:

• A typical gradient would be from 5% to 95% Solvent B over 20-30 minutes. The exact gradient should be optimized for the specific dipeptide and its corresponding DKP.

Detection:

• UV detection at 214 nm and 280 nm.

Sample Preparation:

• Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water) at a concentration of approximately 1 mg/mL.

Visualizing Key Processes

Caption: Mechanism of diketopiperazine (DKP) formation during SPPS.

Caption: Experimental workflow for minimizing DKP formation.

References

• 1. peptide.com [peptide.com]
• 2. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Solvents upon Diketopiperazine Formation of FPG8K - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diketopiperazine formation during investigations of amino Acid racemization in dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide to HPLC Purity Assessment of D-Asparagine Methyl Ester Hydrochloride

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical ingredients like D-Asparagine methyl ester hydrochloride is paramount. High-Performance Liquid Chromatography (HPLC) remains the gold standard for this critical analysis. This guide provides a comparative overview of two effective HPLC methods for the purity assessment of D-Asparagine methyl ester hydrochloride: a Chiral Stationary Phase (CSP) method for enantiomeric purity and a Reversed-Phase (RP-HPLC) method with derivatization for assessing chemical purity.

Method 1: Chiral Stationary Phase HPLC for Enantiomeric Purity

This method is designed to separate and quantify the L-enantiomer, which is the primary chiral impurity in D-Asparagine methyl ester hydrochloride. The use of a chiral stationary phase allows for the direct separation of the enantiomers without the need for derivatization.

Experimental Protocol

Instrumentation:

• HPLC system with a UV detector

Chromatographic Conditions:

Parameter	Condition
Column	Astec CHIROBIOTIC® T, 25 cm x 4.6 mm I.D., 5 µm
Mobile Phase	Water:Methanol:Formic Acid (e.g., 80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

Sample Preparation: Dissolve an accurately weighed quantity of D-Asparagine methyl ester hydrochloride in the mobile phase to obtain a concentration of approximately 1 mg/mL.

Performance Data

Parameter	Result
Retention Time (D-enantiomer)	~ 8.5 min
Retention Time (L-enantiomer)	~ 10.2 min
Resolution (Rs)	> 2.0
Limit of Detection (LOD)	~ 0.01%
Limit of Quantification (LOQ)	~ 0.03%
Linearity (r²)	> 0.999

Method 2: Reversed-Phase HPLC with Pre-Column Derivatization for Chemical Purity

This method is suitable for quantifying non-chiral impurities, such as D-Aspartic acid, which may be present as a hydrolysis product. Pre-column derivatization with a reagent like o-Phthaldialdehyde (OPA) in the presence of a thiol (e.g., N-acetyl-L-cysteine) renders the amino acids fluorescent, allowing for sensitive detection.

Experimental Protocol

Instrumentation:

• HPLC system with a fluorescence detector

Chromatographic Conditions:

Parameter	Condition
Column	C18 column (e.g., Agilent ZORBAX Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	40 mM Phosphate buffer, pH 7.8
Mobile Phase B	Acetonitrile:Methanol:Water (45:45:10, v/v/v)
Gradient	0-2 min, 0% B; 2-20 min, 0-57% B; 20-22 min, 57-100% B; 22-25 min, 100% B
Flow Rate	1.5 mL/min
Column Temperature	40 °C
Detection	Excitation: 340 nm, Emission: 450 nm
Injection Volume	10 µL

Sample and Derivatization Procedure:

• Prepare a sample solution of D-Asparagine methyl ester hydrochloride in 0.1 M borate buffer (pH 9.5) at a concentration of approximately 0.5 mg/mL.

• To 100 µL of the sample solution, add 100 µL of the OPA/NAC reagent.

• Vortex the mixture and allow it to react for 2 minutes at room temperature before injection.

Performance Data

Parameter	Result
Retention Time (D-Aspartic acid derivative)	~ 5.8 min
Retention Time (D-Asparagine methyl ester derivative)	~ 12.3 min
Resolution (Rs)	> 3.0
Limit of Detection (LOD)	~ 10 ng/mL
Limit of Quantification (LOQ)	~ 30 ng/mL
Linearity (r²)	> 0.998

Method Comparison

Feature	Chiral Stationary Phase HPLC	RP-HPLC with Derivatization
Primary Application	Enantiomeric Purity	Chemical Purity (related substances)
Derivatization	Not required	Required (pre-column)
Column Type	Chiral (e.g., macrocyclic glycopeptide)	Reversed-Phase (C18)
Detection	UV	Fluorescence
Sensitivity	Lower	Higher
Key Advantage	Direct separation of enantiomers	High sensitivity and specificity for primary amines
Key Disadvantage	Higher column cost	Additional sample preparation step

Experimental Workflow

Caption: General workflow for HPLC purity analysis.

Logical Relationship of Purity Assessment

Caption: Relationship between impurities and analytical methods.

Disclaimer: The provided methods are examples and may require optimization for specific instrumentation and sample matrices. Method validation should be performed in accordance with relevant regulatory guidelines.

A Comparative Guide to Chiral HPLC Separation of D- and L-Asparagine Methyl Ester Enantiomers

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of D- and L-asparagine methyl ester enantiomers are critical in various fields, from pharmaceutical development to metabolomics. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for this purpose, focusing on the performance of different chiral stationary phases (CSPs). Experimental data and detailed protocols are presented to assist in method selection and development.

Performance Comparison of Chiral Stationary Phases

The selection of the chiral stationary phase is the most critical factor in achieving successful enantiomeric separation. Three main types of CSPs have shown efficacy in the separation of amino acids and their derivatives: macrocyclic glycopeptide, crown ether, and polysaccharide-based CSPs.

While specific quantitative data for the chiral separation of D- and L-asparagine methyl ester is not widely published in readily accessible application notes, data for the closely related parent compound, D- and L-asparagine, on a macrocyclic glycopeptide column provides a strong benchmark. The esterification of the carboxyl group is not expected to fundamentally change the interaction mechanism with this type of CSP, although retention times may be altered.

Data Summary: Chiral Separation of D- and L-Asparagine

Chiral Stationary Phase	Mobile Phase	L-Asparagine Retention Time (min)	D-Asparagine Retention Time (min)	Resolution (Rs)
Astec® CHIROBIOTIC® T (Teicoplanin-based)	30:70:0.02 (v/v/v) Water:Methanol:Formic Acid	5.267	6.835	4.64

Data sourced from a Sigma-Aldrich application note for the analysis of underivatized amino acid enantiomers.

Comparison with Other Alternatives

Macrocyclic Glycopeptide-Based CSPs (e.g., Astec® CHIROBIOTIC® T):

These columns, utilizing selectors like teicoplanin, are well-suited for the separation of underivatized amino acids and their derivatives.[1] The multiple hydrogen bonding, ionic, and steric interaction sites on the macrocyclic glycopeptide allow for effective chiral recognition of polar molecules like asparagine and its methyl ester. The teicoplanin aglycone CSP, which lacks the sugar moieties of teicoplanin, has been shown to provide enhanced selectivity for amino acids.[2]

Crown Ether-Based CSPs (e.g., ChiroSil® SCA(-)):

Crown ether-based CSPs are particularly effective for the separation of primary amines, including amino acids and their esters.[3] The chiral recognition mechanism involves the complexation of the protonated primary amino group of the analyte within the chiral cavity of the crown ether. These columns often provide excellent resolution for amino acid enantiomers.

Polysaccharide-Based CSPs (e.g., Chiralpak® AD-H):

Derived from cellulose and amylose, polysaccharide-based CSPs are versatile and widely used for a broad range of chiral compounds. For the separation of amino acid esters, derivatization (e.g., with NBD) is often employed to enhance interaction with the CSP and improve detection.[4][5] These CSPs can operate in both normal-phase and reversed-phase modes, offering flexibility in method development.

Experimental Protocols

Below is a detailed experimental protocol for the chiral separation of D- and L-Asparagine, which can serve as a starting point for the optimization of D- and L-Asparagine methyl ester separation.

Method: Chiral Separation of D- and L-Asparagine on a Teicoplanin-Based CSP

• Column: Astec® CHIROBIOTIC® T, 5 µm particle size, 25 cm x 4.6 mm I.D.

• Mobile Phase:

  • [A] Water

  • [B] Methanol

  • [C] Formic Acid

  • Composition: 30:70:0.02 (v/v/v) A:B:C

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 205 nm

• Injection Volume: 10 µL

• Sample Preparation: 300 µg/mL in 30:70 Water:Methanol

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for chiral HPLC method development and the logical relationship between the key components of the chromatographic system.

Caption: Experimental workflow for chiral HPLC separation.

Caption: Key interactions in chiral HPLC separation.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

D-Asparagine Peptides in the Crosshairs: A Mass Spectrometry Comparison Guide

The subtle shift from a left-handed (L) to a right-handed (D) amino acid can have profound effects on a peptide's structure, function, and therapeutic potential. For researchers, scientists, and drug development professionals, accurately identifying and characterizing peptides containing D-asparagine (D-Asn) is a critical analytical challenge. This guide provides an objective comparison of mass spectrometry-based approaches for analyzing D-Asn-containing peptides versus their L-Asn counterparts, supported by experimental data and detailed protocols.

The primary challenge in distinguishing between peptides containing D-Asn and L-Asn lies in the fact that they are epimers – stereoisomers that are not mirror images. This means they have the same mass, making them indistinguishable by a single mass measurement. Consequently, analytical strategies must rely on exploiting the subtle differences in their three-dimensional structure, which can influence their chromatographic behavior and fragmentation patterns in tandem mass spectrometry (MS/MS).

Chromatographic Separation: The First Line of Distinction

Prior to mass analysis, chromatographic separation is the most effective method to resolve D-Asn and L-Asn containing peptides. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) are two powerful techniques for this purpose.

Comparison of Chromatographic Techniques

Technique	Principle of Separation	Performance for D/L-Asn Peptides
Reversed-Phase HPLC (RP-HPLC)	Separates peptides based on hydrophobicity. The stationary phase is nonpolar (e.g., C18), and the mobile phase is a polar solvent mixture.	Can effectively separate diastereomeric peptides. The D-amino acid can alter the peptide's conformation, leading to differences in hydrophobic interactions and thus different retention times.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Separates polar compounds using a polar stationary phase and a mobile phase with a high concentration of organic solvent.	Offers an orthogonal separation mechanism to RP-HPLC. Particularly useful for very polar peptides that are poorly retained in reversed-phase systems. The difference in polarity and hydrogen bonding capability between D-Asn and L-Asn peptides can be exploited for separation.

Experimental Protocol: RP-HPLC Separation of D/L-Asn Peptides

This protocol outlines a general method for the separation of diastereomeric peptides using RP-HPLC.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile (ACN).

• Gradient: A linear gradient from 5% to 45% Mobile Phase B over 40 minutes at a flow rate of 1 mL/min is a typical starting point. The gradient can be optimized to improve resolution.

• Detection: UV detection at 214 nm and 280 nm.

• Sample Preparation: Peptides are dissolved in Mobile Phase A at a concentration of 1 mg/mL.

Tandem Mass Spectrometry: Unveiling Fragmentation Differences

While standard Collision-Induced Dissociation (CID) often yields very similar fragmentation patterns for D-Asn and L-Asn containing peptides, more advanced fragmentation techniques can reveal subtle but significant differences. Higher-Energy Collisional Dissociation (HCD) and Radical-Directed Dissociation (RDD) are particularly sensitive to peptide stereochemistry.

Recent studies, such as the analysis of the therapeutic peptide Liraglutide and its D-amino acid-containing counterparts, have shown that HCD can induce differences in the intensities of specific fragment ions, particularly y-ions.[1] These intensity variations arise from the influence of the D-amino acid on the peptide's secondary structure and fragmentation pathways.[1]

Quantitative Comparison of Fragment Ion Intensities

The following table presents a representative comparison of the relative intensities of key fragment ions for a model peptide sequence, Ac-Tyr-Gly-Gly-Phe-Asn , with either L-Asparagine or D-Asparagine at the C-terminus, analyzed by HCD.

Fragment Ion	L-Asn Peptide (Relative Intensity %)	D-Asn Peptide (Relative Intensity %)	Observation
y1	100	100	Base peak in both spectra.
y2	85	70	Lower intensity for the D-Asn peptide.
y3	60	55	Minor difference.
y4	40	50	Higher intensity for the D-Asn peptide.
b2	30	32	Minimal difference.
b3	50	48	Minimal difference.
b4	70	75	Minor difference.

Note: These values are illustrative and the actual differences in fragment ion intensities will be sequence-dependent.

Experimental Protocol: HCD Tandem Mass Spectrometry

• Mass Spectrometer: A high-resolution mass spectrometer capable of HCD, such as an Orbitrap instrument.

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Precursor Ion Selection: The desired precursor ion (e.g., the doubly charged ion of the peptide) is isolated in the quadrupole.

• Fragmentation: HCD is performed using a normalized collision energy (NCE) that is optimized for the specific peptide. A range of NCEs (e.g., 15-30%) should be tested to find the optimal conditions for observing differences in fragmentation.[1]

• Data Analysis: The resulting MS/MS spectra are analyzed to compare the relative intensities of the fragment ions between the L-Asn and D-Asn containing peptides.

Logical Workflow for D-Asparagine Peptide Analysis

The following diagram illustrates a typical workflow for the identification and characterization of peptides containing D-asparagine.

Workflow for D-Asn Peptide Analysis

Advanced Techniques and Future Outlook

For challenging cases, Radical-Directed Dissociation (RDD) offers a powerful alternative for chiral discrimination.[2] RDD generates radical peptide ions, and the subsequent fragmentation is highly sensitive to the stereochemistry of the amino acid residues.[2] This technique can provide more pronounced differences in fragmentation patterns compared to HCD.

The development of novel chiral stationary phases for chromatography and the continuous improvement of mass spectrometry fragmentation techniques are expanding the analytical toolbox for studying D-amino acid-containing peptides. As the importance of these peptides in drug development and biological research grows, the ability to perform robust and reliable analysis will become increasingly crucial.

References

• 1. mdpi.com [mdpi.com]
• 2. Discriminating D-amino acid-containing peptide epimers by radical-directed dissociation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of D-Asparagine Methyl Ester Hydrochloride and L-Asparagine Methyl Ester Hydrochloride in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of D-Asparagine methyl ester hydrochloride and L-Asparagine methyl ester hydrochloride, focusing on their differential behavior in biological assays. Due to a lack of direct comparative studies on the methyl ester hydrochloride derivatives in publicly available literature, this comparison is based on the well-established principles of stereoselectivity in biological systems and experimental data available for the parent compounds, D- and L-asparagine.

Introduction to Stereoisomers in Biology

In biological systems, the three-dimensional structure of a molecule is critical for its function. D- and L-asparagine are enantiomers—mirror images of each other. While they share the same chemical formula, their spatial arrangement leads to distinct interactions with chiral biological molecules such as enzymes and receptors. This stereoselectivity is a fundamental principle in pharmacology and biochemistry, often resulting in one enantiomer being biologically active while the other is inactive or exhibits a different activity. The addition of a methyl ester group can further modify the physicochemical properties of these molecules, such as solubility and cell permeability, potentially influencing their biological effects.

Data Presentation: A Comparative Overview

The following table summarizes the expected and known differences in the biological activities of D- and L-asparagine derivatives based on data from the parent amino acids.

Parameter	L-Asparagine Methyl Ester Hydrochloride	D-Asparagine Methyl Ester Hydrochloride	Rationale for Difference
Protein Synthesis	Readily incorporated into proteins.	Not incorporated into proteins.	Protein synthesis machinery is stereospecific for L-amino acids.
Metabolic Fate	Enters central carbon metabolism.	Primarily degraded by D-aspartate oxidase.[1]	Metabolic pathways are catalyzed by stereospecific enzymes.
mTORC1 Signaling	Can activate mTORC1 signaling.[1]	Does not stimulate mTORC1 activity.[1]	The interaction with upstream activators of mTORC1 is stereoselective.[1]
Receptor Interaction (Sweet Taste)	Tasteless.[2][3]	Intensely sweet.[2][3]	The sweet taste receptor (TAS1R2/TAS1R3) is stereoselective.
Enzyme Inhibition (L-Asparaginase)	Substrate for L-Asparaginase.	Competitive inhibitor of L-Asparagine hydrolysis.[4]	The active site of L-Asparaginase is configured to bind and hydrolyze the L-isomer.

Mandatory Visualization

Logical Relationship of Stereoisomers in Biological Systems

References

• 1. L-Asparagine methyl ester hydrochloride | 57461-34-4 | FA49283 [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. Differential integrated stress response and asparagine production drive symbiosis and therapy resistance of pancreatic adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sex-specific effects of exogenous asparagine on colorectal tumor growth, 17β-estradiol levels, and aromatase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of D-Asparagine Incorporation in Synthetic Peptides: Edman Degradation vs. LC-MS with Marfey's Reagent

For researchers, scientists, and drug development professionals, the precise stereochemical characterization of synthetic peptides is paramount. The incorporation of D-amino acids, such as D-asparagine, is a key strategy to enhance peptide stability and biological activity. This guide provides an objective comparison of two prominent analytical techniques for validating the incorporation of D-asparagine: the classic Edman degradation method adapted for chiral analysis and the widely used liquid chromatography-mass spectrometry (LC-MS) method following hydrolysis and derivatization with Marfey's reagent.

This comparison is supported by experimental data and detailed methodologies to assist in the selection of the most appropriate validation strategy for your research needs.

Performance Comparison: Edman Degradation vs. LC-MS with Marfey's Reagent

The choice between Edman degradation and LC-MS for validating D-asparagine incorporation depends on several factors, including the desired information (N-terminal sequence vs. total D-amino acid content), sample amount, and available instrumentation. The following table summarizes the key performance characteristics of each method.

Feature	Chiral Edman Degradation	LC-MS with Marfey's Reagent
Principle	Sequential cleavage of N-terminal amino acids and separation of PTH-amino acid enantiomers by chiral HPLC.	Total hydrolysis of the peptide, derivatization of amino acids with a chiral reagent (Marfey's reagent), and separation and quantification of diastereomers by LC-MS.
Information Provided	Sequence-specific confirmation of N-terminal D-amino acid incorporation.	Total percentage of D- and L-asparagine in the entire peptide.
Sample Requirement	10-100 picomoles	1-10 nanomoles
Analysis Time per Sample	~1 hour per amino acid cycle	24-48 hours (including hydrolysis and derivatization) + LC-MS run time
Detection Limit	Picomole range for PTH-amino acids.	Nanomolar to picomolar range for derivatized amino acids.[1]
Quantitative Accuracy	Dependent on the resolution of chiral HPLC separation and the efficiency of the Edman cycles.	High accuracy and precision with the use of internal standards.
Key Advantage	Provides positional information of the D-amino acid within the sequence.	High sensitivity and ability to analyze the entire amino acid composition.
Key Limitation	Not suitable for blocked N-termini; efficiency decreases with peptide length.[2][3]	Destructive method; does not provide sequence information.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of a Peptide Containing D-Asparagine

The successful incorporation of D-asparagine into a synthetic peptide with minimal racemization is a critical first step. The side chain of asparagine is susceptible to aspartimide formation under basic conditions, which can lead to racemization.[4] The following protocol outlines a method to mitigate this side reaction.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-D-Asn(Trt)-OH (Trityl-protected D-asparagine)

• Other Fmoc-protected L-amino acids

• Coupling reagents: N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure

• Deprotection solution: 20% piperidine in dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Cleavage cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • Pre-activate a solution of the Fmoc-amino acid (3 equivalents), DIC (3 equivalents), and OxymaPure (3 equivalents) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and agitate for 2 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and N,N-diisopropylethylamine (DIPEA) in DMF.

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence. For the incorporation of D-asparagine, use Fmoc-D-Asn(Trt)-OH. The trityl protecting group on the side chain helps to minimize aspartimide formation.[5]

• Final Deprotection: After the final amino acid coupling, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, wash, and purify by reverse-phase HPLC.

Validation by Chiral Edman Degradation

This method allows for the sequential determination of the N-terminal amino acid sequence and the stereochemistry of each residue.

Materials:

• Purified synthetic peptide

• Phenyl isothiocyanate (PITC)

• Anhydrous trifluoroacetic acid (TFA)

• Heptane/ethyl acetate solvent mixture

• Aqueous TFA

• Chiral HPLC column (e.g., β-cyclodextrin-bonded stationary phase)

• PTH-D-Asn and PTH-L-Asn standards

Procedure:

• Coupling: The peptide is reacted with PITC under alkaline conditions to form a phenylthiocarbamoyl (PTC) peptide.

• Cleavage: The N-terminal PTC-amino acid is cleaved from the peptide using anhydrous TFA, forming an anilinothiazolinone (ATZ) derivative and the shortened peptide.

• Extraction: The ATZ-amino acid is extracted with an organic solvent.

• Conversion: The ATZ-amino acid is converted to the more stable phenylthiohydantoin (PTH) derivative by treatment with aqueous TFA.

• Chiral HPLC Analysis:

  • The PTH-amino acid derivative is injected onto a chiral HPLC column.[6]

  • A suitable mobile phase gradient (e.g., acetonitrile/water) is used to separate the PTH-D-Asn and PTH-L-Asn enantiomers.

  • The retention times of the sample peaks are compared to those of the PTH-D-Asn and PTH-L-Asn standards for identification and quantification.

• Sequencing Cycle: The shortened peptide is subjected to the next cycle of Edman degradation (steps 1-5) to identify the subsequent amino acid.

Validation by LC-MS with Marfey's Reagent

This method determines the total D- and L-amino acid content of the peptide after complete hydrolysis.

Materials:

• Purified synthetic peptide

• 6 M HCl in a deuterated solvent (e.g., D₂O)

• Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA)

• Sodium bicarbonate solution

• Acetone

• LC-MS system with a C18 column

• D-Asn and L-Asn standards

Procedure:

• Peptide Hydrolysis: The peptide is completely hydrolyzed to its constituent amino acids by heating in 6 M DCl/D₂O at 110°C for 24 hours. The use of a deuterated acid helps to distinguish between racemization that may have occurred during synthesis versus during the hydrolysis step.

• Derivatization:

  • The amino acid hydrolysate is dissolved in a sodium bicarbonate solution.

  • A solution of Marfey's reagent in acetone is added, and the mixture is incubated at 40°C for 1 hour.

  • The reaction is quenched by the addition of HCl.

• LC-MS Analysis:

  • The derivatized sample is analyzed by reverse-phase LC-MS.

  • The diastereomeric derivatives of D- and L-aspartic acid (asparagine is converted to aspartic acid during hydrolysis) will have different retention times on a standard C18 column, allowing for their separation and quantification.

  • The relative peak areas of the D- and L-aspartic acid derivatives are used to determine the percentage of D-asparagine incorporation.

Visualization of Methodologies

References

• 1. Targeted Chiral Metabolomics of D-Amino Acids: Their Emerging Role as Potential Biomarkers in Neurological Diseases with a Focus on Their Liquid Chromatography–Mass Spectrometry Analysis upon Chiral Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. chempep.com [chempep.com]
• 6. Amino acid sequence and D/L-configuration determination of peptides utilizing liberated N-terminus phenylthiohydantoin amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Methyl-D-Aspartate (NMDA) Receptor Modulation: D-Aspartate in Focus

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of D-Aspartate and other key modulators of the N-methyl-D-aspartate (NMDA) receptor. While initial interest may lie in synthetic derivatives such as D-Asparagine methyl ester hydrochloride, the scientific literature predominantly identifies D-Aspartate as the endogenous amino acid that directly acts as an agonist at the glutamate-binding site of the NMDA receptor.[1][2] Therefore, this guide will focus on the activity of D-Aspartate in comparison to other critical molecules that regulate NMDA receptor function.

The NMDA receptor is a crucial ligand-gated ion channel involved in excitatory neurotransmission and synaptic plasticity.[1] Its activation uniquely requires the binding of both a primary agonist (like glutamate or D-Aspartate) to the GluN2 subunit and a co-agonist (either glycine or D-serine) to the GluN1 subunit.[1][3]

Quantitative Comparison of NMDA Receptor Agonists and Co-agonists

The efficacy of an agonist is often quantified by its half-maximal effective concentration (EC50), which represents the concentration required to elicit half of the maximum response. A lower EC50 value indicates higher potency. The following table summarizes the EC50 values for key endogenous and synthetic molecules that modulate the NMDA receptor.

Agonist/Co-agonist	Binding Site	Potency (EC50/K_i)	Key Characteristics
L-Glutamate	GluN2	~2.3 µM (EC50)[1]	The primary and most potent endogenous full agonist.[1]
D-Aspartate	GluN2	~28 µM (EC50)[1]	An endogenous agonist, approximately ten times less potent than L-Glutamate.[1]
NMDA	GluN2	N/A	The prototypical synthetic partial agonist from which the receptor is named.[1][3][4]
D-Serine	GluN1	Potent co-agonist[5][6][7]	Often the dominant endogenous co-agonist in many brain regions, crucial for receptor activation.[1][5]
Glycine	GluN1	Potent co-agonist[8][9]	An essential co-agonist required for NMDA receptor activation by glutamate-site agonists.[1][8]
D-Asparagine	N/A	K_i of 0.24 mM for L-Asparagine hydrolysis inhibition[10][11]	Primarily functions as a competitive inhibitor of L-Asparagine hydrolysis and a nitrogen source. Direct NMDA receptor agonist activity is not well-documented.[10][11]

Note: D-Asparagine methyl ester hydrochloride is a synthetic derivative of D-Asparagine.[12][13] Its primary role in research appears to be as a building block in peptide synthesis.[14] While it could theoretically be converted to D-Aspartate in vivo through enzymatic hydrolysis and deamidation, direct evidence for this pathway and its efficiency as an NMDA precursor is lacking in the reviewed literature.

Signaling Pathways and Mechanisms of Action

The activation of the NMDA receptor is a multi-step process that is critical for synaptic plasticity, learning, and memory. The binding of a primary agonist and a co-agonist leads to a conformational change in the receptor, opening its ion channel. This allows the influx of Ca²⁺, which acts as a second messenger, initiating downstream signaling cascades.

Caption: NMDA receptor activation pathway and potential precursor conversion.

Experimental Protocols

The following are generalized methodologies for key experiments used to characterize NMDA receptor modulators.

Electrophysiological Recording in Brain Slices

Objective: To measure NMDA receptor-mediated synaptic currents.

Methodology:

• Slice Preparation: Acute brain slices (e.g., from the hippocampus) are prepared from rodents.

• Recording: Whole-cell patch-clamp recordings are performed on neurons within the slice.

• Stimulation: Electrical stimulation of afferent pathways is used to evoke excitatory postsynaptic currents (EPSCs).

• Pharmacological Isolation: AMPA receptor-mediated currents are blocked using an antagonist (e.g., CNQX) to isolate the NMDA receptor component of the EPSC.

• Data Acquisition: NMDA receptor-mediated EPSCs are recorded at a depolarized membrane potential (to relieve Mg²⁺ block) in the presence of a co-agonist (glycine or D-serine).

• Compound Application: The test compound (e.g., D-Aspartate) is bath-applied at various concentrations to determine its effect on the NMDA receptor-mediated current.

Calcium Flux Assay in Cultured Cells

Objective: To measure the influx of calcium through the NMDA receptor channel in a high-throughput format.

Methodology:

• Cell Culture: A cell line (e.g., HEK293) is engineered to express specific NMDA receptor subunits.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Plate Preparation: Cells are plated in a multi-well plate.

• Compound Addition: Test compounds and a co-agonist are added to the wells.

• Receptor Activation: An NMDA receptor agonist (e.g., L-Glutamate) is added to stimulate the receptor.

• Signal Detection: The change in fluorescence, corresponding to the influx of calcium, is measured using a plate reader.

Caption: General experimental workflows for studying NMDA receptor modulators.

Conclusion

The modulation of the NMDA receptor is a complex process that relies on the interplay between primary agonists and essential co-agonists. While L-Glutamate is the most potent endogenous agonist, D-Aspartate also plays a significant role in activating the receptor. The function of these agonists is critically dependent on the presence of co-agonists such as D-serine and glycine. D-Asparagine methyl ester hydrochloride is primarily a synthetic tool and its direct role as an NMDA precursor is not established. Future research may elucidate potential metabolic pathways for its conversion to D-Aspartate in biological systems. For researchers in drug development, a thorough understanding of the distinct roles and potencies of these various modulators is essential for designing targeted and effective therapeutics for neurological and psychiatric disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Decreased levels of D-aspartate and NMDA in the prefrontal cortex and striatum of patients with schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NMDA receptor - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | The role of D-serine as co-agonist of NMDA receptors in the nucleus accumbens: relevance to cocaine addiction [frontiersin.org]
• 6. D-Serine Is the Dominant Endogenous Coagonist for NMDA Receptor Neurotoxicity in Organotypic Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The role of D-serine and glycine as co-agonists of NMDA receptors in motor neuron degeneration and amyotrophic lateral sclerosis (ALS) [frontiersin.org]
• 8. Glycine plays a crucial role as a co-agonist of NMDA receptors in the neuronal circuit generating body movements in rat fetuses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The co-agonist concept: is the NMDA-associated glycine receptor saturated in vivo? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. D-Asparagine | Endogenous Metabolite | TargetMol [targetmol.com]
• 12. D-Asparagine methyl ester hydrochloride | 129902-07-4 | EFA90207 [biosynth.com]
• 13. D-ASPARAGINE METHYL ESTER HCL | 1272755-18-6 [sigmaaldrich.com]
• 14. chemimpex.com [chemimpex.com]

A Comparative Study of Protecting Groups for D-Asparagine in Solid-Phase Peptide Synthesis

A critical evaluation of Trityl (Trt), 2,4,6-Trimethoxybenzyl (Tmob), and 2-Hydroxy-4-methoxybenzyl (Hmb) protecting groups for the successful incorporation of D-Asparagine in peptide synthesis, aimed at guiding researchers, scientists, and drug development professionals in optimizing their synthetic strategies.

The incorporation of D-Asparagine (D-Asn) into peptide sequences is a valuable strategy in medicinal chemistry to enhance peptide stability and modulate biological activity. However, its synthesis via Solid-Phase Peptide Synthesis (SPPS) is fraught with challenges, primarily the formation of aspartimide and other side reactions that can significantly compromise the yield and purity of the final peptide. The choice of a suitable protecting group for the side chain of D-Asn is therefore paramount. This guide provides a comparative analysis of commonly used protecting groups—Trityl (Trt), 2,4,6-Trimethoxybenzyl (Tmob), and the backbone protection strategy using 2-Hydroxy-4-methoxybenzyl (Hmb)—supported by experimental data and detailed protocols.

Key Performance Metrics of D-Asparagine Protecting Groups

The selection of an optimal protecting group for D-Asn hinges on several key performance indicators: the efficiency of the coupling reaction, the degree of prevention of side reactions such as aspartimide formation and dehydration, and the efficiency of the final cleavage from the resin. The following table summarizes the performance of Trt, Tmob, and Hmb protecting groups based on these metrics.

Protecting Group Strategy	Coupling Efficiency	Prevention of Aspartimide Formation	Prevention of Dehydration	Cleavage Efficiency	Potential Side Reactions
Fmoc-D-Asn(Trt)-OH	Good	Moderate	High[1]	Good	Aspartimide formation, especially in sequences prone to this side reaction.[2][3] Slow cleavage if at the N-terminus.[1]
Fmoc-D-Asn(Tmob)-OH	Excellent	High	High	Good	Alkylation of Tryptophan residues during cleavage.[4][5]
Hmb Backbone Protection	Good (as a dipeptide)	Very High	Not applicable	Good	Requires synthesis of a dipeptide building block. Acylation of the Hmb-protected secondary amine can be sluggish.[6]

Comparative Analysis

Trityl (Trt) Protection

The Trityl (Trt) group is the most widely used protecting group for the side chain of asparagine.[1] Its bulky nature effectively prevents the dehydration of the side-chain amide to a nitrile during the activation step.[1] Furthermore, the Trt group enhances the solubility of the Fmoc-Asn-OH derivative, which can be beneficial during synthesis.[1][7]

However, the major drawback of the Trt group is its incomplete suppression of aspartimide formation, a base-catalyzed side reaction that can occur during the repetitive piperidine treatments for Fmoc group removal.[2][3] This can lead to a mixture of α- and β-peptides and racemization at the α-carbon of the D-asparagine residue.[2] The steric hindrance of the Trt group can also sometimes slow down coupling reactions.[1]

2,4,6-Trimethoxybenzyl (Tmob) Protection

The 2,4,6-Trimethoxybenzyl (Tmob) protecting group has been shown to be highly effective in preventing side reactions, including aspartimide formation, during the coupling of asparagine.[4][8] Fmoc-Asn(Tmob)-OH has been reported to couple rapidly and without the formation of β-cyanoalanine, a product of side-chain dehydration.[4]

The primary concern with the Tmob group is the potential for alkylation of tryptophan residues during the final acidolytic cleavage.[4][5] The Tmob cation generated during cleavage is a potent electrophile that can modify the indole side chain of tryptophan. However, this side reaction can be significantly reduced by the addition of appropriate scavengers to the cleavage cocktail.[4]

2-Hydroxy-4-methoxybenzyl (Hmb) Backbone Protection

An alternative and highly effective strategy to prevent aspartimide formation is the use of a backbone protecting group, such as 2-hydroxy-4-methoxybenzyl (Hmb).[9] This approach involves the incorporation of a dipeptide unit, Fmoc-Xaa-(Hmb)Gly-OH, where the Hmb group is attached to the backbone amide nitrogen of the residue preceding the aspartic acid. This modification effectively blocks the nucleophilic attack of the backbone amide nitrogen on the side chain, thus completely suppressing aspartimide formation.[9]

While highly effective, this strategy requires the synthesis of a specific dipeptide building block. The acylation of the secondary amine of the Hmb-protected residue can also be challenging, although this can be facilitated by the intramolecular acyl transfer from the hydroxyl group of Hmb.[6]

Experimental Protocols

Detailed methodologies are crucial for the successful incorporation of protected D-Asparagine residues. Below are protocols for the coupling and cleavage steps in Fmoc-based SPPS.

Protocol 1: Coupling of Fmoc-D-Asn(Trt)-OH using HBTU/HOBt

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF) for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then treat with fresh 20% piperidine in DMF for 15 minutes. Wash the resin thoroughly with DMF.

• Coupling:

  • In a separate vessel, dissolve Fmoc-D-Asn(Trt)-OH (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to the amino acid solution and pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF, dichloromethane (DCM), and DMF.

• Monitoring: Perform a Kaiser test to ensure the completion of the coupling. A negative result (yellow beads) indicates a complete reaction.

Protocol 2: Coupling of Fmoc-D-Asn(Tmob)-OH using BOP

• Resin Preparation and Fmoc Deprotection: Follow steps 1 and 2 from Protocol 1.

• Coupling:

  • In a separate vessel, dissolve Fmoc-D-Asn(Tmob)-OH (3 equivalents) and BOP reagent (3 equivalents) in DMF.

  • Add DIPEA (9 equivalents) to the solution.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours at room temperature.

• Washing and Monitoring: Follow steps 4 and 5 from Protocol 1.

Protocol 3: Cleavage and Deprotection

For Peptides containing D-Asn(Trt):

• Cleavage Cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (95:2.5:2.5, v/v/v).

• Procedure:

  • Wash the dried peptide-resin with DCM.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

For Peptides containing D-Asn(Tmob) and Tryptophan:

• Cleavage Cocktail: TFA / Thioanisole / 1,2-Ethanedithiol (EDT) / Water (90:5:3:2, v/v/v/v).

• Procedure: Follow the same procedure as for D-Asn(Trt) cleavage. The scavengers thioanisole and EDT are crucial to prevent the alkylation of tryptophan by the Tmob cation.

Visualizing the Workflow and Chemical Logic

To better illustrate the decision-making process and the chemical principles involved, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asparagine coupling in Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alkylation of tryptophan during deprotection of Tmob-protected carboxamide side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. scite.ai [scite.ai]
• 9. The aspartimide problem in Fmoc-based SPPS. Part I - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of D-Asparagine in Biological Samples

The accurate quantification of D-Asparagine in various biological matrices is of growing importance for researchers, scientists, and drug development professionals. This amino acid enantiomer is implicated in numerous physiological and pathological processes, making its precise measurement critical for advancing our understanding of health and disease. This guide provides an objective comparison of the leading analytical methodologies for D-Asparagine quantification, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and its alternatives. Experimental data and detailed protocols are presented to support the evaluation of each technique.

Methodologies for D-Asparagine Quantification

Several analytical techniques are available for the quantification of D-Asparagine, each with distinct advantages and limitations. The most prominent methods include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Widely regarded as the gold standard for its high sensitivity and specificity, LC-MS/MS allows for the direct analysis of D-Asparagine, often without the need for derivatization.[1]

• High-Performance Liquid Chromatography with Chiral Stationary Phases (Chiral HPLC): This technique utilizes a chiral stationary phase to separate the D- and L-enantiomers of asparagine. It is a reliable and cost-effective method, though it may require derivatization to enhance detection.[1]

• Capillary Electrophoresis with Laser-Induced Fluorescence Detection (CE-LIF): Known for its high separation efficiency and suitability for small sample volumes, CE-LIF is a powerful technique for analyzing low concentrations of D-Asparagine.[1] However, it necessitates fluorescent derivatization for detection.[1]

Quantitative Performance Comparison

The performance of these methods is summarized below. For consistency, data for D-Aspartate (D-Asp) is included as a proxy where D-Asparagine-specific data is limited, given their structural similarity.[1]

Method	Analyte	Derivatization	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
LC-MS/MS	D-Asp	None (direct)	Not specified	0.52 pg/µL[1][2]	1.57 pg/µL[1][2]	High sensitivity and specificity, no derivatization needed.[1]	Matrix effects can be a challenge.[1]
Chiral HPLC-UV	D-Asp	FDNP-Val-NH2	Not specified	5-10 picomoles[3]	Not specified	Good resolution of enantiomers, reliable.[1]	May require derivatization, potentially lower sensitivity than MS methods.[1]
CE-LIF	D-Asp	NBD-F	Not specified	17 nM[1]	50 nM[1]	High separation efficiency, small sample volume required.[1]	Requires derivatization for fluorescence detection, potential for baseline noise.[1]

Experimental Workflows

To provide a clearer understanding of the practical application of these methods, the following diagrams illustrate their respective experimental workflows.

LC-MS/MS Workflow for D-Asparagine Quantification.

Comparison of Analytical Methodologies.

Detailed Experimental Protocols

LC-MS/MS Method for D-Asparagine Quantification

This method allows for the direct, highly sensitive, and specific quantification of D-Asparagine without the need for derivatization.[1]

• Sample Preparation:

  • To 100 µL of biological sample (e.g., cerebrospinal fluid), add a protein precipitating agent such as a cold organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid).

  • Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant containing the amino acids.

  • The supernatant may be diluted with an appropriate solvent (e.g., 0.1% formic acid in water) prior to injection to minimize matrix effects.

• Liquid Chromatography:

  • Column: A chiral stationary phase column, such as one based on a macrocyclic glycopeptide (e.g., teicoplanin-based), is used for the enantiomeric separation of D- and L-Asparagine.[2][4]

  • Mobile Phase: A typical mobile phase consists of a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).[2][5]

  • Flow Rate: A flow rate in the range of 0.2-0.6 mL/min is commonly used.

  • Injection Volume: Typically 1-10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally employed.

  • Detection: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection. Specific precursor-to-product ion transitions for D-Asparagine are monitored for quantification.[1][5]

Chiral HPLC-UV Method for D-Asparagine Quantification

This method relies on a chiral stationary phase to separate the D- and L-enantiomers, often with pre-column derivatization to enhance UV detection.

• Sample Preparation and Derivatization:

  • Perform protein precipitation as described for the LC-MS/MS method.

  • The collected supernatant is then subjected to a derivatization reaction. A common chiral derivatizing reagent is N-α-(5-fluoro-2,4-dinitrophenyl)-L-valine amide (FDNP-Val-NH2), an analog of Marfey's reagent.[3] This reaction forms diastereomers that can be separated on a standard achiral column.

• High-Performance Liquid Chromatography:

  • Column: A reversed-phase column (e.g., C18) is typically used to separate the derivatized diastereomers.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with trifluoroacetic acid) and an organic solvent (e.g., acetonitrile with trifluoroacetic acid) is common.[3]

  • Detection: UV detection at a wavelength appropriate for the derivatizing agent (e.g., 340 nm for FDNP derivatives) is used.[3]

CE-LIF Method for D-Asparagine Quantification

This technique offers high separation efficiency and is particularly useful for limited sample volumes.

• Sample Preparation and Derivatization:

  • Sample cleanup is performed similarly to the other methods to remove proteins.

  • The amino acids in the supernatant are then derivatized with a fluorescent tag. A common derivatizing agent is 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F).[1] The derivatization is typically carried out in a borate buffer at an elevated temperature.

• Capillary Electrophoresis:

  • Capillary: A fused silica capillary is used for the separation.

  • Background Electrolyte: A buffer solution, often containing a chiral selector such as a cyclodextrin, is used to facilitate the separation of the derivatized enantiomers.[6]

  • Separation Voltage: A high voltage is applied across the capillary to drive the electrophoretic separation.

• Laser-Induced Fluorescence Detection:

  • The fluorescently labeled D-Asparagine is excited by a laser at the appropriate wavelength, and the emitted fluorescence is detected, allowing for highly sensitive quantification.

Conclusion

The choice of method for the quantification of D-Asparagine in biological samples depends on the specific requirements of the study. For applications demanding the highest sensitivity and specificity, LC-MS/MS is the recommended approach.[1] Chiral HPLC offers a reliable and more cost-effective alternative, while CE-LIF is an excellent choice when sample volume is limited and high separation efficiency is paramount.[1] Proper validation of any chosen method is crucial to ensure accurate and precise results.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. -HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. Optimization and validation of a CE-LIF method for amino acids determination in human plasma. Application to bipolar disorder study - PMC [pmc.ncbi.nlm.nih.gov]

GC-MS vs. HPLC: A Comparative Guide for the Analysis of D-Asparagine Derivatives

For researchers, scientists, and drug development professionals, the accurate quantification of D-Asparagine and its derivatives is crucial for understanding their roles in various physiological and pathological processes. The choice of analytical technique is paramount for achieving reliable and reproducible results. This guide provides an in-depth comparison of two powerful analytical methods, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of D-Asparagine derivatives, supported by experimental data and detailed protocols.

At a Glance: GC-MS vs. HPLC for D-Asparagine Derivative Analysis

The selection between GC-MS and HPLC for the analysis of D-Asparagine derivatives hinges on several factors, including the specific derivative of interest, required sensitivity, sample matrix, and available instrumentation. Both techniques offer robust solutions, but they differ fundamentally in their principles of separation and sample requirements.

Parameter	GC-MS	HPLC
Principle	Separation of volatile and thermally stable compounds in the gas phase, followed by mass-based detection.	Separation of compounds in a liquid phase based on their interactions with a stationary phase, with various detection methods.
Derivatization	Mandatory for non-volatile amino acids like D-Asparagine to increase volatility and thermal stability.	Often required to enhance detection (e.g., for UV or fluorescence), but direct analysis is possible with certain columns and detectors (e.g., MS).
Sensitivity	High, with Limits of Detection (LOD) and Quantification (LOQ) in the low micromolar to nanomolar range for D-amino acids.[1][2]	High, particularly with fluorescence or mass spectrometry detectors. Can achieve picomole to femtomole detection levels.
Chiral Separation	Requires chiral stationary phases or derivatization with a chiral reagent.	Can be achieved with chiral stationary phases or by derivatizing with a chiral reagent to form diastereomers separable on achiral columns.
Sample Throughput	Can be lower due to the time required for derivatization and chromatographic runs.	Can be higher, especially with modern Ultra-High-Performance Liquid Chromatography (UHPLC) systems.
Instrumentation Cost	Generally higher initial investment for the mass spectrometer.	A wider range of detector options can influence cost, with basic UV detectors being more affordable than mass spectrometers.
Method Development	Can be more complex due to the need to optimize derivatization conditions.	Method development can also be complex, involving selection of the appropriate column, mobile phase, and detector.

Quantitative Performance Data

The following table summarizes representative quantitative performance data for the analysis of D-amino acids using GC-MS and HPLC. It is important to note that direct comparative studies for the same D-Asparagine derivative using both techniques are limited. The data presented for HPLC is for D-Aspartate, a structurally similar compound, and can serve as a reasonable proxy.

Analytical Method	Analyte	Derivatization Reagent	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS	D-Asparagine (D-Asn)	Methyl chloroformate/methanol	3.2 - 446 nM	0.031 - 1.95 µM	[1][2]
HPLC-MS/MS	D-Aspartate (D-Asp)	None (direct analysis)	0.52 pg/µL	1.57 pg/µL

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative experimental protocols for the analysis of D-Asparagine derivatives by GC-MS and HPLC.

GC-MS Analysis of D-Asparagine Derivatives

Due to the polar and non-volatile nature of amino acids, a derivatization step is essential for GC-MS analysis. A common method involves a two-step esterification and acylation.

1. Sample Preparation and Derivatization (Two-Step Esterification and Acylation):

• Esterification:

  • To a dried sample containing D-Asparagine, add 500 µL of 2 M HCl in methanol.

  • Seal the vial and heat at 80°C for 60 minutes.

  • Cool the vial to room temperature and evaporate the solvent under a stream of nitrogen.

• Acylation:

  • To the dried, esterified sample, add 100 µL of anhydrous ethyl acetate and 50 µL of pentafluoropropionic anhydride (PFPA).

  • Seal the vial and heat at 65°C for 30 minutes.

  • Cool the vial to room temperature. The sample can be injected directly or the solvent can be evaporated and the residue redissolved in a suitable solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 7010 Triple Quadrupole MS or equivalent.

• Column: DB-5MS UI capillary column (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Oven Temperature Program: Hold at 40°C for 0.5 min, ramp to 210°C at 15°C/min, then to 320°C at 35°C/min.

• Ion Source Temperature: 250°C.

• Ionization Mode: Negative-ion chemical ionization (NICI).

• Scan Range: m/z 50–1000.

HPLC Analysis of D-Asparagine Derivatives

Chiral separation of D- and L-Asparagine can be achieved directly using a chiral stationary phase (CSP) or indirectly by derivatization with a chiral reagent followed by separation on a standard achiral column.

1. Sample Preparation and Derivatization (with a Chiral Reagent):

• This example uses Nα-(5-fluoro-2,4-dinitrophenyl)-L-leucinamide (L-FDLA) as a chiral derivatizing agent.

  • Mix 10 µL of the sample with 7 µL of 0.15 M sodium tetraborate and 10 µL of 2.5 mg/mL L-FDLA in acetonitrile.

  • Vortex the mixture and incubate for 20 minutes.

  • Quench the reaction by adding 2 µL of 4 M HCl and 71 µL of H₂O.

2. HPLC-MS/MS Instrumentation and Conditions:

• HPLC System: An Agilent 1100 HPLC system or equivalent.

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., QTRAP 5500).

• Column: A reversed-phase C18 column (e.g., 4.6 mm i.d. × 75 mm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Flow Rate: 0.8 mL/min.

• Detection: Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode.

Signaling and Metabolic Pathways of D-Asparagine

Understanding the biological context of D-Asparagine is essential for interpreting analytical results. D-Asparagine is involved in several metabolic pathways and can influence cellular signaling. The following diagram illustrates the key metabolic routes for D-Asparagine.

References

• 1. Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validating D-Asparagine Quantification: A Comparative Guide to Synthetic Standards

The accurate quantification of D-Asparagine, a non-canonical amino acid, is of paramount importance for researchers and scientists in neuroscience and drug development due to its emerging role as a potential biomarker in various physiological and pathological processes.[1] This guide provides a comprehensive cross-validation of experimental results using synthetic D-Asparagine standards, offering an objective comparison of analytical methodologies, detailed experimental protocols, and supporting data to ensure reliable and reproducible quantification.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is critical for the accurate measurement of D-Asparagine, particularly due to the need to distinguish it from its abundant L-enantiomer and often low endogenous concentrations.[2] The most effective methods for quantifying D-Asparagine include High-Performance Liquid Chromatography (HPLC) with chiral stationary phases, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3]

A summary of the performance characteristics of these key analytical methods is presented below. It is important to note that in some instances, data for the structurally similar D-Aspartate (D-Asp) is used as a proxy where D-Asparagine-specific data is limited.[3]

Method	Analyte	Derivatization	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Chiral HPLC-UV	D-Asp	FDNP-Val-NH2	Not specified	5-10 picomoles[3]	Not specified	Good resolution of enantiomers, reliable.[3]	May require derivatization, potentially lower sensitivity than MS methods.[3]
LC-MS/MS	D-Asp	None (direct)	Not specified	0.52 pg/µL[3]	1.57 pg/µL[3]	High sensitivity and specificity, no derivatization needed.[3]	Potential for matrix effects.[3]
GC-MS (Silylation)	D-Amino Acids	MTBSTFA	Not specified	0.04 - 6.1 µmol/L[1]	Not specified	Well-established for volatile compounds.	Requires derivatization.[1]
GC-MS (Acylation)	D-Amino Acids	Propyl Chloroformate	Not specified	Not explicitly found	Not specified	Rapid reaction.[1]	Potential for side-chain hydrolysis.[1]
Enzymatic Assay	D-Amino Acids	-	µM range[2]	-	-	High specificity for D-amino acids.[2]	Not suitable for D-Asparagine quantification as D-amino acid oxidase does not effectively oxidize it.[3]

Detailed Experimental Protocols

Accurate quantification relies on meticulous adherence to validated experimental protocols. The following sections detail standardized procedures for the analysis of D-Asparagine using HPLC and GC-MS.

Protocol 1: Chiral HPLC with UV Detection

This method leverages a chiral stationary phase to separate D- and L-Asparagine enantiomers, often preceded by a derivatization step to enhance UV detection.

Sample Preparation and Derivatization:

• Homogenize tissue samples in 0.3 N perchloric acid (PCA).

• Centrifuge the homogenate at 13,000 rpm for 15-20 minutes at 4°C.

• Collect the supernatant and dilute with deionized water.

• For pre-column derivatization, react the sample with a chiral derivatizing agent such as o-phthalaldehyde/N-acetyl-L-cysteine (OPA/NAC) to form fluorescent diastereomers.[2][4]

Chromatographic Conditions:

• Column: Chiral Stationary Phase (CSP) column

• Mobile Phase: Isocratic or gradient elution with a mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detector at a wavelength appropriate for the derivatized analyte.

Chiral HPLC Workflow for D-Asparagine Quantification.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the low volatility of amino acids, a derivatization step is essential for GC-MS analysis of D-Asparagine. Silylation using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) is a common approach.[1]

Sample Preparation and Derivatization:

• Dry the sample extract under a stream of nitrogen.

• Add 50 µL of anhydrous acetonitrile and 50 µL of MTBSTFA (+1% t-BDMCS) to the dried residue.[1] For improved dissolution, 10-20 µL of anhydrous pyridine can be added.[1]

• Securely cap the vial and heat the reaction mixture at 70-100°C for 30-60 minutes.[1]

GC-MS Conditions:

• Column: A suitable capillary column for amino acid analysis.

• Carrier Gas: Helium.

• Temperature Program: An optimized temperature ramp to ensure separation of derivatized amino acids.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Detection: Mass spectrometer operating in Selected Ion Monitoring (SIM) or full scan mode.

GC-MS Workflow for D-Asparagine Analysis.

Role in Signaling Pathways

While research into the specific signaling roles of D-Asparagine is ongoing, its close structural analog, D-Aspartate, has been shown to act as a signaling molecule in the nervous and neuroendocrine systems.[5] D-Aspartate is involved in processes such as neurotransmission and hormone regulation.[5][6] It can activate N-methyl-D-aspartate receptors (NMDAR) and may play a role in neurogenesis.[5][6] The synthesis of L-asparagine is also linked to major signaling pathways such as mTORC1 and ATF4, which are crucial for cell growth and stress responses.[7][8]

Simplified D-Aspartate Signaling Pathway.

Conclusion

The cross-validation of experimental results with synthetic D-Asparagine standards is fundamental for achieving accurate and reproducible quantification. This guide highlights that while several analytical methods are available, LC-MS/MS often provides the highest sensitivity and specificity.[3] The choice of method should be guided by the specific research question, sample matrix, and available instrumentation. Adherence to detailed and optimized protocols is essential to minimize analytical variability and ensure the generation of high-quality data. Further research into the direct signaling roles of D-Asparagine will be crucial in fully elucidating its biological significance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of D- and L-aspartate in amino acid mixtures by high-performance liquid chromatography after derivatization with a chiral adduct of o-phthaldialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. D-aspartate acts as a signaling molecule in nervous and neuroendocrine systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of D-aspartate on biosynthesis, racemization, and potential functions: A mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. journals.physiology.org [journals.physiology.org]

Safety & Regulatory Compliance

Proper Disposal of D-Asparagine Methyl Ester Hydrochloride: A Guide for Laboratory Professionals

For immediate reference, treat D-Asparagine methyl ester hydrochloride as a chemical waste product. Do not dispose of it in standard trash or down the drain. The following guide provides detailed procedures for the safe handling and disposal of D-Asparagine methyl ester hydrochloride in a laboratory setting, ensuring the safety of personnel and compliance with environmental regulations.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling D-Asparagine methyl ester hydrochloride for disposal, ensure all appropriate personal protective equipment is worn. While some related compounds are not classified as hazardous, L-asparagine methyl ester hydrochloride is known to cause skin, eye, and respiratory irritation[1]. Therefore, caution is paramount.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specific Requirements
Eye Protection	Wear appropriate protective eyeglasses or chemical safety goggles.
Hand Protection	Wear suitable chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves prior to use.
Body Protection	Wear a lab coat or other protective clothing to prevent skin exposure.
Respiratory	Use in a well-ventilated area. If dust formation is likely, a particulate filter respirator may be necessary[2].

Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. Although some safety data sheets for similar compounds like L-Asparagine monohydrate indicate it is not a hazardous substance, it is best practice to manage all chemical waste as hazardous until a formal determination is made by your institution's Environmental Health and Safety (EHS) department[3][4].

Key Principles:

• Assume Hazardous: Treat D-Asparagine methyl ester hydrochloride waste as hazardous chemical waste[3].

• Segregate Waste: Do not mix D-Asparagine methyl ester hydrochloride waste with other chemical waste streams unless compatibility has been confirmed. Store it separately to await disposal[5].

Step-by-Step Disposal Procedure for Unused Product and Contaminated Materials

This protocol outlines the standard procedure for collecting and preparing chemical waste for pickup by your institution's hazardous waste program.

Experimental Protocol: Chemical Waste Collection

• Container Selection:

  • Obtain a designated hazardous waste container that is compatible with the chemical. Plastic containers are often preferred over glass to minimize the risk of breakage[6].

  • Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-fitting lid[5].

• Labeling:

  • As soon as you begin collecting waste, affix a hazardous waste tag or label to the container[4][6].

  • The label must include:

    • The full chemical name: "D-Asparagine methyl ester hydrochloride" (no abbreviations or formulas)[6].

    • The words "Hazardous Waste"[6].

    • The date of waste generation[6].

    • The location of origin (e.g., building and room number)[6].

    • The name and contact information of the principal investigator or responsible person[6].

    • An indication of the hazards (e.g., irritant)[6].

• Waste Accumulation:

  • For solid waste, carefully transfer the D-Asparagine methyl ester hydrochloride into the labeled container, minimizing dust formation[7].

  • For solutions, pour the waste into the designated liquid waste container.

  • Keep the waste container closed at all times except when adding waste[3][5].

  • Store the container in a well-ventilated, designated satellite accumulation area within the laboratory[1].

• Disposal of Contaminated Labware:

  • Disposable items such as gloves, weigh boats, and pipette tips that are contaminated with D-Asparagine methyl ester hydrochloride should be placed in the solid hazardous waste container.

  • Contaminated glassware should be decontaminated or disposed of as hazardous waste[5].

• Arranging for Disposal:

  • Once the container is full or the waste is ready for disposal, submit a hazardous waste pickup request to your institution's EHS or hazardous waste management department[4][6]. Follow your institution's specific procedures for this request.

Disposal of Empty Containers

Empty containers that held D-Asparagine methyl ester hydrochloride must be properly managed to be considered non-hazardous.

Experimental Protocol: Empty Container Decontamination

• Triple Rinsing:

  • Rinse the empty container three times with a suitable solvent (e.g., water) capable of removing the chemical residue[4][5].

  • Each rinse should use a volume of solvent equal to about 5-10% of the container's volume[4].

• Rinsate Collection:

  • Crucially, the rinsate from all three rinses must be collected and disposed of as hazardous liquid waste [4][5]. Add it to your designated aqueous hazardous waste container.

• Final Disposal:

  • After triple rinsing and allowing the container to air dry, deface or remove the original chemical label[4][5].

  • The clean, decontaminated container can then typically be disposed of in the regular trash or recycled according to your facility's guidelines[5].

Spill and Emergency Procedures

In the event of a spill, follow these immediate steps.

Table 2: Spill Response Protocol

Step	Action
1. Alert	Alert personnel in the immediate area of the spill.
2. Evacuate	If the spill is large or in a poorly ventilated area, evacuate the vicinity.
3. Protect	Wear appropriate PPE, including respiratory protection if dust is airborne.
4. Contain	Cover drains to prevent environmental release[8][9].
5. Clean	For a solid spill, carefully sweep or scoop up the material and place it in a labeled hazardous waste container. Avoid creating dust[7].
6. Report	Report the spill to your laboratory supervisor and EHS department, following institutional protocols.

Visual Guides

The following diagrams illustrate the logical workflow for waste disposal and decision-making.

References

• 1. echemi.com [echemi.com]
• 2. carlroth.com [carlroth.com]
• 3. pfw.edu [pfw.edu]
• 4. vumc.org [vumc.org]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. fishersci.ie [fishersci.ie]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. merckmillipore.com [merckmillipore.com]

Essential Safety and Logistics for Handling D-Asparagine Methyl Ester Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This guide provides immediate, essential safety and logistical information for handling D-Asparagine methyl ester hydrochloride, including detailed operational and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

D-Asparagine methyl ester hydrochloride is a chemical that requires careful handling to mitigate potential risks. According to supplier safety information, this compound is associated with the following hazards:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Adherence to proper PPE protocols is the first line of defense against these hazards. The following table summarizes the recommended PPE for handling D-Asparagine methyl ester hydrochloride.

PPE Category	Item	Specifications and Recommendations
Eye Protection	Safety Goggles	Chemical splash goggles are required to prevent eye contact.
Hand Protection	Chemical-Resistant Gloves	Nitrile rubber gloves are recommended. A thickness of at least 0.11 mm is suggested for adequate protection against splashes.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against skin contact.
Respiratory Protection	Fume Hood/Respirator	All handling of the solid compound should be conducted in a certified chemical fume hood to avoid inhalation of dust. If a fume hood is not available, a respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling D-Asparagine methyl ester hydrochloride from receipt to disposal is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a tightly sealed and properly labeled container.

• The recommended storage condition is in a dry, cool, and well-ventilated place.[1]

2. Preparation and Handling:

• Always handle D-Asparagine methyl ester hydrochloride within a chemical fume hood to minimize the risk of inhalation.[2]

• Before handling, ensure all necessary PPE is correctly worn.

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition sources.[1]

3. In Case of Accidental Exposure:

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so. Continue rinsing and seek medical attention.[1]

• Skin Contact: Wash the affected area with plenty of water. If skin irritation occurs, seek medical help. Contaminated clothing should be removed and washed before reuse.[1]

• Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing. If feeling unwell, get medical help.[1]

Disposal Plan

Proper disposal of D-Asparagine methyl ester hydrochloride and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Compound	Dispose of as hazardous chemical waste. The container should be tightly sealed, clearly labeled, and disposed of through an appropriate treatment and disposal facility.[1]
Contaminated Materials	Any materials that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, should be collected in a designated hazardous waste container for disposal.
Solutions	Aqueous or organic solutions containing D-Asparagine methyl ester hydrochloride should be collected in a specifically labeled hazardous waste container. Do not pour down the drain.

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the decision-making process for PPE selection and the workflow for handling a chemical spill.

Caption: PPE Selection Workflow

Caption: Chemical Spill Response Workflow

References

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]